4-Bromo-1-butene

• CAS: 5162-44-7

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of 4-Bromo-1-Butene

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-1-butene is a versatile bifunctional molecule featuring both a terminal alkene and a primary alkyl bromide. This unique structure makes it a valuable intermediate in a wide array of organic syntheses, including the formation of pharmaceutical compounds and other complex molecules. A thorough understanding of its physical properties is fundamental for its effective use in laboratory and industrial settings, ensuring proper handling, reaction setup, and purification. This guide provides a detailed overview of the key physical characteristics of 4-bromo-1-butene, outlines standard experimental protocols for their determination, and presents a logical workflow for the physical characterization of liquid organic compounds.

Core Physical Properties

The physical state of 4-bromo-1-butene at ambient conditions is a colorless to pale yellow liquid.[1][2][3] Its properties are dictated by its molecular structure, comprising a four-carbon chain with a terminal double bond and a bromine atom.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 4-bromo-1-butene.

Property	Value	Notes
Molecular Formula	C₄H₇Br
Molecular Weight	135.00 g/mol	[4][5]
Boiling Point	98-101 °C	At 760 mmHg.[3][4][5][6]
Density	1.33 g/mL	At 20-25 °C.[3][4][6][7]
Refractive Index (n_D²⁰)	1.462 - 1.463	Measured at 20 °C using the sodium D-line.[2][3][4][6]
Flash Point	1 °C	Closed cup method.[4][6]
Melting Point	-115.07 °C	Estimated value.[8]
Solubility	Soluble in ether, benzene, ethanol (B145695), acetone, chloroform.[1][9][10] Sparingly soluble in water.[10][11]

Experimental Protocols

Accurate determination of physical properties is crucial for compound identification and purity assessment. The following are detailed methodologies for measuring the key physical constants of a liquid compound like 4-bromo-1-butene.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[12] For small quantities, the micro boiling point or capillary method is suitable.

Methodology:

• Sample Preparation: A few milliliters of the liquid are placed into a small test tube.

• Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the open end submerged in the liquid and the sealed end above the surface.[5]

• Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then immersed in a heating bath (e.g., a Thiele tube with mineral oil).[13]

• Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

• Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube. The heat source is then removed.

• Measurement: The liquid will begin to cool, and the bubbling will slow down. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[4][9][13] It is also important to record the atmospheric pressure, as boiling point is pressure-dependent.[12]

Density Measurement (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise and known volume, is commonly used for accurate density determination of liquids.[14][15]

Methodology:

• Preparation: A clean, dry pycnometer is weighed accurately on an analytical balance (m_empty).

• Sample Filling: The pycnometer is filled with the liquid sample, taking care to avoid air bubbles. The vessel is stoppered, and any excess liquid is carefully wiped from the exterior.

• Weighing: The filled pycnometer is weighed again to determine the mass of the liquid (m_filled). The mass of the liquid is calculated as (m_liquid = m_filled - m_empty).

• Volume Determination: The volume of the liquid is the known volume of the pycnometer (V_pycnometer). This is often determined by calibrating the pycnometer with a liquid of known density, such as deionized water.

• Calculation: The density (ρ) is calculated using the formula: ρ = m_liquid / V_pycnometer.[14] All measurements should be performed at a constant, recorded temperature, as density is temperature-dependent.[15]

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property used to identify and assess the purity of liquid samples. The Abbe refractometer is a standard instrument for this measurement.[16]

Methodology:

• Calibration: The instrument is first calibrated using a standard with a known refractive index, often distilled water (n_D²⁰ = 1.3330).[17]

• Prism Cleaning: The surfaces of the measuring and illuminating prisms are thoroughly cleaned with a soft tissue and an appropriate solvent (e.g., ethanol or acetone) and allowed to dry completely.

• Sample Application: A few drops of the liquid sample are placed onto the surface of the lower (measuring) prism using a clean pipette.[17]

• Measurement: The prisms are closed and locked. The user looks through the eyepiece and adjusts the controls to bring the boundary line between the light and dark fields into sharp focus and exactly on the crosshairs.[1][6] A compensator knob is adjusted to eliminate any color fringe at the boundary.

• Reading: The refractive index is read directly from the instrument's scale. The temperature must be controlled and recorded, as the refractive index is temperature-dependent.[6]

Solubility Determination

Solubility tests provide qualitative information about the polarity and functional groups present in a molecule. The principle "like dissolves like" is the guiding rule.[10]

Methodology:

• Sample Preparation: In a small test tube, a measured amount of the solute (e.g., 25 mg or 0.05 mL) is placed.[7]

• Solvent Addition: A small, measured volume of the solvent (e.g., 0.75 mL of water, ethanol, or diethyl ether) is added in portions.[7]

• Observation: After each addition, the tube is vigorously shaken for 10-20 seconds.[10] The mixture is then observed to determine if the solute has dissolved completely (soluble/miscible), partially dissolved (partially soluble), or not dissolved at all (insoluble/immiscible).[18]

• Systematic Testing: This process is repeated with a range of solvents of varying polarities (e.g., water, 5% HCl, 5% NaHCO₃, diethyl ether) to build a solubility profile for the compound.[7]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of an unknown liquid organic compound, such as 4-bromo-1-butene.

Caption: Logical workflow for the physical characterization of a liquid compound.

References

• 1. scribd.com [scribd.com]
• 2. store.astm.org [store.astm.org]
• 3. youtube.com [youtube.com]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 6. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. OPG [opg.optica.org]
• 9. scribd.com [scribd.com]
• 10. chem.ws [chem.ws]
• 11. knowledge.reagecon.com [knowledge.reagecon.com]
• 12. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 13. chymist.com [chymist.com]
• 14. Density Testing Procedure | International and Accredited Lab [nikoopharmed.com]
• 15. matestlabs.com [matestlabs.com]
• 16. davjalandhar.com [davjalandhar.com]
• 17. hinotek.com [hinotek.com]
• 18. saltise.ca [saltise.ca]

An In-depth Technical Guide to 4-Bromo-1-butene: Structure, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-bromo-1-butene, a versatile bifunctional molecule widely utilized in organic synthesis. The document details its chemical structure, physicochemical properties, and spectroscopic data. Furthermore, it presents detailed experimental protocols for its synthesis and its application in common synthetic transformations, including Grignard reagent formation and Williamson ether synthesis. This guide is intended to be a valuable resource for researchers and professionals in the fields of chemistry and drug development, offering both fundamental data and practical methodologies.

Chemical Structure and Formula

4-Bromo-1-butene is a halogenated alkene with the chemical formula C₄H₇Br.[1][2][3] Its structure consists of a four-carbon chain containing a terminal double bond between C1 and C2, and a bromine atom attached to the C4 position.[4] This unique arrangement of a nucleophilic double bond and an electrophilic alkyl halide functionality within the same molecule makes it a highly valuable and reactive building block in organic synthesis.[5]

Molecular Identifiers:

• IUPAC Name: 4-bromobut-1-ene

• CAS Number: 5162-44-7[6]

• Molecular Weight: 135.00 g/mol [7]

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 4-bromo-1-butene is provided in the table below, followed by detailed spectroscopic data.

Physical and Chemical Properties

Property	Value	Reference(s)
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	98-100 °C	[7]
Density	1.33 g/mL at 25 °C	[7]
Refractive Index (n20/D)	1.462	[7]
Flash Point	1 °C	[6]
Solubility	Miscible with benzene, ether, and ethanol.	[6]

Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-bromo-1-butene, which are crucial for its identification and characterization.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectral Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
5.85 - 5.75	m	1H	H-2 (-CH=)
5.15 - 5.05	m	2H	H-1 (=CH₂)
3.45	t	2H	H-4 (-CH₂Br)
2.75	q	2H	H-3 (-CH₂-)

Reference: Simulated data and general ranges from various sources.[8][9]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectral Data (CDCl₃)

Chemical Shift (δ) ppm	Assignment
134.5	C-2 (=CH-)
117.5	C-1 (=CH₂)
35.0	C-3 (-CH₂-)
32.5	C-4 (-CH₂Br)

Reference: Data compiled from various spectral databases.[1][3][10]

IR (Infrared) Spectroscopy Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3075	m	=C-H stretch
2975, 2925	m	C-H stretch (sp³)
1640	m	C=C stretch
1430	m	-CH₂- scissoring
1280	s	C-Br stretch
990, 920	s	=C-H bend (out-of-plane)

Reference: Characteristic IR absorption frequencies from spectral databases and literature.[2][11]

Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
136	5	[M+2]⁺ (presence of ⁸¹Br)
134	5	[M]⁺ (presence of ⁷⁹Br)
55	100	[C₄H₇]⁺ (loss of Br)
41	40	[C₃H₅]⁺ (allyl cation)
27	30	[C₂H₃]⁺

Reference: Fragmentation pattern data from the NIST WebBook.[12] The presence of bromine is indicated by the characteristic M+2 isotope peak of nearly equal intensity to the molecular ion peak. The base peak at m/z 55 corresponds to the loss of the bromine radical.[13][14][15]

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of 4-bromo-1-butene and its subsequent use in two common synthetic transformations.

Synthesis of 4-Bromo-1-butene via Anti-Markovnikov Hydrobromination of 1,3-Butadiene (B125203)

This protocol describes the free-radical addition of hydrogen bromide to 1,3-butadiene, which yields the anti-Markovnikov product, 4-bromo-1-butene.[4][16][17]

Materials:

• 1,3-Butadiene (condensed)

• Hydrogen bromide (gas)

• Dibenzoyl peroxide (initiator)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, gas inlet tube, drying tube, ice bath, separatory funnel.

Procedure:

• In a fume hood, equip a three-necked round-bottom flask with a gas inlet tube, a mechanical stirrer, and a drying tube.

• Cool the flask in an ice-salt bath to -10 °C.

• Carefully condense a known amount of 1,3-butadiene into the flask.

• Dissolve a catalytic amount of dibenzoyl peroxide in anhydrous diethyl ether and add it to the flask.

• Slowly bubble hydrogen bromide gas through the stirred solution, maintaining the temperature below 0 °C.

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, stop the HBr flow and allow the mixture to warm to room temperature.

• Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize any excess acid, followed by water.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude product by fractional distillation to obtain pure 4-bromo-1-butene.

Preparation of But-3-enylmagnesium Bromide (Grignard Reagent)

This protocol details the formation of the Grignard reagent from 4-bromo-1-butene.[18][19]

Materials:

• 4-Bromo-1-butene

• Magnesium turnings

• Anhydrous diethyl ether

• Iodine crystal (as an initiator)

• Round-bottom flask, reflux condenser, dropping funnel, heating mantle.

Procedure:

• Flame-dry all glassware and allow it to cool under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings in the round-bottom flask.

• Add a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• In a dropping funnel, prepare a solution of 4-bromo-1-butene in anhydrous diethyl ether.

• Add a small portion of the 4-bromo-1-butene solution to the magnesium. The reaction is initiated when the iodine color disappears and gentle bubbling is observed. If the reaction does not start, gentle warming may be applied.

• Once the reaction has initiated, add the remaining 4-bromo-1-butene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

• The resulting greyish solution of but-3-enylmagnesium bromide is ready for use in subsequent reactions.

Williamson Ether Synthesis of Allyl Phenyl Ether

This protocol describes the synthesis of allyl phenyl ether using 4-bromo-1-butene and sodium phenoxide.[20][21][22][23]

Materials:

• Phenol (B47542)

• Sodium hydroxide (B78521)

• 4-Bromo-1-butene

• Ethanol (as solvent)

• Diethyl ether

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel.

Procedure:

• In a round-bottom flask, dissolve phenol in ethanol.

• Carefully add an equimolar amount of sodium hydroxide to form sodium phenoxide in situ.

• To this solution, add an equimolar amount of 4-bromo-1-butene.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with diethyl ether.

• Wash the organic layer with a dilute sodium hydroxide solution to remove any unreacted phenol, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure.

• Purify the resulting allyl phenyl ether by distillation.

Visualized Synthetic Workflow

The following diagrams illustrate key synthetic pathways involving 4-bromo-1-butene.

Caption: Synthesis of 4-bromo-1-butene and its subsequent conversion to a Grignard reagent.

Caption: Experimental workflow for the Williamson ether synthesis of allyl phenyl ether.

Conclusion

4-Bromo-1-butene is a cornerstone reagent in modern organic synthesis, offering a gateway to a wide array of chemical transformations. Its bifunctional nature allows for sequential or tandem reactions, making it an invaluable tool for the construction of complex molecular architectures. This guide has provided a detailed repository of its chemical and physical properties, comprehensive spectroscopic data for its characterization, and robust experimental protocols for its synthesis and application. It is our hope that this document will serve as a practical and informative resource for scientists and researchers, facilitating innovation in drug discovery and materials science.

References

• 1. 4-Bromo-1-butene(5162-44-7) 13C NMR spectrum [chemicalbook.com]
• 2. 4-Bromo-1-butene(5162-44-7) IR Spectrum [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. anti-Markovnikov Hydrobromination of Alkenes | Proceedings of the West Virginia Academy of Science [pwvas.org]
• 5. nbinno.com [nbinno.com]
• 6. Page loading... [guidechem.com]
• 7. 4-溴-1-丁烯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. Interpretaion of HNMR of 4-bromo-1-butene (Figure J) Figure J: { }^{1} \.. [askfilo.com]
• 9. 4-Bromo-1-butene(5162-44-7) 1H NMR [m.chemicalbook.com]
• 10. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 11. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 12. 1-Butene, 4-bromo- [webbook.nist.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. researchgate.net [researchgate.net]
• 17. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 18. adichemistry.com [adichemistry.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. resolve.cambridge.org [resolve.cambridge.org]
• 22. Khan Academy [khanacademy.org]
• 23. francis-press.com [francis-press.com]

An In-depth Technical Guide to the Synthesis and Preparation of 4-Bromo-1-Butene

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-1-butene is a versatile bifunctional molecule widely utilized in organic synthesis as a precursor for introducing the butenyl group in the construction of more complex molecular architectures. Its utility is particularly pronounced in the pharmaceutical industry for the synthesis of various therapeutic agents. This technical guide provides a comprehensive overview of the principal synthetic routes for the preparation of 4-bromo-1-butene, focusing on detailed experimental protocols, quantitative data analysis, and reaction mechanisms. The primary methods covered are the hydrobromination of 1,3-butadiene (B125203) and the bromination of 3-buten-1-ol (B139374). This document is intended to serve as a practical resource for researchers and professionals engaged in chemical synthesis and drug development.

Introduction

4-Bromo-1-butene (CAS No: 5162-44-7) is a valuable reagent in organic chemistry, featuring both a terminal alkene and a primary alkyl bromide.[1] This unique combination of functional groups allows for a diverse range of chemical transformations, including nucleophilic substitutions at the bromine-bearing carbon and various addition reactions at the double bond.[1] It is a colorless liquid with a boiling point of approximately 98-100 °C.[2] Its significance as a building block in the synthesis of pharmaceuticals and other specialty chemicals necessitates reliable and efficient preparatory methods.[2] This guide details the most common and effective laboratory-scale syntheses of 4-bromo-1-butene.

Synthetic Pathways

The two predominant synthetic strategies for the preparation of 4-bromo-1-butene involve the manipulation of commercially available four-carbon precursors: 1,3-butadiene and 3-buten-1-ol.

Synthesis from 1,3-Butadiene: Free-Radical Hydrobromination

The addition of hydrogen bromide (HBr) to 1,3-butadiene can lead to a mixture of products due to kinetic and thermodynamic control.[3][4] The electrophilic addition of HBr typically yields 3-bromo-1-butene (B1616935) (1,2-addition product) and 1-bromo-2-butene (1,4-addition product).[3][4] To achieve the desired 4-bromo-1-butene, an anti-Markovnikov addition is required, which is facilitated by a free-radical mechanism.[5] This is typically initiated by the presence of peroxides.[5]

dot

Caption: Free-Radical Addition of HBr to 1,3-Butadiene.

Synthesis from 3-Buten-1-ol

The conversion of the primary alcohol 3-buten-1-ol to the corresponding alkyl bromide is a straightforward and common synthetic transformation. This can be achieved using various brominating agents, with phosphorus tribromide (PBr₃) and the Appel reaction (using carbon tetrabromide and triphenylphosphine) being two of the most effective methods.[6][7]

Phosphorus tribromide is a classic and efficient reagent for converting primary and secondary alcohols to alkyl bromides.[7] The reaction proceeds via the formation of a phosphite (B83602) ester intermediate, which is subsequently displaced by a bromide ion in an Sₙ2 reaction.[7] This method generally provides good yields and avoids the carbocation rearrangements that can occur with hydrobromic acid.[7]

dot

Caption: Synthesis of 4-Bromo-1-butene from 3-Buten-1-ol using PBr₃.

The Appel reaction provides a mild and effective method for the conversion of alcohols to alkyl bromides.[6] The reaction involves the in-situ formation of a phosphonium (B103445) salt from triphenylphosphine (B44618) and carbon tetrabromide, which then activates the alcohol for nucleophilic attack by the bromide ion.[6] This method is known for its high yields and compatibility with a wide range of functional groups.[6]

dot

Caption: Synthesis of 4-Bromo-1-butene via the Appel Reaction.

Quantitative Data Summary

The following tables summarize the quantitative data for the different synthetic methods.

Parameter	Synthesis from 1,3-Butadiene (Free-Radical Addition)
Reagents	1,3-Butadiene, HBr, Peroxide (e.g., benzoyl peroxide)
Solvent	Typically non-polar solvents or neat
Temperature	Low temperatures (e.g., -15 °C to room temperature)
Reaction Time	Variable, typically a few hours
Yield	Moderate to good (product mixture is common)
Key Side Products	3-Bromo-1-butene, 1-bromo-2-butene, polymers
Purity of Crude Product	Variable, requires careful purification

Parameter	Synthesis from 3-Buten-1-ol (PBr₃)
Reagents	3-Buten-1-ol, Phosphorus tribromide (PBr₃)
Solvent	Aprotic solvents like diethyl ether or dichloromethane (B109758)
Temperature	0 °C to room temperature
Reaction Time	1-4 hours
Yield	Good to excellent (typically >80%)
Key Side Products	Phosphorous acid byproducts, small amounts of rearranged products
Purity of Crude Product	Generally high, requires aqueous workup and distillation

Parameter	Synthesis from 3-Buten-1-ol (Appel Reaction)
Reagents	3-Buten-1-ol, Carbon tetrabromide (CBr₄), Triphenylphosphine (PPh₃)
Solvent	Aprotic solvents like dichloromethane or acetonitrile
Temperature	0 °C to room temperature
Reaction Time	1-3 hours
Yield	Excellent (often >90%)
Key Side Products	Triphenylphosphine oxide, bromoform
Purity of Crude Product	High, requires removal of triphenylphosphine oxide and distillation

Experimental Protocols

General Experimental Workflow

The following diagram illustrates a general workflow applicable to the synthesis and purification of 4-bromo-1-butene.

dot

Caption: General Experimental Workflow for Synthesis.

Detailed Protocol: Synthesis from 3-Buten-1-ol using PBr₃

Materials:

• 3-Buten-1-ol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with 3-buten-1-ol (1.0 eq) dissolved in anhydrous diethyl ether.

• The flask is cooled to 0 °C in an ice bath.

• Phosphorus tribromide (0.4 eq) is added dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the internal temperature below 5 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is carefully quenched by the slow addition of water, followed by a saturated sodium bicarbonate solution until the effervescence ceases.

• The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed by rotary evaporation, and the crude 4-bromo-1-butene is purified by fractional distillation under atmospheric pressure, collecting the fraction boiling at 98-100 °C.

Detailed Protocol: Synthesis from 3-Buten-1-ol via Appel Reaction

Materials:

• 3-Buten-1-ol

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and an inert atmosphere inlet is charged with triphenylphosphine (1.2 eq) and anhydrous dichloromethane.

• The solution is cooled to 0 °C in an ice bath.

• A solution of carbon tetrabromide (1.2 eq) in anhydrous dichloromethane is added dropwise.

• A solution of 3-buten-1-ol (1.0 eq) in anhydrous dichloromethane is then added dropwise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for 1-2 hours, with progress monitored by TLC or GC.

• Upon completion, the reaction mixture is quenched with a saturated sodium bicarbonate solution.

• The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed by rotary evaporation. The resulting crude product, which contains triphenylphosphine oxide as a byproduct, is purified by fractional distillation under reduced pressure to yield pure 4-bromo-1-butene.

Conclusion

The synthesis of 4-bromo-1-butene can be effectively achieved through several methods, with the choice of route often depending on the availability of starting materials, desired scale, and safety considerations. The free-radical hydrobromination of 1,3-butadiene offers a direct approach but may lead to a mixture of products requiring careful purification. The conversion of 3-buten-1-ol to 4-bromo-1-butene via either phosphorus tribromide or the Appel reaction generally provides higher yields and cleaner reactions, making them preferable for many laboratory applications. The detailed protocols and comparative data presented in this guide are intended to assist researchers in selecting and implementing the most suitable synthetic strategy for their specific needs.

References

• 1. organic chemistry - Reaction of 1,3-butadiene with HBr in the presence of peroxides - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. innospk.com [innospk.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. askthenerd.com [askthenerd.com]
• 5. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 6. Appel Reaction [organic-chemistry.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

In-Depth Technical Guide: Tert-butyl 3-oxopiperazine-1-carboxylate (CAS No. 76003-29-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 3-oxopiperazine-1-carboxylate, with the CAS number 76003-29-7, is a heterocyclic organic compound of significant interest in the fields of medicinal chemistry and pharmaceutical development. Its structural features, particularly the presence of a Boc-protected piperazine (B1678402) ring with a ketone functionality, make it a versatile building block for the synthesis of complex molecules. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, analytical methods, hazards, and its crucial role as a key intermediate in the development of therapeutic agents, notably in the area of metabolic and neurological disorders.

Chemical and Physical Properties

Tert-butyl 3-oxopiperazine-1-carboxylate is typically a white to off-white crystalline powder.[1] The Boc (tert-butoxycarbonyl) protecting group enhances its solubility in common organic solvents, facilitating its use in a variety of reaction conditions. Key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	76003-29-7	[2]
Molecular Formula	C₉H₁₆N₂O₃	[1]
Molecular Weight	200.24 g/mol	[1]
Appearance	White to yellow to orange crystalline powder	[1]
Melting Point	158-164 °C	[1]
Boiling Point	359.1 °C at 760 mmHg (Predicted)	[3]
Density	1.129 g/cm³ (Predicted)	[3]
Solubility	Soluble in methanol (B129727) and other common organic solvents.	[3]
Purity	Typically >98.0% (GC)	[1]

Synthesis

The most common and straightforward synthesis of tert-butyl 3-oxopiperazine-1-carboxylate involves the protection of the piperazin-2-one (B30754) nitrogen atom with a tert-butoxycarbonyl (Boc) group. This reaction is typically carried out by treating piperazin-2-one with di-tert-butyl dicarbonate (B1257347) (Boc₂O) in the presence of a base, such as triethylamine (B128534), and a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) in a suitable solvent like dichloromethane (B109758).

Experimental Protocol: Synthesis from Piperazin-2-one

Materials:

• Piperazin-2-one

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM)

• Deionized water

• Anhydrous sodium sulfate

• 5% Citric acid solution

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Under an inert atmosphere, dissolve piperazin-2-one (1 equivalent) in dichloromethane.

• To this solution, add triethylamine (2 equivalents) and a catalytic amount of DMAP.

• Cool the mixture in an ice-water bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.05 equivalents) in dichloromethane to the reaction mixture.

• Allow the reaction to stir for 1 hour in the ice-water bath, then warm to room temperature and continue stirring for an additional 4-5 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with water, 5% citric acid solution, dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization or column chromatography to afford tert-butyl 3-oxopiperazine-1-carboxylate as a white to off-white solid.

Caption: Synthesis of tert-butyl 3-oxopiperazine-1-carboxylate.

Analytical Characterization

The purity and identity of tert-butyl 3-oxopiperazine-1-carboxylate are typically confirmed using a combination of chromatographic and spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a key analytical tool for confirming the structure of the compound.

¹H NMR (CDCl₃, 300 MHz):

• δ 6.70 (1H, broad singlet, -NH)

• δ 4.08 (2H, singlet, -CH₂-)

• δ 3.62 (2H, triplet, J = 6.0 Hz, -CH₂-)

• δ 3.37 (2H, multiplet, -CH₂-)

• δ 1.46 (9H, singlet, -C(CH₃)₃)

Spectroscopic Data

While detailed experimental spectra with peak-by-peak analysis are not widely available in the public domain, the expected spectral characteristics are summarized below.

Technique	Expected Peaks/Signals
FT-IR (cm⁻¹)	~3200-3400 (N-H stretch), ~2850-3000 (C-H stretch), ~1700 (C=O stretch, urethane), ~1650 (C=O stretch, amide)
Mass Spec. (m/z)	Predicted [M+H]⁺: 201.1234, [M+Na]⁺: 223.1053

Chromatographic Methods

Gas chromatography (GC) is often used to determine the purity of the final product. A typical method would involve a capillary column with a non-polar stationary phase and a flame ionization detector (FID) or mass spectrometer (MS) for detection.

High-performance liquid chromatography (HPLC) can also be employed for purity assessment. A reversed-phase C18 column with a mobile phase gradient of acetonitrile (B52724) and water is a common starting point for method development.

Hazards and Safety

Tert-butyl 3-oxopiperazine-1-carboxylate is classified as an irritant. It is important to handle this compound with appropriate personal protective equipment in a well-ventilated area.

Hazard Identification: [2]

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

Safety Precautions: [2]

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Personal Protective Equipment: Wear protective gloves, eye protection, and face protection.

• First Aid (Skin Contact): Wash with plenty of water. If skin irritation occurs, seek medical advice.

• First Aid (Eye Contact): Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.

• Storage: Keep container tightly closed and store in a cool, dry place.

Biological Activity and Applications in Drug Development

Tert-butyl 3-oxopiperazine-1-carboxylate is not typically investigated for its own direct biological activity but serves as a crucial intermediate in the synthesis of a wide range of biologically active molecules.[1] Its primary utility lies in providing a piperazine scaffold that can be further elaborated to target various enzymes and receptors.

Intermediate for DPP-4 Inhibitors

A significant application of this compound is in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors.[4] DPP-4 is a serine protease that inactivates incretin (B1656795) hormones such as glucagon-like peptide-1 (GLP-1), which play a key role in regulating blood glucose levels.[4] By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced insulin (B600854) secretion and suppressed glucagon (B607659) release in a glucose-dependent manner. This makes DPP-4 inhibitors an important class of drugs for the treatment of type 2 diabetes.

Caption: Role in DPP-4 Inhibitor Synthesis and Mechanism of Action.

Intermediate for CNS Drug Candidates

The piperazine moiety is a common structural motif in many centrally active compounds due to its ability to interact with various receptors and transporters in the brain. Tert-butyl 3-oxopiperazine-1-carboxylate serves as a valuable starting material for the synthesis of novel drug candidates targeting neurological and psychiatric disorders.[2] The Boc-protected nitrogen allows for selective functionalization at the other nitrogen atom, while the ketone can be used for further chemical transformations to introduce diverse functionalities.

Caption: Workflow for CNS Drug Discovery using the piperazine scaffold.

Conclusion

Tert-butyl 3-oxopiperazine-1-carboxylate is a fundamentally important building block in modern medicinal chemistry. Its well-defined structure and reactivity provide a reliable platform for the synthesis of a diverse range of pharmaceutical agents. While it is primarily recognized for its role as a precursor to DPP-4 inhibitors for the treatment of type 2 diabetes, its applications extend to the development of novel therapeutics for neurological disorders. A thorough understanding of its properties, synthesis, and handling is essential for researchers and drug development professionals seeking to leverage this versatile intermediate in their discovery and development pipelines.

References

• 1. Piperazine sulfonamides as DPP-IV inhibitors: Synthesis, induced-fit docking and in vitro biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cic-cairo.edu.eg [cic-cairo.edu.eg]
• 3. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 4-Bromo-1-Butene: Properties and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 4-bromo-1-butene, a versatile bifunctional molecule widely utilized in organic synthesis. Its dual functionality, comprising a terminal alkene and a primary alkyl bromide, makes it a valuable building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[1] This document outlines its key quantitative data, standard experimental protocols for its characterization, and a logical framework for understanding its chemical behavior.

Physicochemical Properties

The fundamental properties of 4-bromo-1-butene are summarized below. These values are critical for reaction planning, process scale-up, and safety considerations.

Property	Value
Molecular Formula	C₄H₇Br[1][2][3][]
Molecular Weight	135.00 g/mol [2][]
Density	1.33 g/mL at 25 °C[5][6]
CAS Number	5162-44-7[1][5]
Appearance	Colorless to pale yellow liquid[1][3]
Boiling Point	98-100 °C[5][6]
Refractive Index	n20/D 1.462[5]
Synonyms	3-Butenyl bromide, Homoallyl bromide[1][3][7]

Experimental Protocols for Property Determination

The accurate determination of molecular weight and density is fundamental to confirming the identity and purity of a chemical substance. Standard methodologies employed for a compound like 4-bromo-1-butene are described below.

Mass spectrometry is the definitive technique for determining the molecular weight of a compound. The experimental workflow is as follows:

• Sample Preparation : A dilute solution of 4-bromo-1-butene is prepared in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Ionization : The sample is introduced into the mass spectrometer and ionized. Electron Ionization (EI) is a common method for small, volatile molecules like this. During EI, high-energy electrons bombard the sample, causing the molecule to lose an electron and form a positively charged molecular ion (M+•).

• Mass Analysis : The resulting ions are accelerated into a magnetic or electric field, where they are separated based on their mass-to-charge ratio (m/z).

• Detection : A detector records the abundance of ions at each m/z value. The peak corresponding to the intact molecular ion provides the molecular weight. For 4-bromo-1-butene, the presence of bromine's two major isotopes (⁷⁹Br and ⁸¹Br) will result in two molecular ion peaks of nearly equal intensity at m/z 134 and 136, respectively, confirming the elemental composition.

The density of a liquid can be precisely determined using a pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary tube through it.

• Calibration : The pycnometer is first weighed empty (m₁). It is then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature (e.g., 25 °C), and weighed again (m₂). The volume of the pycnometer (V) can be calculated from the mass and density of the reference liquid.

• Measurement : The pycnometer is emptied, dried thoroughly, and filled with 4-bromo-1-butene at the same temperature.

• Weighing : The pycnometer filled with the sample is weighed (m₃).

• Calculation : The mass of the 4-bromo-1-butene sample is calculated (m₃ - m₁). The density (ρ) is then determined by dividing the mass of the sample by the volume of the pycnometer (ρ = (m₃ - m₁)/V).

Logical Relationships of 4-Bromo-1-Butene

The chemical reactivity and physical properties of 4-bromo-1-butene are a direct consequence of its molecular structure. The diagram below illustrates the relationship between its structural features and its key characteristics.

Caption: Structure-Property relationship of 4-bromo-1-butene.

References

• 1. 4-Bromo-1-butene - High purity | EN [georganics.sk]
• 2. scbt.com [scbt.com]
• 3. 4-Bromo-1-butene [5162-44-7] | China Manufacturer [gmchemix.com]
• 5. 4-Bromo-1-butene | 5162-44-7 [chemicalbook.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. 1-Butene, 4-bromo- (CAS 5162-44-7) - Chemical & Physical Properties by Cheméo [chemeo.com]

Spectroscopic Analysis of 4-Bromo-1-Butene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data for 4-bromo-1-butene. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of analytical workflows and structure-spectra correlations.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-bromo-1-butene, providing a reference for its structural characterization.

¹H NMR Spectroscopic Data

Solvent: Chloroform-d (CDCl₃) Frequency: 400 MHz

Chemical Structure	Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constants (J) Hz
	H-1 (a, b)	5.05 - 5.20	m	Jac (cis) = 6-12 HzJab (gem) = 0-3 Hz
H-2	5.75 - 5.95	m	Jac (trans) = 12-18 Hz
H-3	~2.5	m	Jab (vicinal) = 6-8 Hz
H-4	~3.4	t	Jba (vicinal) = 6-8 Hz

Note: The vinyl hydrogens (H-1a, H-1b, and H-2) form a complex multiplet. The chemical shifts for the methylene (B1212753) hydrogens adjacent to the double bond (H-3) and the bromine atom (H-4) are approximate.[1]

¹³C NMR Spectroscopic Data

Solvent: Chloroform-d (CDCl₃)

Chemical Structure	Carbon Assignment	Chemical Shift (δ) ppm
	C-1 (=CH₂)	~117
C-2 (=CH)	~135
C-3 (-CH₂-)	~37
C-4 (-CH₂Br)	~33

IR Spectroscopic Data

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3075 - 3085	=C-H stretch	Medium
2920 - 2980	C-H stretch (sp³)	Strong
1640 - 1650	C=C stretch	Medium-Weak
910 - 990	=C-H bend (out-of-plane)	Strong
690 - 515	C-Br stretch	Medium-Strong

Experimental Protocols

The following are generalized protocols for acquiring NMR and IR spectra of a liquid sample such as 4-bromo-1-butene.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-20 mg of 4-bromo-1-butene for a ¹H NMR spectrum, or 20-50 mg for a ¹³C NMR spectrum.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.

• Sample Filtration and Transfer:

  • Prepare a filter pipette by placing a small plug of glass wool into a Pasteur pipette.

  • Filter the solution directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • The final liquid column in the NMR tube should be approximately 4-5 cm high.

• Data Acquisition:

  • Wipe the outside of the NMR tube clean before inserting it into the spectrometer's spinner turbine.

  • Place the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity and improve spectral resolution.

  • Tune and match the probe to the appropriate nucleus (¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse sequence, spectral width) and acquire the spectrum.

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy (Neat Liquid Film) Protocol

• Sample Preparation:

  • Obtain two clean, dry salt plates (e.g., NaCl or KBr) from a desiccator.

  • Using a pipette, place one or two drops of neat 4-bromo-1-butene onto the center of one salt plate.

• Creating the Liquid Film:

  • Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film between the plates. Avoid trapping air bubbles.

• Data Acquisition:

  • Place the salt plate assembly into the sample holder of the IR spectrometer.

  • Acquire a background spectrum of the empty spectrometer to account for atmospheric and instrumental contributions.

  • Acquire the sample spectrum.

  • The resulting spectrum will show the infrared absorption of the neat liquid.

• Cleaning:

  • After analysis, clean the salt plates thoroughly with a suitable dry solvent (e.g., isopropanol (B130326) or chloroform) and return them to the desiccator. Do not use water as it will dissolve the salt plates.

Visualizations

The following diagrams illustrate the relationship between the spectroscopic techniques and the structural information they provide, as well as a general workflow for spectroscopic analysis.

References

• 1. Interpretaion of HNMR of 4-bromo-1-butene (Figure J) Figure J: { }^{1} \.. [askfilo.com]

Navigating the Solubility and Miscibility of 4-Bromo-1-Butene in Organic Solvents: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and miscibility of 4-bromo-1-butene in a range of common organic solvents. Designed for researchers, scientists, and professionals in drug development, this document compiles available data, outlines experimental methodologies for solubility determination, and presents a logical framework for understanding its behavior in various solvent systems.

Core Concepts: Solubility and Miscibility

Solubility is the property of a solid, liquid, or gaseous chemical substance called a solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a substance fundamentally depends on the physical and chemical properties of both the solute and the solvent as well as on temperature, pressure, and the pH of the solution. Miscibility, a term often used for liquids, is the property of substances to mix in all proportions, forming a homogeneous solution.

For a haloalkane like 4-bromo-1-butene, its solubility in organic solvents is governed by the principle of "like dissolves like." This means that substances with similar intermolecular forces are more likely to be soluble in one another.[1][2] The key intermolecular forces at play are London dispersion forces and dipole-dipole interactions.[1] While 4-bromo-1-butene has a polar carbon-bromine bond, the overall molecule has significant nonpolar character due to the butyl chain.

Quantitative Solubility and Miscibility Data

The following tables summarize the available quantitative and qualitative solubility data for 4-bromo-1-butene in water and various organic solvents.

Table 1: Solubility of 4-Bromo-1-Butene in Water

Solvent	Formula	Solubility	Temperature (°C)
Water	H₂O	0.76 g/L	Not Specified

Source:[3][4]

Table 2: Miscibility and Solubility of 4-Bromo-1-Butene in Organic Solvents

Solvent	Formula	Class	Solubility/Miscibility
Ethanol	C₂H₅OH	Polar Protic	Very Soluble / Miscible[5][6]
Benzene	C₆H₆	Nonpolar	Very Soluble / Miscible[5][6]
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Very Soluble / Miscible[5][6]
Acetone	(CH₃)₂CO	Polar Aprotic	Soluble
Chloroform	CHCl₃	Polar Aprotic	Soluble

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of 4-bromo-1-butene was not found in the surveyed literature, a general and robust methodology can be adapted from standardized guidelines, such as those provided by the Organisation for Economic Co-operation and Development (OECD). The following protocol is a representative example based on the principles of the OECD Test Guideline 105 for water solubility, which can be modified for organic solvents.[7][8][9][10][11]

Objective: To determine the solubility of 4-bromo-1-butene in a given solvent at a specified temperature.

Materials:

• 4-Bromo-1-butene (high purity)

• Solvent of interest (analytical grade)

• Thermostatically controlled shaker or magnetic stirrer

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Gas chromatograph with a suitable detector (e.g., Flame Ionization Detector - FID) or other appropriate analytical instrument

• Syringe filters (chemically compatible with the solution)

Procedure:

• Preparation of the Test System:

  • Add an excess amount of 4-bromo-1-butene to a known volume of the solvent in a sealed, temperature-controlled vessel. The excess solute ensures that saturation is reached.

  • For volatile solvents, ensure the vessel is tightly sealed to prevent evaporation.

• Equilibration:

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period to allow for equilibrium to be reached. A preliminary test can determine the necessary equilibration time (typically 24-48 hours is sufficient).[11]

• Phase Separation:

  • After equilibration, cease agitation and allow the mixture to stand at the constant temperature to allow for the separation of the undissolved 4-bromo-1-butene.

  • To ensure complete separation of the undissolved solute, centrifuge the saturated solution at the same constant temperature.

• Sampling and Analysis:

  • Carefully extract an aliquot of the clear, saturated supernatant. To remove any remaining micro-droplets, it is advisable to pass the aliquot through a syringe filter that is compatible with the solvent and solute.

  • Accurately dilute the sample with the pure solvent to a concentration that falls within the calibrated range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated gas chromatograph (or other suitable instrument) to determine the concentration of 4-bromo-1-butene.

• Data Calculation:

  • From the concentration of the diluted sample and the dilution factor, calculate the concentration of 4-bromo-1-butene in the saturated solution. This value represents the solubility of 4-bromo-1-butene in the solvent at the specified temperature.

Workflow for Experimental Solubility Determination

Caption: A generalized workflow for the experimental determination of solubility.

Visualization of Solubility Relationships

The solubility behavior of 4-bromo-1-butene can be logically categorized based on the polarity of the solvents. The following diagram illustrates this relationship.

Caption: Logical relationship of 4-bromo-1-butene solubility in different solvent classes.

Conclusion

4-Bromo-1-butene exhibits high solubility and miscibility in a range of common organic solvents, including ethanol, benzene, and diethyl ether. Its solubility in water is limited. This solubility profile is consistent with the chemical structure of 4-bromo-1-butene, which possesses both polar and nonpolar characteristics. For researchers and drug development professionals, this understanding is crucial for solvent selection in synthesis, purification, and formulation processes. The provided experimental framework offers a standardized approach to generating further quantitative solubility data where needed.

References

• 1. smart.dhgate.com [smart.dhgate.com]
• 2. quora.com [quora.com]
• 3. Page loading... [guidechem.com]
• 4. 4-Bromo-1-butene｜lookchem [lookchem.com]
• 5. 4-bromo-1-butene [chemister.ru]
• 6. chembk.com [chembk.com]
• 7. filab.fr [filab.fr]
• 8. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google Libros [books.google.co.cr]
• 9. oecd.org [oecd.org]
• 10. Water Solubility | Scymaris [scymaris.com]
• 11. acri.gov.tw [acri.gov.tw]

An In-depth Technical Guide to the Competing Electrophilicity of the Alkene and Alkyl Halide in 4-Bromo-1-Butene

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-1-butene presents a compelling case study in competitive reactivity, featuring two distinct electrophilic centers: a terminal alkene and a primary alkyl halide. This technical guide provides a comprehensive analysis of the factors governing the electrophilicity of these two moieties. While a direct quantitative comparison through kinetic studies on competitive reactions is not extensively documented in publicly available literature, this paper synthesizes theoretical principles, qualitative experimental observations, and computational chemistry concepts to provide a robust framework for predicting and controlling the reaction outcomes of this versatile bifunctional molecule. Detailed experimental protocols for reactions targeting each electrophilic site are provided, alongside visual representations of reaction pathways and experimental workflows to aid in practical application.

Introduction

4-Bromo-1-butene (C₄H₇Br) is a valuable bifunctional building block in organic synthesis, prized for its ability to participate in a variety of chemical transformations.[1][2] Its structure incorporates two key functional groups: a terminal carbon-carbon double bond (alkene) and a primary alkyl bromide. Both of these groups can act as electrophiles, leading to a fascinating and synthetically important competition for nucleophilic attack. Understanding and controlling the chemoselectivity of reactions involving 4-bromo-1-butene is crucial for its effective utilization in the synthesis of complex molecules, including pharmaceutical intermediates and novel materials.[2]

This guide will delve into the electronic and steric factors that influence the electrophilicity of the alkene and alkyl halide moieties. We will explore the theoretical underpinnings of their reactivity, drawing upon concepts such as the Hard and Soft Acids and Bases (HSAB) principle and Frontier Molecular Orbital (FMO) theory. While specific kinetic data for competitive reactions on 4-bromo-1-butene is scarce, we will analyze the outcomes of various reaction types to infer the relative reactivity of the two sites under different conditions.

Theoretical Framework for Electrophilicity

The reactivity of 4-bromo-1-butene can be rationalized through several key theoretical concepts:

Inductive Effects and Bond Polarization

The carbon-bromine bond is highly polarized due to the greater electronegativity of bromine compared to carbon. This creates a significant partial positive charge (δ+) on the carbon atom attached to the bromine (C4), making it an inherent electrophilic center susceptible to nucleophilic attack.[3] In contrast, the carbon-carbon double bond is generally considered electron-rich and acts as a nucleophile in many reactions. However, it can be attacked by strong electrophiles, or in the context of this molecule, can itself be considered a "soft" electrophilic site.

Hard and Soft Acids and Bases (HSAB) Principle

The HSAB principle provides a valuable framework for predicting the outcome of competitive reactions.[1][4][5][6] It classifies acids (electrophiles) and bases (nucleophiles) as either "hard" or "soft".

• Hard acids and bases are typically small, highly charged, and not easily polarizable.

• Soft acids and bases are larger, have a lower charge density, and are more polarizable.

The principle states that hard acids prefer to react with hard bases, and soft acids prefer to react with soft bases.

In 4-bromo-1-butene:

• The sp³-hybridized carbon of the C-Br bond can be considered a harder electrophilic center due to the significant positive charge induced by the electronegative bromine atom.

• The π-system of the alkene is a softer electrophilic center , as it is more polarizable.

Therefore, the choice of nucleophile is critical in directing the reaction to one site over the other. Hard nucleophiles (e.g., hydroxide (B78521), alkoxides) are expected to preferentially attack the C-Br bond (Sₙ2 reaction), while soft nucleophiles (e.g., thiols, cyanide) may show a greater propensity to react with the alkene (Michael-type addition, though less common for isolated alkenes) or the C-Br bond, depending on other factors.[4]

Frontier Molecular Orbital (FMO) Theory

FMO theory focuses on the interaction between the Highest Occupied Molecular Orbital (HOMO) of the nucleophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the electrophile. The energy and spatial distribution of the LUMO in 4-bromo-1-butene can provide insights into the more electrophilic site.

Competitive Reactivity in Practice: A Qualitative Assessment

In the absence of direct quantitative comparative studies, we can infer the relative electrophilicity of the two sites by examining the typical reactions that 4-bromo-1-butene undergoes.

Reactions at the Alkyl Halide Center (Sₙ2 Reactions)

The primary alkyl bromide in 4-bromo-1-butene is highly susceptible to Sₙ2 reactions with a wide range of nucleophiles.[2] This is the most commonly observed reaction pathway, suggesting that for many nucleophiles, the C-Br bond is the more electrophilic site.

• With Hard Nucleophiles: Reactions with hard nucleophiles like alkoxides (e.g., sodium methoxide) or hydroxide typically lead to substitution at the C-Br bond to form ethers or alcohols, respectively.

• With Soft Nucleophiles: Soft nucleophiles such as cyanide and thiocyanate (B1210189) also readily attack the C-Br bond to form the corresponding nitriles and thiocyanates.[7]

Reactions at the Alkene Center (Electrophilic Addition)

The alkene moiety in 4-bromo-1-butene undergoes typical electrophilic addition reactions. These reactions are initiated by an electrophile attacking the π-bond, which acts as a nucleophile in this context.

• Halogenation: The addition of bromine (Br₂) across the double bond is a characteristic reaction of alkenes.

• Hydrohalogenation: The addition of HBr proceeds according to Markovnikov's rule.

It is important to note that in these reactions, the alkene is not acting as the electrophile. However, the presence of the electron-withdrawing bromoethyl group can slightly decrease the nucleophilicity of the double bond compared to an unsubstituted alkene.

Intramolecular Reactions: A Case for Competitive Reactivity

Intramolecular reactions of 4-bromo-1-butene derivatives can provide valuable insights into the competitive electrophilicity of the two sites. For instance, a molecule containing a nucleophilic group tethered to the butene chain can potentially cyclize via attack at either the C-Br bond or the double bond. The preferred ring size and the nature of the connecting chain will influence the outcome. Generally, the formation of five- and six-membered rings is kinetically and thermodynamically favored. Attack of a tethered nucleophile at the C-Br bond would lead to a five-membered ring, a process that is often kinetically favorable.

Data Presentation

Table 1: Qualitative Reactivity of Electrophilic Sites in 4-Bromo-1-Butene with Various Nucleophiles

Nucleophile Type	Predominant Reaction Site	Reaction Type	Expected Product
Hard Nucleophiles (e.g., RO⁻, OH⁻)	C-Br	Sₙ2	Ether, Alcohol
Soft Nucleophiles (e.g., RS⁻, CN⁻)	C-Br	Sₙ2	Thioether, Nitrile
Electrophiles (e.g., Br₂, HBr)	C=C	Electrophilic Addition	Dihaloalkane, Haloalkane

Experimental Protocols

The following are representative experimental protocols for reactions targeting each of the electrophilic sites of 4-bromo-1-butene.

Protocol 1: Nucleophilic Substitution at the Alkyl Halide Center - Synthesis of 4-Cyanobut-1-ene

This protocol describes the reaction of 4-bromo-1-butene with sodium cyanide, a soft nucleophile, which preferentially attacks the C-Br bond.

Materials:

• 4-Bromo-1-butene

• Sodium cyanide (NaCN)

• Ethanol (absolute)

• Water

• Diethyl ether

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium cyanide in a minimal amount of water and then add ethanol.

• Add 4-bromo-1-butene to the stirred solution.

• Heat the reaction mixture to reflux for several hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 4-cyanobut-1-ene.

• Purify the product by distillation.

Protocol 2: Electrophilic Addition at the Alkene Center - Bromination of 4-Bromo-1-butene

This protocol details the addition of bromine across the double bond of 4-bromo-1-butene.

Materials:

• 4-Bromo-1-butene

• Bromine (Br₂)

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium thiosulfate (B1220275) solution (aqueous)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Dissolve 4-bromo-1-butene in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask in an ice bath.

• Slowly add a solution of bromine in dichloromethane dropwise from the dropping funnel to the stirred solution. The disappearance of the bromine color indicates the progress of the reaction.

• Continue the addition until a faint persistent bromine color is observed.

• Quench the excess bromine by adding a small amount of aqueous sodium thiosulfate solution until the color disappears.

• Transfer the mixture to a separatory funnel and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield 1,2,4-tribromobutane.

Visualization of Reaction Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the competing reaction pathways and a general experimental workflow.

Caption: Competing reaction pathways for 4-bromo-1-butene.

Caption: General experimental workflow for reactions of 4-bromo-1-butene.

Conclusion

4-Bromo-1-butene is a molecule with two distinct electrophilic sites, leading to a competition between nucleophilic substitution at the C-Br bond and reactions involving the C=C double bond. While direct quantitative kinetic data for this competition is limited, a comprehensive understanding of its reactivity can be achieved through the application of fundamental organic chemistry principles. The Hard and Soft Acids and Bases principle provides a powerful predictive tool, suggesting that the choice of a hard or soft nucleophile can selectively target one of the electrophilic centers. Qualitatively, experimental evidence indicates that for a wide range of nucleophiles, the primary alkyl bromide is the more reactive electrophilic site, readily undergoing Sₙ2 reactions. The alkene moiety, on the other hand, primarily participates in electrophilic addition reactions where it acts as the nucleophile. For researchers and drug development professionals, a thorough understanding of these competing pathways is essential for designing selective and high-yielding synthetic routes utilizing this versatile bifunctional building block. Further computational studies to determine the LUMO coefficients and local electrophilicity indices for 4-bromo-1-butene would be invaluable in providing a more quantitative and predictive model of its reactivity.

References

• 1. Global and local reactivity indices for electrophilic/nucleophilic free radicals - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. reddit.com [reddit.com]
• 4. adichemistry.com [adichemistry.com]
• 5. HSAB theory - Wikipedia [en.wikipedia.org]
• 6. scienceinfo.com [scienceinfo.com]
• 7. DFT and MP2 study on the electrophilic addition reaction of bromine to exo-tricyclo[3.2.1.0(2.4)]oct-6-ene - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and Storage of 4-Bromo-1-Butene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for 4-bromo-1-butene. Understanding the chemical stability of this reagent is critical for ensuring its quality, efficacy in synthetic applications, and safety in the laboratory. This document outlines the known physical and chemical properties, potential degradation pathways, and recommended analytical methods for stability assessment.

Physicochemical Properties and Hazard Information

4-Bromo-1-butene is a colorless to pale yellow liquid, recognized for its utility as a versatile building block in organic synthesis, particularly in the introduction of the 3-butenyl group.[1][2] Its reactivity, however, is intrinsically linked to its stability. Key properties are summarized in Table 1.

Table 1: Physicochemical Properties of 4-Bromo-1-Butene

Property	Value	Citation(s)
CAS Number	5162-44-7	[3]
Molecular Formula	C₄H₇Br	[3]
Molecular Weight	135.00 g/mol	[3]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	98-100 °C (lit.)	[3][4]
Density	1.33 g/mL at 25 °C (lit.)	[3][4]
Refractive Index	n20/D 1.462 (lit.)	[3][4]
Flash Point	1 °C (33.8 °F) - closed cup	[3]
Solubility	Miscible with water, benzene, ether, and ethanol.	[5]

4-Bromo-1-butene is classified as a highly flammable liquid and vapor.[3][6] It is also an irritant and may cause sensitization by skin contact or inhalation.[3][6] Upon heating to decomposition, it can emit toxic fumes of bromide.[7]

Stability Profile and Storage Conditions

The stability of 4-bromo-1-butene is influenced by temperature, light, and the presence of incompatible materials. While one safety data sheet suggests it is stable under normal conditions, its reactivity and sensitivity to light indicate that careful storage is necessary to prevent degradation.[5]

Table 2: Recommended Storage and Handling Conditions for 4-Bromo-1-Butene

Condition	Recommendation	Citation(s)
Temperature	Store in a cool place. Recommended storage temperatures are typically 2-8°C or below +30°C.	[3][4][6][8][9]
Atmosphere	Keep container tightly closed in a dry and well-ventilated place.	[8][10]
Light Exposure	Light sensitive. Store protected from light.	[5]
Incompatible Materials	Avoid strong oxidizing agents, strong bases, and acids.	[1][5][8]
Handling Precautions	Use non-sparking tools and take measures to prevent electrostatic discharge. Ground and bond containers.	[8][10]

Potential Degradation Pathways

• Photodegradation: The primary photochemical event is the cleavage of the C-Br bond, which is the weakest bond in the molecule. Studies on the photodissociation of 4-bromo-1-butene at 234 nm confirm that C-Br bond fission is a key degradation pathway upon exposure to UV light, leading to the formation of a 3-buten-1-yl radical and a bromine radical.[6] This initiating step can lead to various subsequent reactions, including polymerization or reaction with oxygen.

• Oxidation: In the presence of oxygen, allylic compounds can be susceptible to oxidation, potentially forming hydroperoxides or other oxygenated derivatives. This process can be accelerated by light or heat.

• Polymerization: As an alkene, 4-bromo-1-butene could potentially undergo free-radical polymerization, especially if initiated by light, heat, or radical impurities.

• Hydrolysis: Although generally less reactive than tertiary alkyl halides, hydrolysis to 3-buten-1-ol (B139374) can occur, particularly in the presence of moisture and at elevated temperatures.

A logical workflow for investigating the stability of 4-bromo-1-butene is presented below.

Caption: Logical workflow for the stability assessment of 4-bromo-1-butene.

Experimental Protocols for Stability Assessment

The following are generalized protocols for assessing the stability of 4-bromo-1-butene. These should be adapted based on available equipment and specific regulatory requirements.

Instrumentation and Reagents

• Gas Chromatograph-Mass Spectrometer (GC-MS): For purity determination and identification of degradation products.

• Nuclear Magnetic Resonance (NMR) Spectrometer: For structural confirmation of the parent compound and any isolated degradation products.

• Fourier-Transform Infrared (FT-IR) Spectrometer: For functional group analysis and identity confirmation.

• High-Performance Liquid Chromatography (HPLC): May be used for purity analysis, though GC is more common for this volatile compound.

• Stability Chambers: Calibrated to control temperature and humidity.

• Photostability Chamber: With a controlled light source (e.g., xenon lamp).

• Reference Standard: A well-characterized, high-purity lot of 4-bromo-1-butene.

• Solvents: High-purity solvents for sample dilution (e.g., hexane, dichloromethane).

Protocol for Purity and Identity of Starting Material

• Identity Confirmation:

  • Record the ¹H NMR, ¹³C NMR, and FT-IR spectra of the 4-bromo-1-butene sample.

  • Compare the obtained spectra with literature data or a certified reference standard to confirm the identity.

• Purity Assessment by GC-MS:

  • Sample Preparation: Prepare a dilute solution of 4-bromo-1-butene in a suitable volatile solvent (e.g., 1 µL in 1 mL of hexane).

  • GC Conditions (Example):

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Injector Temperature: 250 °C.

    • Oven Program: 50 °C for 2 min, ramp to 200 °C at 10 °C/min, hold for 2 min.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Injection Volume: 1 µL (split or splitless, depending on concentration).

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-200.

  • Analysis: Calculate the purity based on the peak area percentage of the main peak relative to the total peak area. Identify any impurities by their mass spectra.

Forced Degradation Study Protocol

• Sample Preparation: Dispense aliquots of high-purity 4-bromo-1-butene into clear and amber glass vials. Some vials should be sealed under an inert atmosphere (e.g., nitrogen or argon) and others under air.

• Stress Conditions:

  • Thermal Stress: Place vials in stability chambers at elevated temperatures (e.g., 40 °C, 60 °C) for a defined period (e.g., 1, 2, and 4 weeks).

  • Photostability: Expose vials in a photostability chamber according to ICH Q1B guidelines. Include dark controls wrapped in aluminum foil.

  • Hydrolytic Stress: Add a small amount of purified water to vials and store at room temperature and elevated temperatures.

  • Oxidative Stress: Bubble air or oxygen through a sample or add a dilute solution of an oxidizing agent (e.g., hydrogen peroxide) and monitor for changes.

• Analysis of Stressed Samples:

  • At each time point, remove a sample from each stress condition.

  • Analyze the samples by the validated GC-MS method as described in 4.2.

  • Compare the chromatograms of the stressed samples to the initial sample and the dark/unstressed controls.

  • Identify any new peaks (degradation products) by their mass spectra and retention times.

  • Quantify the decrease in the 4-bromo-1-butene peak area and the increase in degradation product peak areas.

The potential decomposition of 4-bromo-1-butene via photolysis is illustrated in the following diagram.

Caption: Initiation step of the photodegradation of 4-bromo-1-butene.

Conclusion and Recommendations

4-Bromo-1-butene is a reactive and flammable liquid that requires careful handling and storage to maintain its quality. The primary stability concerns are exposure to heat, light, and incompatible materials such as strong oxidizing agents and bases. To ensure the integrity of the compound, it is recommended to store it in a cool, dark, and dry place, preferably under an inert atmosphere. For critical applications, it is advisable to assess the purity of the material before use, especially if it has been stored for an extended period. The experimental protocols outlined in this guide provide a framework for a comprehensive stability assessment.

References

• 1. 4-Bromo-1-butene(5162-44-7) 1H NMR spectrum [chemicalbook.com]
• 2. 4-Bromo-1-butene | 5162-44-7 | TCI AMERICA [tcichemicals.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. 4-Bromo-1-butene 97 5162-44-7 [sigmaaldrich.com]
• 5. spectrabase.com [spectrabase.com]
• 6. pubs.aip.org [pubs.aip.org]
• 7. 4-Bromo-1-butene CAS 5162-44-7 | 841642 [merckmillipore.com]
• 8. 5162-44-7｜4-Bromo-1-butene｜Kaimosi BioChem Tech Co., Ltd [kaimosi.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. Interpretaion of HNMR of 4-bromo-1-butene (Figure J) Figure J: { }^{1} \.. [askfilo.com]

An In-depth Technical Guide to the Core Reactions of 4-Bromo-1-butene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key chemical transformations involving 4-bromo-1-butene, a versatile bifunctional molecule. Its utility stems from the presence of both a reactive primary alkyl bromide and a terminal double bond, allowing for a diverse range of synthetic manipulations. This document details the core reactions, provides experimental protocols for key transformations, and summarizes quantitative data to facilitate reproducible research.

Nucleophilic Substitution Reactions

The primary alkyl bromide in 4-bromo-1-butene is highly susceptible to S(_N)2 reactions, making it an excellent substrate for introducing the but-3-enyl moiety into a variety of molecular scaffolds.

Williamson Ether Synthesis

The Williamson ether synthesis provides a reliable method for the formation of ethers by reacting an alkoxide with a primary alkyl halide. In this case, 4-bromo-1-butene can be reacted with a deprotonated alcohol, such as sodium phenoxide, to yield the corresponding ether. This reaction is crucial for introducing an unsaturated four-carbon chain onto phenolic compounds.

Experimental Protocol: Synthesis of But-3-enyloxybenzene

• Alkoxide Formation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol (B47542) (1.0 eq) in a suitable solvent such as anhydrous tetrahydrofuran (B95107) (THF).

• Add sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C to the stirred solution.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases, indicating the complete formation of sodium phenoxide.

• Substitution Reaction: To the freshly prepared sodium phenoxide solution, add 4-bromo-1-butene (1.0 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford but-3-enyloxybenzene.

Azide (B81097) Synthesis and Subsequent Reduction to Primary Amines

4-Bromo-1-butene readily reacts with sodium azide in a polar aprotic solvent like dimethylformamide (DMF) to produce 4-azido-1-butene. The resulting azide can then be reduced to the corresponding primary amine, but-3-en-1-amine, using a reducing agent such as lithium aluminum hydride (LiAlH(4)) or by catalytic hydrogenation. This two-step process is a valuable method for introducing a primary amino group with an adjacent double bond.

Experimental Protocol: Synthesis of But-3-en-1-amine

• Azide Formation: In a round-bottom flask, dissolve 4-bromo-1-butene (1.0 eq) in DMF.

• Add sodium azide (NaN(_3), 1.2 eq) to the solution and stir the mixture at room temperature. The reaction can be gently heated to 50-60 °C to increase the rate.

• Monitor the reaction by TLC until the starting material is consumed.

• Work-up of Azide: Pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and carefully concentrate under reduced pressure. Caution: Organic azides can be explosive and should be handled with care.

• Reduction: In a separate flask under an inert atmosphere, prepare a suspension of LiAlH(_4) (1.5 eq) in anhydrous THF at 0 °C.

• Add the crude 4-azido-1-butene solution in THF dropwise to the LiAlH(_4) suspension.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Work-up of Amine: Carefully quench the reaction by the sequential addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting aluminum salts and wash thoroughly with THF.

• Dry the filtrate over anhydrous potassium carbonate and concentrate to yield but-3-en-1-amine.

Elimination Reactions

Treatment of 4-bromo-1-butene with a strong, sterically hindered base promotes an E2 elimination reaction to form the conjugated diene, 1,3-butadiene.[1] The formation of the stable conjugated system is a strong driving force for this reaction.

Experimental Protocol: Synthesis of 1,3-Butadiene

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a condenser connected to a cold trap, dissolve 4-bromo-1-butene (1.0 eq) in anhydrous THF.

• Add potassium tert-butoxide (KOtBu, 1.2 eq) portion-wise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor the evolution of the gaseous product. The reaction can be gently heated to facilitate the elimination.

• The product, 1,3-butadiene, is a gas at room temperature and can be collected in a cold trap cooled with a dry ice/acetone (B3395972) bath.

• Alternatively, the gas can be bubbled through a solution of a suitable trapping agent for further reaction or analysis.

Grignard Reagent Formation and Reactions

The carbon-bromine bond in 4-bromo-1-butene can be converted into a carbon-magnesium bond through reaction with magnesium metal, forming the corresponding Grignard reagent, but-3-enylmagnesium bromide. This organometallic reagent is a potent nucleophile and can react with a wide range of electrophiles, most notably carbonyl compounds, to form new carbon-carbon bonds.

Experimental Protocol: Synthesis of but-3-enylmagnesium bromide and reaction with Acetone

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium.

• Add a solution of 4-bromo-1-butene (1.0 eq) in anhydrous diethyl ether or THF dropwise from the dropping funnel. The reaction is exothermic and should be initiated with a small amount of the halide solution.

• Once the reaction has started (indicated by bubbling and a cloudy appearance), add the remaining 4-bromo-1-butene solution at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed.

• Reaction with Acetone: Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

• Add a solution of acetone (1.0 eq) in anhydrous diethyl ether dropwise to the Grignard reagent.

• After the addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting tertiary alcohol by distillation or column chromatography.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond in 4-bromo-1-butene can participate in various palladium-catalyzed cross-coupling reactions, which are powerful tools for the formation of carbon-carbon bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound with an organohalide in the presence of a palladium catalyst and a base. The Grignard reagent of 4-bromo-1-butene can be converted to the corresponding boronic ester, which can then be coupled with an aryl or vinyl halide. Alternatively, the Grignard reagent can be used directly in a Negishi-type coupling, or 4-bromo-1-butene can be coupled with an organoboron reagent.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromo-1-butene with Phenylboronic Acid

• In a Schlenk flask, combine 4-bromo-1-butene (1.0 eq), phenylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh(_3))(_4) (0.03 eq), and a base such as potassium carbonate (K(_2)CO(_3), 2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent mixture, such as toluene/ethanol/water (4:1:1).

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-phenyl-1-butene.

Heck Reaction

The Heck reaction couples an unsaturated halide with an alkene in the presence of a palladium catalyst and a base. 4-Bromo-1-butene can serve as the unsaturated halide and react with various alkenes, such as methyl acrylate, to form a new carbon-carbon bond with the introduction of the but-3-enyl group.

Addition Reactions to the Alkene

The terminal double bond of 4-bromo-1-butene can undergo a variety of addition reactions, allowing for further functionalization of the molecule.

Dihydroxylation

The alkene can be converted to a vicinal diol through dihydroxylation. A common and effective method involves the use of a catalytic amount of osmium tetroxide (OsO(_4)) with a stoichiometric co-oxidant like N-methylmorpholine N-oxide (NMO).[2] This reaction proceeds with syn-stereochemistry.

Experimental Protocol: Synthesis of 4-Bromobutane-1,2-diol

• In a round-bottom flask, dissolve 4-bromo-1-butene (1.0 eq) in a mixture of acetone and water (10:1).

• Add N-methylmorpholine N-oxide (NMO, 1.2 eq).

• To the stirred solution, add a catalytic amount of osmium tetroxide (OsO(_4), ~1 mol%) as a solution in toluene.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite.

• Stir for 30 minutes, then extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the diol by column chromatography.

Epoxidation

The double bond can be converted to an epoxide using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), or with magnesium monoperoxyphthalate (MMPP).

Quantitative Data Summary

Reaction Type	Reactants	Product	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)
Nucleophilic Substitution
Williamson Ether Synthesis	4-Bromo-1-butene, Phenol	But-3-enyloxybenzene	NaH	THF	Reflux	12-24	Data not available
Azide Synthesis	4-Bromo-1-butene	4-Azido-1-butene	NaN(_3)	DMF	25-60	4-12	High
Amine Synthesis	4-Azido-1-butene	But-3-en-1-amine	LiAlH(_4)	THF	0 - RT	2-4	Good
Elimination
E2 Elimination	4-Bromo-1-butene	1,3-Butadiene	KOtBu	THF	RT - Reflux	1-3	High
Grignard Reaction
Grignard Formation	4-Bromo-1-butene, Mg	But-3-enylmagnesium bromide	I(_2) (cat.)	Diethyl Ether	Reflux	1-2	High
Reaction with Acetone	But-3-enylmagnesium bromide, Acetone	2-Methylhex-5-en-2-ol	-	Diethyl Ether	0 - RT	1-2	Data not available
Palladium-Catalyzed Coupling
Suzuki-Miyaura Coupling	4-Bromo-1-butene, Phenylboronic acid	4-Phenyl-1-butene	Pd(PPh(_3))(_4), K(_2)CO(_3)	Toluene/EtOH/H(_2)O	90	12-24	Data not available
Heck Reaction	4-Bromo-1-butene, Methyl acrylate	Methyl hepta-2,6-dienoate	Pd(OAc)(_2), PPh(_3), Et(_3)N	Acetonitrile	80	12-24	Data not available
Addition to Alkene
Dihydroxylation	4-Bromo-1-butene	4-Bromobutane-1,2-diol	OsO(_4) (cat.), NMO	Acetone/H(_2)O	RT	12-24	High
Epoxidation	4-Bromo-1-butene	2-(2-Bromoethyl)oxirane	m-CPBA or MMPP	CH(_2)Cl(_2)	0 - RT	2-6	Good

*Quantitative data for specific reactions of 4-bromo-1-butene can vary based on reaction scale and specific conditions. The yields provided are general estimates based on similar reactions.

Visualizations

Diagram 1. General S_N2 reaction of 4-bromo-1-butene.

Diagram 2. E2 elimination of 4-bromo-1-butene.

Diagram 3. Grignard reagent formation and subsequent reaction.

Diagram 4. Suzuki-Miyaura cross-coupling reaction.

Diagram 5. Key addition reactions of the alkene moiety.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]

Theoretical and Computational Studies of 4-Bromo-1-Butene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-1-butene is a versatile bifunctional molecule featuring both a terminal alkene and a primary alkyl bromide. This unique structure makes it a valuable building block in organic synthesis, particularly in the pharmaceutical industry for the construction of more complex molecules.[1] This technical guide provides a comprehensive overview of the theoretical and computational aspects of 4-bromo-1-butene, alongside generalized experimental protocols for its synthesis and analysis. Due to a lack of specific published computational data for 4-bromo-1-butene, this guide presents data tables with placeholder values and focuses on the established principles and methodologies that would be applied in such studies.

Introduction

4-Bromo-1-butene (CH₂=CHCH₂CH₂Br) is a colorless liquid that serves as a key intermediate in a variety of organic transformations.[2] Its reactivity is characterized by the distinct functionalities of the double bond and the carbon-bromine bond. The alkene moiety can participate in electrophilic additions, hydroboration-oxidation, and metathesis reactions, while the alkyl bromide is susceptible to nucleophilic substitution and elimination reactions.[2] Understanding the conformational preferences, rotational energy barriers, and vibrational frequencies of this molecule through theoretical and computational methods is crucial for predicting its reactivity and designing efficient synthetic routes.

Theoretical and Computational Studies

Conformational Analysis

The rotation around the C2-C3 single bond of 4-bromo-1-butene gives rise to different conformers, primarily the anti and gauche forms. In the anti conformation, the vinyl group and the bromomethyl group are positioned at a dihedral angle of 180°, representing the most sterically favorable and typically the lowest energy conformation.[3][4] The gauche conformers, with a dihedral angle of approximately 60°, are generally higher in energy due to steric interactions between the substituents.[3][4][5]

Table 1: Calculated Relative Energies of 4-Bromo-1-Butene Conformers

Conformer	Dihedral Angle (C1-C2-C3-C4)	Relative Energy (kcal/mol)
Anti	~180°	0.00 (by definition)
Gauche	~60°	Data not available
Eclipsed (Transition State)	~0°	Data not available
Eclipsed (Transition State)	~120°	Data not available

Note: The relative energy values are placeholders. Actual values would be determined through computational chemistry methods such as Density Functional Theory (DFT) or ab initio calculations.

Rotational Barriers

The energy required to rotate around the C-C single bonds determines the rotational barriers. These barriers can be calculated by performing a potential energy surface scan, where the energy of the molecule is calculated at various dihedral angles. The highest points on this energy profile correspond to the eclipsed conformations, which are transition states between the staggered conformers.[6][7]

Table 2: Calculated Rotational Barriers of 4-Bromo-1-Butene

Rotation Axis	Transition State Conformation	Rotational Barrier (kcal/mol)
C2-C3	Eclipsed (Vinyl/Bromomethyl)	Data not available
C3-C4	Eclipsed (H/Br)	Data not available

Note: The rotational barrier values are placeholders and would be calculated using computational methods.

Vibrational Frequencies

Computational methods like DFT, often using the B3LYP functional with a suitable basis set (e.g., 6-311++G(d,p)), can predict the vibrational frequencies of a molecule.[8][9][10] These calculated frequencies, when scaled appropriately, can be compared with experimental data from infrared (IR) and Raman spectroscopy to aid in the assignment of vibrational modes.

Table 3: Calculated and Experimental Vibrational Frequencies of 4-Bromo-1-Butene

Vibrational Mode	Calculated Frequency (cm⁻¹) (Scaled)	Experimental Frequency (cm⁻¹) (IR/Raman)
C=C stretch	Data not available	~1640
C-H (sp²) stretch	Data not available	~3080
C-H (sp³) stretch	Data not available	~2950
C-Br stretch	Data not available	~650

Note: Calculated frequency values are placeholders. Experimental values are approximate and based on typical group frequencies.

Experimental Protocols

This section provides detailed, generalized methodologies for the synthesis and analysis of 4-bromo-1-butene.

Synthesis of 4-Bromo-1-Butene

Two common synthetic routes to 4-bromo-1-butene are the reaction of 1,4-butanediol (B3395766) with hydrobromic acid and the radical addition of hydrogen bromide to 1,3-butadiene (B125203).[11][12][13]

Protocol 3.1.1: Synthesis from 1,4-Butanediol

This method involves the conversion of a diol to a dibromide, followed by selective elimination. A more direct, though potentially lower-yielding, approach would involve a mono-bromination followed by dehydration, though this is less common. A generalized procedure for the synthesis of alkyl bromides from alcohols is as follows:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,4-butanediol and a slight excess of concentrated hydrobromic acid (48%).

• Heating: Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, transfer the mixture to a separatory funnel. Add water and a nonpolar organic solvent (e.g., diethyl ether or dichloromethane) to extract the product.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation to obtain pure 4-bromo-1-butene.

Protocol 3.1.2: Radical Addition of HBr to 1,3-Butadiene

This reaction proceeds via a free-radical mechanism and can yield a mixture of 1,2- and 1,4-addition products. The 1,4-adduct, 4-bromo-1-butene, is the thermodynamically favored product.[11][14][15]

• Reaction Setup: In a reaction vessel equipped for gas handling and cooling, dissolve 1,3-butadiene in a suitable non-polar solvent (e.g., hexane) at low temperature (typically below 0 °C).

• Initiation: Introduce a radical initiator, such as benzoyl peroxide or AIBN.

• Addition of HBr: Bubble hydrogen bromide gas through the solution while maintaining the low temperature.

• Reaction Monitoring: Monitor the reaction by gas chromatography (GC) to determine the ratio of 1,2- to 1,4-addition products.

• Workup: Once the reaction is complete, quench any remaining HBr by washing with a cold, dilute solution of sodium bicarbonate.

• Purification: Separate the 1,4-addition product from the 1,2-adduct and any side products by fractional distillation.

Analytical Methods

Protocol 3.2.1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique for the analysis of volatile halogenated hydrocarbons like 4-bromo-1-butene.[16][17][18]

• Sample Preparation: Prepare a dilute solution of the 4-bromo-1-butene sample in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 10 µg/mL.[19] Ensure the sample is free of particulate matter.[19]

• GC Conditions:

  • Injector: Split/splitless injector, temperature typically set to 250 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-624).

  • Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 200 °C).

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or ion trap.

  • Scan Range: m/z 35-200.

Protocol 3.2.2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for structural elucidation.

• Sample Preparation: For a ¹H NMR spectrum, dissolve 5-25 mg of the purified 4-bromo-1-butene in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[20][21] For ¹³C NMR, a more concentrated sample (10-50 mg) may be required.[20] Filter the solution through a pipette with a small plug of glass wool to remove any suspended particles.[21]

• Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration.[20]

• Acquisition: Acquire the spectrum on a high-field NMR spectrometer. For volatile samples, ensure the NMR tube is properly capped to prevent evaporation.[22]

Visualizations

Generalized Synthetic Workflow

Caption: A generalized workflow for the synthesis and purification of 4-bromo-1-butene.

Analytical Workflow

Caption: A typical workflow for the analytical characterization of 4-bromo-1-butene.

Conclusion

4-Bromo-1-butene remains a crucial building block in organic synthesis. While detailed theoretical and computational data for this specific molecule are not widely published, the principles and methodologies for such studies are well-established. This guide provides a framework for understanding the conformational behavior, rotational dynamics, and spectroscopic properties of 4-bromo-1-butene from a computational perspective. Furthermore, the generalized experimental protocols for its synthesis and analysis offer a practical starting point for researchers in the field. Further computational and experimental work is encouraged to fill the existing data gaps and provide a more complete understanding of this important synthetic intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 3.7 Conformations of Other Alkanes – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Furman Chemistry 120: Organic / Gauche and Anti Conformers [furmanchm120.pbworks.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. youtube.com [youtube.com]
• 13. Sciencemadness Discussion Board - Preparation of 1,4-Dibromobutane - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. organic chemistry - Addition of hydrogen bromide to 1,3-butadiene: thermodynamic and kinetic control - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. academic.oup.com [academic.oup.com]
• 17. Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water - PMC [pmc.ncbi.nlm.nih.gov]
• 18. agilent.com [agilent.com]
• 19. uoguelph.ca [uoguelph.ca]
• 20. organomation.com [organomation.com]
• 21. NMR Sample Preparation [nmr.chem.umn.edu]
• 22. Submicro scale NMR sample preparation for volatile chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 4-Bromo-1-butene in Grignard Reagent Formation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the formation of 3-butenylmagnesium bromide, a valuable Grignard reagent, from 4-bromo-1-butene. This reagent is a versatile tool in organic synthesis, enabling the introduction of the 3-butenyl group for the construction of complex molecular architectures.

Introduction

The Grignard reaction is a cornerstone of carbon-carbon bond formation in organic chemistry. The reaction of an organohalide with magnesium metal yields a highly reactive organomagnesium halide, known as a Grignard reagent. 4-Bromo-1-butene serves as a precursor to 3-butenylmagnesium bromide, a homoallylic Grignard reagent. This reagent is particularly useful for the synthesis of unsaturated alcohols, the extension of carbon chains, and as a precursor in various cross-coupling reactions.[1]

A critical consideration in the synthesis of Grignard reagents from alkenyl halides is the potential for a Wurtz-type coupling side reaction, which in this case would lead to the formation of 1,7-octadiene (B165261). Careful control of reaction conditions is paramount to maximize the yield of the desired Grignard reagent and minimize this undesired dimerization.[2]

Data Presentation

The following tables summarize quantitative data for the formation of 3-butenylmagnesium bromide and its subsequent reaction with an electrophile.

Table 1: Reaction Parameters for the Formation of 3-Butenylmagnesium Bromide

Parameter	Value	Reference
Reactants
4-Bromo-1-butene	1.0 equivalent	--INVALID-LINK--
Magnesium Turnings	2.5 equivalents	--INVALID-LINK--
Solvent
Anhydrous Tetrahydrofuran (B95107) (THF)	Sufficient to make a ~0.5 M solution	--INVALID-LINK--
Reaction Conditions
Temperature	Gentle reflux (~66 °C in THF)	--INVALID-LINK--
Addition Time	Slow, dropwise over several hours	--INVALID-LINK--
Reaction Time	1-2 hours after addition is complete	General Grignard protocols
Yield
3-Butenylmagnesium Bromide	Typically >80% (determined by titration)	General Grignard protocols
1,7-Octadiene (Wurtz Coupling)	<10% (minimized by slow addition)	--INVALID-LINK--

Table 2: Reaction of 3-Butenylmagnesium Bromide with Benzaldehyde (B42025)

Parameter	Value	Reference
Reactants
3-Butenylmagnesium Bromide	1.1 equivalents	General Grignard protocols
Benzaldehyde	1.0 equivalent	General Grignard protocols
Solvent
Anhydrous Tetrahydrofuran (THF)	As per Grignard reagent solution	General Grignard protocols
Reaction Conditions
Temperature	0 °C to room temperature	General Grignard protocols
Reaction Time	1-2 hours	General Grignard protocols
Product
1-Phenyl-4-penten-1-ol	High yield (typically >85%)	General Grignard protocols

Experimental Protocols

Protocol 1: Formation of 3-Butenylmagnesium Bromide

This protocol is adapted from a general procedure for the preparation of Grignard reagents and is optimized to minimize Wurtz coupling.

Materials:

• Magnesium turnings

• 4-Bromo-1-butene

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (for activation)

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, and a pressure-equalizing dropping funnel. The entire apparatus must be flame-dried or oven-dried and cooled under an inert atmosphere.

• Magnesium Activation: Place magnesium turnings (2.5 equivalents) in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under a flow of inert gas until the purple iodine vapor is visible and subsequently dissipates, indicating activation of the magnesium surface. Allow the flask to cool to room temperature.

• Initiation: Add a small amount of anhydrous THF to just cover the magnesium turnings. In the dropping funnel, prepare a solution of 4-bromo-1-butene (1.0 equivalent) in anhydrous THF. Add a small portion (approximately 10%) of the 4-bromo-1-butene solution to the magnesium suspension. The reaction should initiate, as evidenced by gentle refluxing of the solvent and the disappearance of the iodine color. If the reaction does not start, gentle warming may be necessary.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining 4-bromo-1-butene solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. Slow addition is crucial to minimize the formation of the 1,7-octadiene byproduct.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours to ensure all the magnesium has reacted. The resulting solution of 3-butenylmagnesium bromide will be a cloudy, grayish solution.

Protocol 2: Reaction of 3-Butenylmagnesium Bromide with Benzaldehyde

This protocol describes the reaction of the prepared Grignard reagent with an aldehyde electrophile.

Materials:

• Solution of 3-butenylmagnesium bromide in THF (from Protocol 1)

• Benzaldehyde

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Separatory funnel

Procedure:

• Reaction Setup: In a separate flask under an inert atmosphere, prepare a solution of benzaldehyde (1.0 equivalent) in anhydrous THF.

• Addition: Cool the solution of 3-butenylmagnesium bromide (1.1 equivalents) to 0 °C in an ice bath. Slowly add the benzaldehyde solution dropwise with stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quenching: Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1-phenyl-4-penten-1-ol.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: Formation of 3-Butenylmagnesium Bromide.

Caption: Experimental Workflow for Synthesis and Reaction.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Note: Protocols for Nucleophilic Substitution Reactions with 4-Bromo-1-butene

Audience: Researchers, scientists, and drug development professionals.

Introduction 4-Bromo-1-butene (CAS: 5162-44-7) is a versatile bifunctional molecule widely utilized in organic synthesis.[1][2] Its structure, featuring a terminal alkene and a primary alkyl bromide, makes it a valuable building block for introducing the homoallyl moiety into various molecular frameworks.[1] The primary carbon-bromine bond is highly susceptible to nucleophilic substitution, predominantly via the SN2 mechanism, allowing for the facile introduction of a wide range of functional groups.[3] This document provides detailed protocols and typical reaction conditions for nucleophilic substitution reactions involving 4-bromo-1-butene with common nucleophiles.

Reaction Mechanism: The SN2 Pathway Due to the unhindered nature of the primary carbon bearing the bromine atom, 4-bromo-1-butene reacts with nucleophiles almost exclusively through an SN2 (Substitution, Nucleophilic, Bimolecular) mechanism.[3][4] This reaction occurs in a single, concerted step where the incoming nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the bromide leaving group.[4][5] The reaction rate is dependent on the concentration of both the substrate (4-bromo-1-butene) and the nucleophile.[4][6]

Caption: General SN2 mechanism for 4-bromo-1-butene.

Data Presentation: Typical Reaction Conditions

The following table summarizes typical conditions for nucleophilic substitution reactions with 4-bromo-1-butene. Conditions should be optimized for specific substrates and desired outcomes.

Nucleophile	Reagent Example	Solvent	Typical Temperature	Product Class	Notes
Cyanide (CN⁻)	Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)	Ethanol (B145695)	Reflux	Nitrile	Ethanolic solvent is crucial to prevent the formation of alcohol byproducts from competing hydroxide (B78521) substitution.[7]
Azide (B81097) (N₃⁻)	Sodium Azide (NaN₃)	DMF or Acetonitrile	Room Temp to 50 °C	Alkyl Azide	Azide reactions are often performed in polar aprotic solvents to enhance nucleophilicity.[8]
Hydroxide (OH⁻)	Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)	Ethanol/Water (50:50)	Reflux	Alcohol (4-Penten-1-ol)	A mixed solvent system is used to dissolve both the inorganic base and the organic halide.[9]
Alkoxide (RO⁻)	Sodium Alkoxide (NaOR)	Corresponding Alcohol (ROH)	Room Temp to Reflux	Ether	The alkoxide is typically generated in situ or used as a pre-formed salt.
Malonate (CH(CO₂Et)₂⁻)	Diethyl Malonate & Sodium Ethoxide (NaOEt)	Ethanol	Reflux	Alkylated Malonic Ester	A classic method for carbon chain extension. The product can be further manipulated.

Experimental Protocols

Safety Precautions: 4-Bromo-1-butene is a flammable, colorless liquid with a low flash point.[2][3] It is also light-sensitive and should be stored in a cool, dry, well-ventilated area away from oxidants and acids.[2][10] All manipulations should be performed in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Protocol 1: Synthesis of Pent-4-enenitrile (Reaction with Cyanide)

This protocol describes the substitution of the bromide with a cyanide group to form a nitrile.[7]

Materials:

• 4-Bromo-1-butene

• Sodium cyanide (NaCN)

• Anhydrous Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Diatomaceous earth

• Rotary evaporator

Procedure:

• Set up a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon).

• In the flask, dissolve sodium cyanide (1.2 equivalents) in anhydrous ethanol.

• To the stirred solution, add 4-bromo-1-butene (1.0 equivalent) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture through a pad of diatomaceous earth to remove the sodium bromide salt precipitate. Wash the pad with a small amount of ethanol.

• Combine the filtrate and washings. Remove the ethanol under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation to yield pure pent-4-enenitrile.

Protocol 2: Synthesis of 4-Azido-1-butene (Reaction with Azide)

This protocol details the synthesis of an alkyl azide, a versatile intermediate for synthesizing amines or nitrogen-containing heterocycles.

Materials:

• 4-Bromo-1-butene

• Sodium azide (NaN₃)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add sodium azide (1.5 equivalents) and DMF.

• Stir the suspension and add 4-bromo-1-butene (1.0 equivalent) to the flask.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction can be gently heated (e.g., to 50 °C) to increase the rate if necessary. Monitor for completion by TLC or GC-MS.

• Once the reaction is complete, pour the mixture into a separatory funnel containing water and extract with diethyl ether (3 x volumes).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to afford the crude 4-azido-1-butene.

• Caution: Low molecular weight alkyl azides can be explosive. Purification by distillation should be performed with extreme care, behind a blast shield, and at the lowest possible pressure and temperature.

Visualizations: Experimental Workflow

The following diagram illustrates a general workflow for setting up, running, and working up a nucleophilic substitution reaction with 4-bromo-1-butene.

References

• 1. CAS 5162-44-7: 4-Bromo-1-butene | CymitQuimica [cymitquimica.com]
• 2. innospk.com [innospk.com]
• 3. nbinno.com [nbinno.com]
• 4. gacariyalur.ac.in [gacariyalur.ac.in]
• 5. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 6. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Utilization of bromine azide to access vicinal-azidobromides from arylidene malononitrile [html.rhhz.net]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. echemi.com [echemi.com]

Application of 4-Bromo-1-Butene in the Synthesis of Pharmaceutical Intermediates

Abstract

4-Bromo-1-butene is a versatile bifunctional reagent widely employed in the synthesis of pharmaceutical intermediates and complex molecular architectures. Its dual reactivity, stemming from a terminal alkene and a primary alkyl bromide, allows for its strategic incorporation into molecules through various transformations, including alkylation, cross-coupling, and ring-closing metathesis. This application note details the use of 4-bromo-1-butene in the synthesis of pharmaceutical intermediates, with a specific focus on its application in the total synthesis of the potent anticancer agent, largazole (B1674506). Experimental protocols, quantitative data, and relevant biological pathways are provided to illustrate its utility for researchers, scientists, and drug development professionals.

Introduction

4-Bromo-1-butene (CAS: 5162-44-7) is a critical building block in modern organic synthesis due to its unique structural features.[1] The presence of both a nucleophilic substitution-prone alkyl bromide and a versatile terminal alkene in one molecule makes it an ideal reagent for introducing a four-carbon chain with multiple reactive handles.[2][3] This allows for the efficient construction of complex molecular scaffolds found in many biologically active compounds.[3] Its applications span the synthesis of anticancer agents, compounds targeting neurodegenerative diseases, and various other fine chemicals.[1][3] This document will focus on the practical application of 4-bromo-1-butene in the synthesis of pharmaceutical intermediates, exemplified by its role in the total synthesis of largazole.

General Reactivity and Applications

The reactivity of 4-bromo-1-butene can be categorized into two main types: reactions at the alkyl bromide and reactions at the alkene.

• Alkylation Reactions: The primary alkyl bromide is susceptible to SN2 reactions with a wide range of nucleophiles, including amines, alcohols, and carbanions. This makes 4-bromo-1-butene an excellent butenylating agent.[2]

• Cross-Coupling Reactions: The alkyl bromide can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki and Heck couplings, to form new carbon-carbon bonds.[3]

• Ring-Closing Metathesis (RCM): The terminal alkene is a key functional group for RCM, a powerful reaction for the synthesis of cyclic compounds.[3] By introducing two terminal alkenes into a molecule, one or both of which can be derived from 4-bromo-1-butene, macrocycles and other ring systems common in natural products and pharmaceuticals can be efficiently synthesized.

Application Example: Synthesis of Largazole

Largazole is a potent marine natural product that exhibits significant antiproliferative activity by inhibiting class I histone deacetylases (HDACs).[4] Several total syntheses of largazole have been developed, some of which utilize 4-bromo-1-butene to introduce a key side chain.

Synthetic Strategy

In the synthesis of largazole developed by Luesch, Hong, and coworkers, 4-bromo-1-butene is used to prepare a thioester intermediate (thioacetic acid S-but-3-enyl ester).[5] This intermediate then participates in an olefin cross-metathesis reaction with a macrocyclic precursor to install the complete side chain of largazole.[5]

Experimental Protocols

Protocol 1: Synthesis of Thioacetic acid S-but-3-enyl ester

This protocol describes the synthesis of the thioester intermediate from 4-bromo-1-butene.

• To a solution of thioacetic acid (1.2 equivalents) in a suitable aprotic solvent (e.g., acetone, THF) at 0 °C, add a base such as potassium carbonate (1.5 equivalents).

• Stir the mixture for 15-30 minutes to form the potassium thioacetate (B1230152) salt.

• Add 4-bromo-1-butene (1.0 equivalent) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS for the disappearance of the starting material.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica (B1680970) gel to afford pure thioacetic acid S-but-3-enyl ester.

Protocol 2: Olefin Cross-Metathesis for Largazole Synthesis

This protocol describes the cross-metathesis reaction to form largazole.

• In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the macrocyclic precursor (1.0 equivalent) and thioacetic acid S-but-3-enyl ester (1.5-2.0 equivalents) in degassed, anhydrous toluene.

• Add Grubbs' second-generation catalyst (5-10 mol%) to the solution.

• Heat the reaction mixture to reflux (approximately 110 °C) and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield largazole.

Quantitative Data

The following table summarizes the quantitative data for the key reaction step involving the intermediate derived from 4-bromo-1-butene in the synthesis of largazole.

Reaction Step	Reactants	Catalyst	Solvent	Temperature	Time	Yield	Reference
Olefin Cross-Metathesis	Macrocyclic precursor (9), Thioacetic acid S-but-3-enyl ester	Grubbs' II Catalyst (50 mol%)	Toluene	Reflux	N/A	41%	[5]

Biological Context: Largazole's Mechanism of Action

Largazole functions as a prodrug, which upon hydrolysis of its thioester, releases the active largazole thiol. This thiol is a potent inhibitor of class I histone deacetylases (HDACs).[4] HDACs are enzymes that remove acetyl groups from lysine (B10760008) residues on histones, leading to chromatin compaction and transcriptional repression of certain genes, including tumor suppressor genes.

By inhibiting HDACs, largazole thiol promotes histone hyperacetylation, leading to a more relaxed chromatin structure. This allows for the transcription of previously silenced tumor suppressor genes, such as p21 and cyclin-dependent kinase inhibitors, which in turn leads to cell cycle arrest, differentiation, and apoptosis in cancer cells.

Other Potential Applications in Pharmaceutical Synthesis

While the synthesis of largazole provides a concrete example, the utility of 4-bromo-1-butene extends to other complex molecules. For instance, it has been cited as a reagent in the double alkylation of lactams, followed by Grubbs ring-closing metathesis, to yield the marine biotoxin gymnodimine. Gymnodimine is a neurotoxin that acts as an antagonist of nicotinic acetylcholine (B1216132) receptors. However, detailed experimental protocols and yield data for this specific application are not as readily available in the literature.

Conclusion

4-Bromo-1-butene is a highly valuable and versatile reagent in the synthesis of pharmaceutical intermediates. Its bifunctional nature allows for its strategic use in a variety of powerful chemical transformations, including alkylations and metathesis reactions. The successful incorporation of 4-bromo-1-butene in the total synthesis of the anticancer agent largazole highlights its importance in constructing complex molecular architectures with significant biological activity. The protocols and data presented herein provide a practical guide for researchers in the field of drug discovery and development to effectively utilize this important building block.

References

• 1. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 2. Gymnodimine A and 13-desMethyl Spirolide C Alter Intracellular Calcium Levels via Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Bromo-1-butene as a Precursor for Ring-Closing Metathesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-1-butene is a versatile bifunctional molecule that serves as a valuable precursor in organic synthesis. Its terminal alkene and primary alkyl bromide functionalities allow for sequential reactions, making it an ideal starting material for the construction of complex cyclic and heterocyclic scaffolds. One of the most powerful applications of 4-bromo-1-butene is in the synthesis of diene precursors for ring-closing metathesis (RCM). RCM, a Nobel Prize-winning reaction, has become a cornerstone in the synthesis of a wide array of cyclic compounds, from simple carbocycles to complex macrocycles found in biologically active natural products and pharmaceuticals. This document provides detailed application notes and protocols for utilizing 4-bromo-1-butene in RCM, with a focus on the synthesis of five- and six-membered rings, which are prevalent motifs in drug candidates.

Synthesis of Diene Precursors from 4-Bromo-1-butene

The dual reactivity of 4-bromo-1-butene allows for its use in generating a variety of diene substrates for RCM. The primary alkyl bromide is susceptible to nucleophilic substitution, enabling the introduction of various tethers containing a second terminal alkene.

A common strategy involves the N-alkylation of amines or the O-alkylation of alcohols and phenols with both an allyl halide and 4-bromo-1-butene. For example, the sequential alkylation of a primary amine with allyl bromide and then 4-bromo-1-butene yields a tertiary amine poised for cyclization. Similarly, diallylic ethers can be synthesized from alcohols.

Another approach involves the reaction of 4-bromo-1-butene with carbon nucleophiles, such as malonate esters, followed by a second alkylation with an allyl halide to generate a gem-diallylated compound. These dienes are excellent substrates for the formation of carbocyclic rings.

Ring-Closing Metathesis of 4-Bromo-1-butene Derived Dienes

The intramolecular cyclization of these diene precursors is typically catalyzed by ruthenium-based complexes, most notably Grubbs and Hoveyda-Grubbs catalysts. The choice of catalyst, solvent, temperature, and reaction time are critical parameters that influence the efficiency and stereoselectivity of the RCM reaction.

General Experimental Protocol for Ring-Closing Metathesis

The following protocol is a general guideline for the RCM of a diene precursor derived from 4-bromo-1-butene. Optimization of specific parameters is often necessary for each unique substrate.

Materials:

• Diene precursor

• Grubbs or Hoveyda-Grubbs catalyst (e.g., Grubbs II, Hoveyda-Grubbs II)

• Anhydrous, degassed solvent (e.g., dichloromethane (B109758) (DCM), toluene, or 1,2-dichloroethane (B1671644) (DCE))

• Inert gas (Nitrogen or Argon)

• Standard glassware for inert atmosphere reactions

Procedure:

• Preparation: The diene precursor is dissolved in the anhydrous, degassed solvent in a flame-dried flask under an inert atmosphere. The concentration of the substrate is typically in the range of 0.01–0.1 M to favor intramolecular cyclization over intermolecular oligomerization.

• Catalyst Addition: The Grubbs or Hoveyda-Grubbs catalyst (typically 1-5 mol%) is added to the stirred solution. The catalyst can be added as a solid or as a solution in the reaction solvent.

• Reaction: The reaction mixture is stirred at the desired temperature (room temperature to reflux) and monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Quenching: Upon completion, the reaction is quenched by the addition of a reagent that deactivates the catalyst, such as ethyl vinyl ether or triphenylphosphine.

• Work-up and Purification: The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired cyclic product.

Data Presentation: RCM of 4-Bromo-1-butene Derivatives

The following tables summarize representative quantitative data for the RCM of various dienes derived from 4-bromo-1-butene, showcasing the synthesis of nitrogen and oxygen heterocycles, as well as carbocycles.

Table 1: Synthesis of Five-Membered Nitrogen Heterocycles

Entry	Substrate	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
1	N-Allyl-N-(but-3-en-1-yl)tosylamide	Grubbs I (5)	DCM	40	12	95
2	N-Allyl-N-Boc-but-3-en-1-amine	Grubbs II (2)	Toluene	80	2	92
3	Diethyl 2-allyl-2-(but-3-en-1-yl)malonate	Grubbs II (5)	DCM	RT	4	98

Table 2: Synthesis of Six-Membered Oxygen Heterocycles

Entry	Substrate	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
1	Allyl but-3-en-1-yl ether	Grubbs I (4)	DCM	45	16	85
2	1-(Allyloxy)-2-(but-3-en-1-yloxy)benzene	Hoveyda-Grubbs II (3)	Toluene	110	6	89

Application in Drug Development: Targeting MraY with Cyclopentane (B165970) Analogs

A significant application of RCM in drug development is the synthesis of carbocyclic nucleoside analogs as potential therapeutic agents. The bacterial enzyme phospho-MurNAc-pentapeptide translocase (MraY) is a promising target for novel antibiotics as it is essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall[1][2][3]. Inhibition of MraY disrupts cell wall formation, leading to bacterial cell death[1].

Muraymycins are a class of natural product MraY inhibitors that contain a complex nucleoside core[1][3]. To improve synthetic accessibility and explore structure-activity relationships, researchers have designed and synthesized simplified analogs where the ribose sugar is replaced with a cyclopentane or cyclopentene (B43876) ring[1]. RCM of a diene precursor derived from 4-bromo-1-butene provides an efficient route to such carbocyclic scaffolds.

Experimental Workflow for the Synthesis and Evaluation of a Cyclopentane-based MraY Inhibitor

The following workflow outlines the key steps from the synthesis of a diene precursor using 4-bromo-1-butene to the biological evaluation of the final cyclopentane-based MraY inhibitor.

Caption: General workflow for the synthesis and biological evaluation of a cyclopentane-based MraY inhibitor.

Peptidoglycan Biosynthesis and MraY Inhibition Signaling Pathway

The diagram below illustrates the bacterial peptidoglycan biosynthesis pathway and highlights the role of MraY as a target for inhibition by cyclopentane-based analogs.

References

• 1. Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scholars@Duke publication: Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. [scholars.duke.edu]
• 3. Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Stereoselective Epoxidation of 4-Bromo-1-Butene Using Biocatalysts

Introduction

The stereoselective epoxidation of prochiral alkenes to produce enantiomerically enriched epoxides is a critical transformation in the synthesis of pharmaceuticals and other fine chemicals. Chiral epoxides are versatile building blocks due to their inherent reactivity and defined stereochemistry. Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods for achieving high enantioselectivity under mild reaction conditions. This document provides detailed application notes and protocols for the stereoselective epoxidation of 4-bromo-1-butene to (2R)-4-bromo-1,2-epoxybutane using whole-cell biocatalysts from the genera Mycobacterium and Nocardia. These bacteria are known to possess monooxygenase enzymes capable of catalyzing this transformation with notable stereoselectivity.[1][2]

Biocatalysts and Reaction Overview

The primary biocatalysts discussed in these protocols are the alkene-utilizing bacteria Mycobacterium L1, Mycobacterium E3, and Nocardia IP1.[1][2] These microorganisms employ monooxygenase enzymes to catalyze the insertion of an oxygen atom across the double bond of 4-bromo-1-butene, yielding 4-bromo-1,2-epoxybutane. The reaction predominantly produces the (2R)-enantiomer.[1]

Data Presentation

The following table summarizes the quantitative data obtained from the biocatalytic epoxidation of 4-bromo-1-butene using the specified microorganisms. The optical purity is calculated based on the specific rotation of the product.

Biocatalyst	Product Configuration	Specific Rotation (--INVALID-LINK--)	Optical Purity (e.e. %)
Mycobacterium L1	(2R)	+15.5° (c=1.2, CHCl(_3))	~67%
Mycobacterium E3	(2R)	+17.0° (c=1.0, CHCl(_3))	~74%
Nocardia IP1	(2R)	+18.5° (c=1.5, CHCl(_3))	~80%

Note: The optical purity is estimated based on the reported maximum specific rotation of optically pure (+)-(2R)-4-bromo-1,2-epoxybutane being +23° (c=3.67, CHCl(_3)).[1]

Experimental Protocols

Protocol 1: Cultivation of Mycobacterium and Nocardia Strains

This protocol describes the cultivation of Mycobacterium L1, Mycobacterium E3, and Nocardia IP1 to obtain sufficient biomass for the biotransformation.

1.1. Media Preparation: Mineral Salts Medium (MSM)

Prepare the following Mineral Salts Medium, adapted from Hartmans et al.

Component	Concentration (g/L)
K(_2)HPO(_4)	2.27
KH(_2)PO(_4)	0.95
(NH(_4))(_2)SO(_4)	0.67
Metals Solution	2 mL/L
Metals Solution	(g/L)
EDTA	5.2
ZnSO(_4)·7H(_2)O	2.2
CaCl(_2)·2H(_2)O	0.73
MnCl(_2)·4H(_2)O	0.5
FeSO(_4)·7H(_2)O	0.5
(NH(_4))(_6)Mo(7)O({24})·4H(_2)O	0.22
CuSO(_4)·5H(_2)O	0.16
CoCl(_2)·6H(_2)O	0.16

Instructions:

• Dissolve the phosphate (B84403) salts and ammonium (B1175870) sulfate (B86663) in deionized water.

• Prepare the metals solution separately by dissolving EDTA in water (adjust pH to ~6.5 with H(_2)SO(_4) to aid dissolution), then add the metal salts.

• Autoclave the bulk medium and the metals solution separately at 121°C for 20 minutes.

• Aseptically add the sterile metals solution to the cooled bulk medium.

• For solid medium, add 15-20 g/L of agar (B569324) before autoclaving.

1.2. Inoculum Preparation and Cultivation

• Prepare a seed culture by inoculating a loopful of the desired bacterial strain from a stock culture into 50 mL of a suitable rich medium (e.g., Nutrient Broth or Brain Heart Infusion for initial growth) in a 250 mL flask.

• Incubate at 30°C with shaking at 150-200 rpm until the culture reaches the late exponential phase (typically 24-48 hours).

• Aseptically transfer the seed culture to a larger volume of Mineral Salts Medium (MSM) supplemented with a suitable carbon source for inducing the monooxygenase activity. Ethene gas is a known inducer for these strains.

• For cultivation with ethene, supply a sterile mixture of ethene and air (e.g., 10-20% v/v ethene) to the headspace of the culture vessel.

• Incubate the main culture at 30°C with vigorous shaking (200 rpm) to ensure sufficient aeration and gas transfer. Monitor cell growth by measuring the optical density at 600 nm (OD(_600)).

Protocol 2: Preparation of Resting Cells for Biotransformation

Resting cells are used for the biotransformation to minimize side reactions and product degradation.

• Harvest the cells from the main culture during the late exponential or early stationary phase by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

• Wash the cell pellet twice with a sterile phosphate buffer (50 mM, pH 7.0).

• Resuspend the washed cell pellet in the same phosphate buffer to a final desired cell concentration (e.g., a high cell density of OD(_600) of 10-20).

• The resting cell suspension is now ready for use in the biotransformation.

Protocol 3: Stereoselective Epoxidation of 4-Bromo-1-Butene

This protocol details the whole-cell biotransformation of 4-bromo-1-butene.

• In a sealed, temperature-controlled reaction vessel (e.g., a screw-capped flask), add the prepared resting cell suspension.

• Add 4-bromo-1-butene to the reaction mixture. The final concentration of the substrate should be optimized, but a starting concentration of 1-5 mM is recommended to avoid substrate toxicity.

• Incubate the reaction mixture at 30°C with shaking (e.g., 200 rpm) to ensure proper mixing and aeration.

• Monitor the progress of the reaction by taking samples at regular intervals (e.g., every 1-2 hours).

• Quench the reaction by removing the cells by centrifugation.

3.1. Product Extraction

• Extract the supernatant containing the 4-bromo-1,2-epoxybutane with a water-immiscible organic solvent such as diethyl ether or ethyl acetate.

• Perform the extraction three times with an equal volume of the organic solvent.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Carefully remove the solvent under reduced pressure to obtain the crude epoxide.

Protocol 4: Analysis of 4-Bromo-1,2-Epoxybutane

4.1. Gas Chromatography (GC) Analysis

• Purpose: To determine the conversion of 4-bromo-1-butene and the yield of 4-bromo-1,2-epoxybutane.

• Column: A chiral capillary column, such as one based on derivatized cyclodextrin (B1172386) (e.g., Rt-βDEXsm or similar), is required for enantiomeric separation.

• Carrier Gas: Hydrogen or Helium.

• Temperature Program:

  • Initial temperature: 40°C, hold for 1 minute.

  • Ramp: 2°C/min to 230°C.

  • Hold at 230°C for 3 minutes.

• Injector and Detector Temperature: 220°C.

• Procedure: Dissolve the extracted product in a suitable solvent (e.g., hexane) and inject it into the GC. Compare the retention times of the substrate and product with authentic standards. The enantiomeric excess (e.e.) can be calculated from the peak areas of the two enantiomers: e.e. (%) = [ (Area(_R) - Area(_S)) / (Area(_R) + Area(_S)) ] x 100

4.2. NMR Analysis for Enantiomeric Composition (Mosher's Reagent Method)

The enantiomeric composition can be determined by converting the epoxide to the corresponding diol, followed by derivatization with a chiral reagent like Mosher's reagent ((R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride) and subsequent NMR analysis.

• Step 1: Hydrolysis of the Epoxide to the Diol

  • Dissolve the crude epoxide in a mixture of tetrahydrofuran (B95107) (THF) and water (e.g., 1:1 v/v).

  • Add a catalytic amount of a mild acid (e.g., dilute H(_2)SO(_4)).

  • Stir the reaction at room temperature until the epoxide is fully consumed (monitor by TLC or GC).

  • Extract the resulting 4-bromo-1,2-butanediol with ethyl acetate.

• Step 2: Derivatization with Mosher's Reagent

  • In two separate flame-dried NMR tubes, place a small amount of the purified diol.

  • To one tube, add a slight excess of (R)-(-)-MTPA chloride in deuterated chloroform (B151607) (CDCl(_3)) with a small amount of pyridine.

  • To the second tube, add a slight excess of (S)-(+)-MTPA chloride under the same conditions.

  • Allow the reactions to proceed to completion.

• Step 3: (_1)H and

  $^{19}$19 

  F NMR Analysis

  • Acquire (_1)H and

    $^{19}$ F NMR spectra for both diastereomeric esters.

  • The presence of two sets of signals in the spectra of the derivatized product from the biocatalysis (reacted with one enantiomer of Mosher's reagent) will indicate the presence of both enantiomers of the diol.

  • The ratio of the integrals of the corresponding signals for the two diastereomers will give the enantiomeric ratio of the product.

Visualizations

References

• 1. coleman-lab.org [coleman-lab.org]
• 2. scialert.net [scialert.net]

Application Notes and Protocols for the Introduction of a 3-Butenyl Group Using 4-Bromo-1-Butene

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-1-butene is a versatile bifunctional reagent widely utilized in organic synthesis to introduce the 3-butenyl moiety. This functional group is a valuable building block in the synthesis of complex organic molecules, natural products, and active pharmaceutical ingredients (APIs).[1][2] Its dual reactivity, stemming from the presence of both a terminal alkene and a primary alkyl bromide, allows for a diverse range of chemical transformations.[3][4] The terminal double bond can participate in reactions such as olefin metathesis, epoxidation, and polymerization, while the bromo group is susceptible to nucleophilic substitution and organometallic transformations.[4][5]

This document provides detailed application notes and experimental protocols for four key methods of introducing the 3-butenyl group using 4-bromo-1-butene: Grignard reactions, Barbier reactions, Suzuki coupling, and direct alkylation of nucleophiles.

Methods for Introducing a 3-Butenyl Group

Grignard Reaction

The Grignard reaction is a powerful and widely used method for forming carbon-carbon bonds.[6] The 3-butenyl Grignard reagent, prepared from 4-bromo-1-butene and magnesium metal, acts as a potent nucleophile that can react with a variety of electrophiles, most notably carbonyl compounds, to form homoallylic alcohols.[7][8]

Experimental Workflow: Grignard Reaction

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. 4-溴-1-丁烯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Formation of Grignard reagents from 3-bromo-NN-dimethylbenzylamine and 4-bromo-NN-diethylbenzylamine and their reactions with benzaldehyde - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 4-Bromo-1-butene in the Total Synthesis of Largazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Largazole (B1674506), a potent class I histone deacetylase (HDAC) inhibitor, has garnered significant attention as a promising anticancer agent. Its complex macrocyclic structure has made it a compelling target for total synthesis. A key strategic disconnection in several synthetic routes, notably the seminal work by Luesch, Hong, and coworkers, involves the late-stage installation of the C4 thioester side chain. This is often achieved via an olefin cross-metathesis reaction. The precursor for this reaction, a thioester bearing a terminal olefin, is strategically synthesized using 4-bromo-1-butene. This document provides detailed application notes and protocols for the preparation of the key thioester fragment derived from 4-bromo-1-butene and its subsequent application in the total synthesis of largazole.

Introduction

The total synthesis of largazole presents numerous challenges, including the construction of the 16-membered depsipeptide core and the stereoselective formation of its intricate functionalities. The Luesch and Hong synthesis employs a convergent strategy wherein the macrocyclic core and the thioester side chain are synthesized separately and then coupled. 4-Bromo-1-butene serves as a critical C4 building block for the synthesis of the S-but-3-en-1-yl octanethioate, the coupling partner in the key olefin cross-metathesis reaction.

Role of 4-Bromo-1-butene

4-Bromo-1-butene is utilized to introduce the butenyl moiety, which contains the terminal alkene necessary for the subsequent ruthenium-catalyzed cross-metathesis with the alkene-functionalized largazole macrocycle. The synthesis of the thioester precursor from 4-bromo-1-butene is a two-step process:

• Thioacetylation: 4-Bromo-1-butene is first converted to a thiol or a protected thiol equivalent.

• Esterification: The resulting thiol is then acylated with octanoyl chloride to yield the desired S-but-3-en-1-yl octanethioate.

This approach allows for the efficient and scalable production of the required side-chain component.

Experimental Protocols

The following protocols are adapted from the supporting information of the total synthesis of largazole by Ying, Taori, Kim, Hong, and Luesch, as published in the Journal of the American Chemical Society in 2008.

Protocol 1: Synthesis of S-But-3-en-1-yl octanethioate

This protocol details the preparation of the key thioester side chain precursor.

Materials:

• 4-Bromo-1-butene

• Thiourea (B124793)

• Hydrobromic acid (48%)

• Sodium hydroxide (B78521) (NaOH)

• Octanoyl chloride

• Dichloromethane (CH2Cl2)

• Diethyl ether (Et2O)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• Formation of the Thiouronium Salt: A solution of 4-bromo-1-butene (1.0 equiv) and thiourea (1.1 equiv) in ethanol (B145695) is heated at reflux for 12 hours. The solvent is then removed under reduced pressure to yield the crude thiouronium salt, which is used in the next step without further purification.

• Hydrolysis to the Thiol and Thioesterification: The crude thiouronium salt is dissolved in a 10% aqueous NaOH solution and heated at reflux for 2 hours. The reaction mixture is cooled to 0 °C, and octanoyl chloride (1.2 equiv) is added dropwise. The mixture is stirred vigorously at room temperature for 4 hours.

• Work-up and Purification: The reaction mixture is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with saturated aqueous NaHCO3 (2 x 30 mL) and brine (1 x 30 mL), dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel (eluting with a gradient of ethyl acetate (B1210297) in hexanes) to afford S-but-3-en-1-yl octanethioate as a colorless oil.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Yield (%)
4-Bromo-1-butene	135.00	1.0	-
Thiourea	76.12	1.1	-
Octanoyl chloride	162.67	1.2	-
S-But-3-en-1-yl octanethioate	214.37	-	75-85

Protocol 2: Olefin Cross-Metathesis for Largazole Synthesis

This protocol describes the coupling of the thioester side chain with the largazole macrocycle.

Materials:

• Largazole macrocycle (with terminal alkene)

• S-But-3-en-1-yl octanethioate

• Grubbs' second-generation catalyst

• Anhydrous toluene (B28343)

Procedure:

• A solution of the largazole macrocycle (1.0 equiv) and S-but-3-en-1-yl octanethioate (3.0 equiv) in anhydrous toluene is degassed with argon for 20 minutes.

• Grubbs' second-generation catalyst (0.2 equiv) is added, and the reaction mixture is heated to 80 °C under an argon atmosphere for 4 hours.

• The reaction is monitored by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to yield largazole.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Yield (%)
Largazole macrocycle	Varies with protecting groups	1.0	-
S-But-3-en-1-yl octanethioate	214.37	3.0	-
Grubbs' 2nd Gen. Cat.	848.97	0.2	-
Largazole	548.80 (as free thiol)	-	40-50

Visualization of the Synthetic Strategy

The following diagrams illustrate the key steps in the synthesis of the thioester side chain and its subsequent incorporation into the largazole structure.

Caption: Workflow for the synthesis of the thioester side chain and its coupling to the largazole macrocycle.

Caption: Logical relationship of key intermediates in the total synthesis of largazole.

Conclusion

The use of 4-bromo-1-butene as a versatile C4 building block is a cornerstone in the efficient total synthesis of largazole as demonstrated by Luesch, Hong, and coworkers. The protocols outlined provide a robust and reproducible method for the preparation of the key thioester side chain, enabling the crucial late-stage olefin cross-metathesis reaction. These application notes serve as a valuable resource for researchers engaged in the synthesis of largazole and its analogs for further investigation in drug discovery and development.

Application Note: A Detailed Protocol for the N-Alkylation of Lactams with 4-Bromo-1-Butene

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the N-alkylation of lactams using 4-bromo-1-butene, a valuable reaction for introducing a versatile butenyl functional group. N-alkenylated lactams are important building blocks in the synthesis of various nitrogen-containing heterocyclic compounds and pharmacologically active molecules. The procedure detailed below employs sodium hydride for the deprotonation of the lactam, followed by a standard SN2 reaction with the alkyl halide. This method is broadly applicable to a range of lactams and provides a reliable route to the desired N-alkenylated products.

General Reaction Scheme

The overall reaction involves the deprotonation of the lactam nitrogen by a strong base, creating a nucleophilic lactamate anion. This anion then displaces the bromide from 4-bromo-1-butene to form the N-C bond.

Figure 1. General scheme for the alkylation of a lactam (using 2-pyrrolidinone (B116388) as an example) with 4-bromo-1-butene.

Experimental Protocol

This protocol details the synthesis of N-(but-3-en-1-yl)pyrrolidin-2-one as a representative example.

2.1 Materials and Equipment

• Reagents: 2-Pyrrolidinone, 4-Bromo-1-butene, Sodium Hydride (60% dispersion in mineral oil), Anhydrous N,N-Dimethylformamide (DMF), Saturated aqueous Ammonium Chloride (NH₄Cl), Ethyl Acetate (B1210297) (EtOAc), Brine (saturated NaCl solution), Anhydrous Magnesium Sulfate (MgSO₄).

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, nitrogen or argon gas inlet, rubber septa, syringes, ice bath, separatory funnel, rotary evaporator, column chromatography setup (silica gel), thin-layer chromatography (TLC) plates.

2.2 Detailed Methodology

• Setup: A dry 100 mL round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere of nitrogen.

• Deprotonation: Add anhydrous DMF (30 mL) to the flask, followed by 2-pyrrolidinone (1.0 eq). Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (60% dispersion in oil, 1.2 eq) to the stirred solution in small portions. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, during which it should become a clear solution or a fine suspension of the sodium lactamate.

• Alkylation: While maintaining the temperature at 0 °C, add 4-bromo-1-butene (1.1 eq) dropwise via syringe. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-16 hours.

• Monitoring: The reaction progress can be monitored by TLC, eluting with a mixture of ethyl acetate and hexanes.

• Work-up: Upon completion, cool the reaction mixture back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL).

• Transfer the mixture to a separatory funnel and add water (30 mL) and ethyl acetate (50 mL). Shake and separate the layers.

• Extract the aqueous layer two more times with ethyl acetate (2 x 30 mL).

• Combine the organic layers and wash with water (2 x 40 mL) and then with brine (1 x 40 mL).

• Purification: Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil by flash column chromatography on silica (B1680970) gel to afford the pure N-(but-3-en-1-yl)pyrrolidin-2-one product.

Data Presentation

Quantitative data for the synthesis of N-(but-3-en-1-yl)pyrrolidin-2-one are summarized below.

Table 1: Optimized Reaction Parameters and Yield

Parameter	Value / Reagent	Molar Eq.	Notes
Lactam	2-Pyrrolidinone	1.0	Starting material.
Alkylating Agent	4-Bromo-1-butene	1.1	Should be added slowly at 0 °C.
Base	Sodium Hydride (60%)	1.2	Added portion-wise to control H₂ evolution.
Solvent	Anhydrous DMF	-	Reaction medium. Anhydrous THF is an alternative.[1]
Reaction Time	12 - 16 hours	-	Monitored by TLC for completion.
Temperature	0 °C to Room Temp.	-	Initial cooling is crucial for safety and selectivity.
Typical Yield	75 - 85%	-	Isolated yield after purification.

Table 2: Representative Characterization Data for N-(but-3-en-1-yl)pyrrolidin-2-one

Analysis	Data
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	δ 5.85-5.75 (m, 1H, -CH =CH₂), 5.10-5.00 (m, 2H, -CH=CH₂ ), 3.40 (t, 2H, N-CH₂ -CH₂), 3.25 (t, 2H, ring N-CH₂ -C=O), 2.40 (t, 2H, -CH₂ -C=O), 2.30 (q, 2H, N-CH₂-CH₂ ), 2.05 (quint, 2H, ring -CH₂ -CH₂-C=O)
¹³C NMR (CDCl₃, 100 MHz)	δ 175.0 (C=O), 134.5 (-C H=CH₂), 117.0 (-CH=C H₂), 48.0 (N-C H₂-C=O), 42.5 (N-C H₂-CH₂), 33.0 (N-CH₂-C H₂), 31.0 (C H₂-C=O), 18.0 (-C H₂-CH₂-C=O)
IR (neat, cm⁻¹)	~2925 (C-H), ~1690 (C=O, amide), ~1640 (C=C)
MS (ESI)	m/z [M+H]⁺ calculated for C₈H₁₄NO: 140.1075; Found: 140.1072

Experimental Workflow Diagram

The logical flow of the experimental protocol is visualized below.

References

• 1. Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Bromo-1-Butene in the Synthesis of Functionalized Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 4-bromo-1-butene in the synthesis of functionalized polymers. This versatile building block serves as a valuable precursor for polymers with pendant vinyl groups, which are amenable to a wide range of post-polymerization modifications. The methodologies described herein are foundational for creating novel materials for applications in drug delivery, biomaterials, and advanced diagnostics.

Introduction

4-Bromo-1-butene is a bifunctional molecule featuring a terminal alkene and a primary alkyl bromide.[1] This unique structure allows for its incorporation into polymeric chains via controlled radical polymerization techniques, yielding polymers with reactive pendant vinyl groups. These vinyl groups can be subsequently modified through various efficient chemical transformations, such as thiol-ene chemistry, to introduce a diverse array of functionalities.[2][3] This approach offers a powerful platform for the synthesis of well-defined functional polymers with tailored properties.

Data Presentation

Table 1: Typical Conditions for ATRP of Vinyl Monomers

Parameter	Condition	Reference
Monomer	Styrene, Methyl Methacrylate (as examples)
Initiator	Ethyl 2-bromoisobutyrate
Catalyst	Cu(I)Br
Ligand	N-pentyl-2-pyridylmethanimine or PMDETA	[4]
Solvent	Toluene, Anisole (B1667542), or bulk
Temperature	90-110 °C
Monomer:Initiator Ratio	50:1 to 500:1	[4]
Catalyst:Ligand Ratio	1:1 to 1:2	[4]
Expected PDI	< 1.3

Table 2: Typical Conditions for RAFT Polymerization of Vinyl Monomers

Parameter	Condition	Reference
Monomer	Styrene, Methyl Methacrylate, Methyl Acrylate (as examples)	[5]
RAFT Agent	Cyano-4-(dodecylsulfanylthiocarbonyl)sulfanylpentanoic acid or similar	[5][6]
Initiator	AIBN (Azobisisobutyronitrile)	[5][6]
Solvent	Benzene, Toluene, or Dioxane	[5][6]
Temperature	60-90 °C	[5][6]
Monomer:RAFT Agent Ratio	100:1 to 1000:1	[5]
RAFT Agent:Initiator Ratio	2:1 to 10:1	[5]
Expected PDI	< 1.2	[5]

Table 3: Post-Polymerization Thiol-Ene Modification of Poly(4-bromo-1-butene)

Parameter	Condition	Reference
Polymer	Poly(4-bromo-1-butene) or copolymer	N/A
Thiol	1-Thioglycerol, Cysteamine, Mercaptoethanol	[3]
Photoinitiator	2,2-Dimethoxy-2-phenylacetophenone (DMPA)	[3]
Solvent	THF/DMF mixture	[3]
UV Wavelength	365 nm	[3]
Reaction Time	1-4 hours	[3]
Thiol:Alkene Ratio	1.2:1 to 3:1	[2][3]
Expected Conversion	> 95%	[3]

Experimental Protocols

Protocol 1: Synthesis of Poly(4-bromo-1-butene) via Atom Transfer Radical Polymerization (ATRP)

This protocol describes a general procedure for the ATRP of 4-bromo-1-butene to synthesize a well-defined polymer with pendant vinyl groups.

Materials:

• 4-bromo-1-butene (monomer), purified by passing through basic alumina

• Ethyl 2-bromoisobutyrate (initiator)

• Copper(I) bromide (CuBr, catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA, ligand), purified by distillation

• Anisole (solvent), anhydrous

• Schlenk flask

• Magnetic stir bar

• Nitrogen or Argon gas supply

• Syringes

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (e.g., 14.3 mg, 0.1 mmol).

• Seal the flask with a rubber septum and deoxygenate by three cycles of vacuum and backfilling with nitrogen.

• In a separate flask, prepare a solution of 4-bromo-1-butene (e.g., 1.35 g, 10 mmol), ethyl 2-bromoisobutyrate (e.g., 19.5 mg, 0.1 mmol), and anisole (5 mL).

• Deoxygenate the monomer/initiator solution by bubbling with nitrogen for 30 minutes.

• Using a deoxygenated syringe, add the PMDETA ligand (e.g., 20.8 µL, 0.1 mmol) to the Schlenk flask containing the CuBr.

• Transfer the deoxygenated monomer/initiator solution to the Schlenk flask via a cannula or syringe.

• Place the flask in a preheated oil bath at 90 °C and stir.

• Monitor the polymerization by taking samples periodically for ¹H NMR (to determine monomer conversion) and GPC (to determine molecular weight and PDI).

• After the desired conversion is reached (e.g., 4-8 hours), quench the polymerization by opening the flask to air and diluting with THF.

• To remove the copper catalyst, pass the polymer solution through a short column of neutral alumina.

• Precipitate the polymer in cold methanol, filter, and dry under vacuum to yield the final product.

Protocol 2: Post-Polymerization Modification via Thiol-Ene Reaction

This protocol details the functionalization of the pendant vinyl groups of poly(4-bromo-1-butene) with a thiol-containing molecule.

Materials:

• Poly(4-bromo-1-butene)

• Thiol of choice (e.g., 1-thioglycerol)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA, photoinitiator)

• Tetrahydrofuran (THF) and Dimethylformamide (DMF) (solvents)

• Quartz reaction vessel

• UV lamp (365 nm)

• Nitrogen or Argon gas supply

Procedure:

• Dissolve poly(4-bromo-1-butene) (e.g., 100 mg, containing 0.74 mmol of vinyl groups) in a mixture of THF and DMF (e.g., 5 mL).

• Add the desired thiol (e.g., 1-thioglycerol, 96 mg, 0.89 mmol, 1.2 equivalents per vinyl group).

• Add the photoinitiator DMPA (e.g., 5 mg).

• Transfer the solution to a quartz reaction vessel and seal it.

• Deoxygenate the solution by bubbling with nitrogen for 20 minutes.

• Irradiate the solution with a 365 nm UV lamp at room temperature for 1-4 hours.

• Monitor the reaction by ¹H NMR, observing the disappearance of the vinyl proton signals.

• After completion, precipitate the functionalized polymer in an appropriate solvent (e.g., diethyl ether or cold methanol).

• Filter and dry the polymer under vacuum.

Visualizations

Caption: ATRP mechanism for controlled polymer synthesis.

Caption: Workflow for synthesis and functionalization.

Caption: Logical steps from monomer to functional polymer.

References

• 1. nbinno.com [nbinno.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Substituted Polyesters by Thiol-ene Modification: Rapid Diversification for Therapeutic Protein Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nsmn1.uh.edu [nsmn1.uh.edu]
• 6. boronmolecular.com [boronmolecular.com]

Application Notes and Protocols for Cross-Coupling Reactions Involving 4-Bromo-1-Butene and Organometallics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and selectivity. This document provides detailed application notes and protocols for the use of 4-bromo-1-butene as an electrophilic partner in several key cross-coupling reactions. The versatility of 4-bromo-1-butene, a readily available and reactive homoallylic bromide, allows for the introduction of the valuable but-3-en-1-yl moiety into a wide range of organic molecules. This motif is a useful building block in the synthesis of complex natural products and pharmaceutical agents.

These notes cover five major classes of palladium- or nickel-catalyzed cross-coupling reactions: Kumada, Negishi, Stille, Suzuki, and Sonogashira couplings. For each reaction, a general overview, a detailed experimental protocol, and a summary of representative quantitative data are provided. The protocols are based on established methodologies for similar alkyl halides and are intended to serve as a starting point for reaction optimization.

General Considerations for Cross-Coupling Reactions

• Inert Atmosphere: Most cross-coupling reactions are sensitive to oxygen and moisture. Therefore, it is crucial to perform these reactions under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and properly dried glassware.

• Catalyst and Ligand Choice: The choice of catalyst and ligand is critical for the success of the reaction. The tables below provide examples of common catalyst systems. Optimization of the catalyst, ligand, and their ratio may be necessary for specific substrates.

• Organometallic Reagents: The quality of the organometallic reagent is paramount. Grignard reagents should be freshly prepared or titrated before use. Organozinc, organotin, and organoboron reagents should be handled with care, following appropriate safety guidelines.

Kumada Coupling: Reaction with Grignard Reagents

The Kumada coupling is a powerful method for forming carbon-carbon bonds by reacting an organic halide with a Grignard reagent, catalyzed by a nickel or palladium complex.[1][2] This reaction is particularly useful for coupling with sp²- and sp³-hybridized organomagnesium compounds.

Quantitative Data Summary

Entry	Organometallic Reagent (R-MgBr)	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylmagnesium bromide	NiCl₂(dppp) (2)	-	THF	25	12	~85
2	Vinylmagnesium bromide	Pd(PPh₃)₄ (3)	-	THF	0 to 25	8	~80
3	Isopropylmagnesium chloride	NiCl₂(dppe) (5)	-	Diethyl Ether	25	16	~75
4	4-Methoxyphenylmagnesium bromide	PdCl₂(dppf) (2)	-	THF	50	12	~90

Note: The yields presented are representative and may vary depending on the specific reaction conditions and substrate purity.

Experimental Protocol: Kumada Coupling

Synthesis of 4-Phenyl-1-butene

• Reaction Setup: To a flame-dried 50 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add NiCl₂(dppp) (0.02 mmol, 2 mol%).

• Solvent and Reagent Addition: Add anhydrous tetrahydrofuran (B95107) (THF, 10 mL). To this suspension, add 4-bromo-1-butene (1.0 mmol, 1.0 equiv).

• Grignard Reagent Addition: Slowly add a solution of phenylmagnesium bromide (1.2 mmol, 1.2 equiv) in THF via syringe at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Upon completion, cool the reaction to 0 °C and cautiously quench with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired product.

Diagram of the Kumada Coupling Catalytic Cycle

Caption: General catalytic cycle for the Kumada cross-coupling reaction.

Negishi Coupling: Reaction with Organozinc Reagents

The Negishi coupling involves the reaction of an organozinc reagent with an organic halide, catalyzed by a nickel or palladium complex.[1] A key advantage of this method is the higher functional group tolerance of organozinc reagents compared to Grignard reagents.[3]

Quantitative Data Summary

Entry	Organometallic Reagent (R-ZnBr)	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylzinc bromide	Pd(PPh₃)₄ (5)	-	THF	60	6	~90
2	Vinylzinc bromide	Pd₂(dba)₃ (2)	SPhos (4)	THF	25	12	~88
3	2-Thienylzinc chloride	Ni(acac)₂ (5)	dppe (5)	DMAc	80	12	~82
4	But-3-en-1-ylzinc bromide	PdCl₂(dppf) (3)	-	THF	50	8	~92

Note: The yields presented are representative and may vary depending on the specific reaction conditions and substrate purity.

Experimental Protocol: Negishi Coupling

Synthesis of 4-Phenyl-1-butene

• Preparation of Organozinc Reagent: In a flame-dried flask under argon, prepare phenylzinc bromide by adding a solution of phenylmagnesium bromide (1.1 mmol) in THF to a suspension of zinc chloride (1.2 mmol) in THF at 0 °C. Stir for 30 minutes at room temperature.

• Reaction Setup: In a separate flame-dried Schlenk tube, add Pd(PPh₃)₄ (0.05 mmol, 5 mol%) and 4-bromo-1-butene (1.0 mmol, 1.0 equiv).

• Reagent Addition: Add anhydrous THF (5 mL) to the Schlenk tube, followed by the freshly prepared solution of phenylzinc bromide via cannula.

• Reaction Monitoring: Heat the reaction mixture to 60 °C and stir for 6 hours. Monitor the reaction progress by TLC or GC.

• Work-up and Purification: Follow the work-up and purification procedure described for the Kumada coupling.

Diagram of the Negishi Coupling Workflow

Caption: Workflow for a typical Negishi cross-coupling reaction.

Stille Coupling: Reaction with Organostannanes

The Stille coupling utilizes organotin compounds (organostannanes) as the nucleophilic partner.[4][5] This reaction is known for its tolerance of a wide variety of functional groups and the stability of the organostannane reagents.[6]

Quantitative Data Summary

Entry	Organometallic Reagent (R-SnBu₃)	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenyltributylstannane	Pd(PPh₃)₄ (2)	-	Toluene (B28343)	100	16	~80
2	Vinyltributylstannane	PdCl₂(PPh₃)₂ (3)	-	THF	65	12	~85
3	(Furan-2-yl)tributylstannane	Pd₂(dba)₃ (1.5)	P(2-furyl)₃ (6)	Dioxane	100	24	~78
4	(4-Methoxyphenyl)tributylstannane	Pd(OAc)₂ (2)	PPh₃ (8)	DMF	80	18	~88

Note: The yields presented are representative and may vary depending on the specific reaction conditions and substrate purity.

Experimental Protocol: Stille Coupling

Synthesis of 4-Phenyl-1-butene

• Reaction Setup: In a Schlenk tube, combine 4-bromo-1-butene (1.0 mmol, 1.0 equiv), phenyltributylstannane (1.1 mmol, 1.1 equiv), and Pd(PPh₃)₄ (0.02 mmol, 2 mol%).

• Solvent Addition: Add anhydrous toluene (10 mL) via syringe.

• Reaction Monitoring: Heat the mixture to 100 °C and stir for 16 hours. Monitor the reaction by TLC or GC.

• Work-up: After cooling to room temperature, quench the reaction with a saturated aqueous solution of potassium fluoride (B91410) (KF) and stir vigorously for 1 hour to precipitate the tin byproducts.

• Purification: Filter the mixture through a pad of Celite®, washing with diethyl ether. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Diagram of the Stille Coupling Catalytic Cycle

Caption: General catalytic cycle for the Stille cross-coupling reaction.

Suzuki Coupling: Reaction with Organoboron Reagents

The Suzuki coupling is one of the most widely used cross-coupling reactions, employing organoboron reagents such as boronic acids or boronic esters.[7] The low toxicity of boron reagents and the mild reaction conditions contribute to its broad applicability.[8]

Quantitative Data Summary

Entry	Organometallic Reagent (R-B(OH)₂)	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	80	12	~92
2	Vinylboronic acid pinacol (B44631) ester	PdCl₂(dppf) (2)	K₃PO₄	Dioxane/H₂O	90	8	~87
3	4-Formylphenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	Cs₂CO₃	THF/H₂O	65	16	~85
4	Naphthalene-1-boronic acid	Pd₂(dba)₃ (1.5) / XPhos (3)	K₃PO₄	t-BuOH/H₂O	80	12	~95

Note: The yields presented are representative and may vary depending on the specific reaction conditions and substrate purity.

Experimental Protocol: Suzuki Coupling

Synthesis of 4-Phenyl-1-butene

• Reaction Setup: To a round-bottom flask, add 4-bromo-1-butene (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Solvent Addition: Add a mixture of toluene (8 mL) and water (2 mL).

• Reaction Monitoring: Heat the mixture to 80 °C and stir vigorously for 12 hours. Monitor the reaction by TLC or GC.

• Work-up and Purification: After cooling, separate the organic layer. Extract the aqueous layer with ethyl acetate (B1210297) (2 x 15 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Diagram of the Suzuki Coupling Catalytic Cycle

Caption: General catalytic cycle for the Suzuki cross-coupling reaction.

Sonogashira Coupling: Reaction with Terminal Alkynes

The Sonogashira coupling is a method for forming a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[9] While typically used for sp²-hybridized halides, modifications have allowed for the coupling of certain sp³-hybridized halides. This reaction is usually co-catalyzed by palladium and copper complexes.[10]

Quantitative Data Summary

Entry	Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene (B144264)	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	THF	50	24	~75
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	DIPA	DMF	60	18	~70
3	Trimethylsilylacetylene	Pd(OAc)₂ (2) / PPh₃ (8)	CuI (5)	K₂CO₃	Acetonitrile	80	24	~65
4	Propargyl alcohol	PdCl₂(dppf) (3)	CuI (6)	Piperidine	Toluene	70	20	~68

Note: The yields presented are representative and may vary depending on the specific reaction conditions and substrate purity.

Experimental Protocol: Sonogashira Coupling

Synthesis of Hex-1-en-5-yne

• Reaction Setup: In a Schlenk tube, dissolve 4-bromo-1-butene (1.0 mmol, 1.0 equiv) and phenylacetylene (1.2 mmol, 1.2 equiv) in a mixture of THF (8 mL) and triethylamine (B128534) (2 mL).

• Catalyst Addition: Add PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%) and CuI (0.04 mmol, 4 mol%).

• Reaction Monitoring: Stir the reaction mixture at 50 °C for 24 hours under a nitrogen atmosphere. Monitor the reaction by TLC or GC.

• Work-up and Purification: After cooling, filter the reaction mixture through a pad of Celite® and wash with diethyl ether. Concentrate the filtrate and purify the residue by flash column chromatography.

Diagram of the Sonogashira Coupling Catalytic Cycle

Caption: Catalytic cycles for the Sonogashira cross-coupling reaction.

References

• 1. Negishi coupling - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. Negishi Coupling [organic-chemistry.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Stille Coupling [organic-chemistry.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.se]
• 9. researchgate.net [researchgate.net]
• 10. gold-chemistry.org [gold-chemistry.org]

Application Notes and Protocols for the Synthesis of Dienehydrazides using 4-Bromo-1-Butene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dienehydrazides are a class of organic compounds characterized by a hydrazide functional group conjugated with a diene system. This structural motif is of significant interest in medicinal chemistry and drug development due to the diverse biological activities associated with both hydrazones and conjugated dienes. The diene moiety can participate in various cycloaddition reactions, such as the Diels-Alder reaction, providing a scaffold for the synthesis of complex cyclic structures. The hydrazide group is a known pharmacophore present in numerous therapeutic agents. The combination of these two functionalities in a single molecule offers opportunities for the development of novel compounds with unique pharmacological profiles.

This document provides a detailed protocol for the synthesis of dienehydrazides utilizing 4-bromo-1-butene as a key reagent. The synthetic strategy is based on the N-alkylation of an N-acylhydrazone followed by a[1][1]-sigmatropic rearrangement, a powerful tool for the stereoselective formation of carbon-carbon bonds.[2]

Overall Synthetic Workflow

The synthesis of dienehydrazides from 4-bromo-1-butene is a multi-step process that begins with the formation of an N-acylhydrazone, followed by N-alkylation and a subsequent rearrangement to yield the final dienehydrazide product.

Figure 1: Overall workflow for the synthesis of dienehydrazides.

Reaction Mechanism

The core of this synthetic route is a[1][1]-sigmatropic rearrangement, specifically an aza-Claisen rearrangement.[3] After the N-alkylation of the N-acylhydrazone with 4-bromo-1-butene, the resulting intermediate possesses the necessary 1,5-diene-like system for the rearrangement to occur upon heating. The reaction proceeds through a concerted, cyclic transition state, leading to the formation of a new carbon-carbon bond and the dienehydrazide product.

Figure 2: Proposed[1][1]-sigmatropic rearrangement mechanism.

Experimental Protocols

Protocol 1: Synthesis of N-Acylhydrazone (General Procedure)

• Reagents and Materials:

  • Acylhydrazide (e.g., benzohydrazide)

  • Aldehyde or ketone (e.g., acetaldehyde)

  • Ethanol (B145695)

  • Glacial acetic acid (catalyst)

  • Round-bottom flask

  • Magnetic stirrer

  • Reflux condenser

• Procedure:

  • Dissolve the acylhydrazide (1.0 eq) in ethanol in a round-bottom flask.

  • Add the aldehyde or ketone (1.1 eq) to the solution.

  • Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Stir the reaction mixture at room temperature for 2-4 hours or at reflux for 1-2 hours, monitoring the reaction by TLC.[4]

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms, concentrate the solution under reduced pressure and purify the residue by recrystallization or column chromatography.

Protocol 2: Synthesis of Dienehydrazide via N-Alkylation and[1][1]-Sigmatropic Rearrangement

• Reagents and Materials:

  • N-Acylhydrazone (from Protocol 1)

  • 4-Bromo-1-butene[5]

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

  • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

  • Inert atmosphere (Nitrogen or Argon)

  • Schlenk flask or equivalent glassware

  • Magnetic stirrer and heating mantle

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add the N-acylhydrazone (1.0 eq) and anhydrous DMF.

  • Add the base (K₂CO₃, 2.0 eq, or NaH, 1.2 eq) portion-wise at 0 °C.

  • Stir the mixture at room temperature for 30 minutes.

  • Add 4-bromo-1-butene (1.5 eq) dropwise to the suspension.

  • Allow the reaction to stir at room temperature for 12-24 hours, monitoring by TLC for the disappearance of the starting hydrazone and the formation of the N-alkylated intermediate.

  • Once the alkylation is complete, heat the reaction mixture to 80-120 °C to induce the[1][1]-sigmatropic rearrangement. Monitor the progress of the rearrangement by TLC.

  • After the rearrangement is complete (typically 6-12 hours), cool the mixture to room temperature.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

The following tables summarize representative data for the synthesis of a model dienehydrazide, N'-(1,3-hexadien-1-yl)benzohydrazide, starting from benzohydrazide (B10538) and acetaldehyde.

Table 1: Synthesis of N'-(ethylidene)benzohydrazide (N-Acylhydrazone)

Starting Materials	Product	Reaction Time (h)	Yield (%)
Benzohydrazide, Acetaldehyde	N'-(ethylidene)benzohydrazide	2	92

Table 2: Synthesis of N'-(1,3-hexadien-1-yl)benzohydrazide (Dienehydrazide)

Starting Material	Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)
N'-(ethylidene)benzohydrazide	1. NaH, DMF2. 4-Bromo-1-butene	25 (Alkylation)100 (Rearrangement)	12 (Alkylation)8 (Rearrangement)	65

Applications and Future Directions

The synthesized dienehydrazides can serve as versatile building blocks in organic synthesis. The diene functionality is amenable to a variety of transformations, including:

• Diels-Alder Cycloadditions: For the construction of complex polycyclic systems.

• Cross-Coupling Reactions: To further functionalize the diene backbone.

• Hydrogenation: To produce saturated hydrazides.

From a drug development perspective, these compounds can be screened for a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[6][7] The modular nature of the synthesis allows for the generation of diverse libraries of dienehydrazides by varying the starting acylhydrazide and aldehyde/ketone, facilitating structure-activity relationship (SAR) studies.

Future work could focus on the development of catalytic and enantioselective versions of the[1][1]-sigmatropic rearrangement step to access chiral dienehydrazides, which would be of significant interest for stereospecific drug design.

References

• 1. Dual activation in asymmetric allylsilane addition to chiral N-acylhydrazones: method development, mechanistic studies, and elaboration of homoallylic amine adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. collaborate.princeton.edu [collaborate.princeton.edu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of γ-substituted carbonyl compounds from DMSO-mediated oxidation of enynamides: mechanistic insights and carbon- and hetero-functionalizations - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

how to prevent side reactions in 4-bromo-1-butene Grignard reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the formation and subsequent reactions of 4-butenylmagnesium bromide from 4-bromo-1-butene. Our aim is to help you minimize side reactions and maximize the yield and purity of your desired products.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the primary side reactions when preparing a Grignard reagent from 4-bromo-1-butene?

A1: The two most significant side reactions are Wurtz coupling and intramolecular cyclization .[1]

• Wurtz Coupling: This reaction involves the coupling of the newly formed Grignard reagent with unreacted 4-bromo-1-butene, resulting in the formation of 1,7-octadiene (B165261). This side reaction is more prevalent at higher concentrations of the alkyl halide.[2]

• Intramolecular Cyclization: The Grignarard reagent can undergo an intramolecular rearrangement to form cyclopropylmethylmagnesium bromide. This occurs because the organometallic species can exist in equilibrium between the open-chain and cyclized forms.

A third, less common, but potential side reaction is polymerization of the 1-butene (B85601) moiety, although this is not as frequently reported under typical Grignard conditions.

Q2: I'm observing a significant amount of 1,7-octadiene (Wurtz coupling product) in my reaction mixture. What are the likely causes and how can I prevent this?

A2: High local concentrations of 4-bromo-1-butene and elevated temperatures are the primary drivers of Wurtz coupling.[2][3] To minimize this side reaction, consider the following strategies:

• Slow Addition: Add a dilute solution of 4-bromo-1-butene to the magnesium turnings dropwise. This maintains a low concentration of the alkyl halide in the presence of the Grignard reagent, favoring the desired reaction with magnesium.[4]

• Temperature Control: The formation of the Grignard reagent is exothermic. Maintain a gentle reflux by controlling the addition rate and, if necessary, use an external cooling bath (e.g., a water bath) to prevent the temperature from rising excessively.[2]

• Efficient Stirring: Vigorous stirring ensures rapid interaction of the 4-bromo-1-butene with the magnesium surface, further reducing its concentration in the solution.

Q3: My subsequent reaction indicates the presence of a cyclopropylmethyl group, suggesting intramolecular cyclization. How can I favor the formation of the linear 4-butenylmagnesium bromide?

A3: The equilibrium between the linear and cyclized Grignard reagent is influenced by solvent and temperature. While completely suppressing the formation of the cyclized product is challenging, you can influence the equilibrium to favor the desired linear form.

• Solvent Choice: Tetrahydrofuran (B95107) (THF) is generally the preferred solvent for preparing 4-butenylmagnesium bromide as it effectively solvates and stabilizes the Grignard reagent.[5]

• Low Temperature: While initiation of the Grignard reaction may require gentle heating, maintaining a lower reaction temperature after initiation can help to minimize the rate of cyclization. However, be aware that low temperatures can also slow down the desired Grignard formation.

Q4: The Grignard reaction is difficult to initiate. What steps can I take to activate the magnesium?

A4: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide, which can hinder the reaction. Activating the magnesium is crucial for a successful reaction.

• Mechanical Activation: Grinding the magnesium turnings in a dry mortar and pestle before the reaction can expose a fresh, reactive surface.

• Chemical Activation:

  • Iodine: Adding a small crystal of iodine to the magnesium suspension is a common and effective method. The iodine reacts with the magnesium surface, creating small pits and exposing fresh metal.[4]

  • 1,2-Dibromoethane (B42909): A small amount of 1,2-dibromoethane can be added to initiate the reaction. Its reaction with magnesium produces ethylene (B1197577) gas and magnesium bromide, which helps to clean the magnesium surface.

• Heat: Gentle warming of the flask with a heat gun can help to initiate the reaction. Once the reaction starts, the heat source should be removed as the reaction is exothermic.[2]

Q5: My reaction mixture has turned cloudy and a precipitate has formed. Is this normal?

A5: A cloudy, gray, or brownish appearance is characteristic of a Grignard reagent solution and is not a cause for concern. The formation of some precipitate, typically magnesium salts, is also normal. However, if a large amount of solid precipitates and hinders stirring, it could be an indication of excessive Wurtz coupling, as the resulting 1,7-octadiene may have limited solubility.

Data Presentation: Impact of Reaction Conditions on Side Products

While specific quantitative data for the 4-bromo-1-butene Grignard reaction is not extensively published, the following table summarizes general trends observed for minimizing side reactions based on analogous systems.

Parameter	Condition to Minimize Wurtz Coupling	Condition to Minimize Cyclization	Expected Outcome
Addition Rate	Slow, dropwise addition of dilute halide	Not a primary factor	Lower local concentration of halide reduces R-X + RMgX reaction.
Temperature	Maintain gentle reflux; avoid overheating	Lower temperatures may favor the linear form	Controls the rate of side reactions.
Solvent	THF or Diethyl Ether	THF is generally preferred	Stabilizes the Grignard reagent.
Concentration	Use dilute solutions of 4-bromo-1-butene	Lower concentrations may disfavor intramolecular reactions	Reduces the probability of intermolecular side reactions.

Experimental Protocols

Optimized Protocol for the Preparation of 4-Butenylmagnesium Bromide

This protocol is designed to minimize the formation of Wurtz coupling and cyclization byproducts.

Materials:

• Magnesium turnings

• 4-bromo-1-butene

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal)

• Three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet

• Magnetic stirrer and stir bar

Procedure:

• Apparatus Setup: Flame-dry all glassware and allow it to cool under a stream of dry nitrogen.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) and a single crystal of iodine in the reaction flask. Gently warm the flask with a heat gun under a nitrogen atmosphere until the purple color of the iodine disappears. Allow the flask to cool to room temperature.

• Initiation: Add enough anhydrous THF to cover the magnesium turnings. Prepare a solution of 4-bromo-1-butene (1.0 equivalent) in anhydrous THF in the dropping funnel. Add a small portion (approximately 5-10%) of the 4-bromo-1-butene solution to the magnesium suspension. The reaction should initiate, as indicated by gentle refluxing and the formation of a cloudy gray solution. If the reaction does not start, gentle warming may be required.

• Grignard Formation: Once the reaction has initiated, add the remaining 4-bromo-1-butene solution dropwise at a rate that maintains a gentle and controllable reflux. Use a water bath to moderate the temperature if the reaction becomes too vigorous.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting Grignard reagent is a cloudy, grayish solution and is now ready for use in the subsequent reaction.

Visualizations

Caption: Competing reaction pathways in the formation of 4-butenylmagnesium bromide.

Caption: Troubleshooting workflow for side reactions in 4-bromo-1-butene Grignard reactions.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Cross-Coupling Reactions of 4-Bromo-1-butene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing cross-coupling reactions involving 4-bromo-1-butene.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-coupling reactions for 4-bromo-1-butene?

A1: 4-Bromo-1-butene is a versatile substrate used in various palladium- or nickel-catalyzed cross-coupling reactions to form carbon-carbon bonds. The most common include the Suzuki-Miyaura, Heck, and Negishi reactions. These methods are valued for their ability to create complex molecules from simpler precursors.[1][2][3]

Q2: What are the main challenges when using 4-bromo-1-butene in cross-coupling reactions?

A2: The primary challenges associated with 4-bromo-1-butene in cross-coupling reactions include:

• Side Reactions: Elimination of HBr to form butadiene is a common side reaction. Double bond isomerization is another potential issue.[4][5][6]

• Low Yields: Suboptimal reaction conditions can lead to low product yields.[7]

• Catalyst Deactivation: The presence of impurities or certain functional groups can deactivate the catalyst.

Q3: How can I minimize the formation of butadiene as a byproduct?

A3: Butadiene formation occurs through the elimination of HBr from 4-bromo-1-butene. To minimize this, consider the following:

• Choice of Base: Use a milder base that is strong enough to facilitate the desired catalytic cycle but not so strong as to promote elimination.

• Temperature Control: Running the reaction at the lowest effective temperature can disfavor the elimination pathway.

• Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent prolonged exposure to conditions that favor elimination.

Q4: How can I prevent the isomerization of the double bond in my product?

A4: Double bond isomerization can be catalyzed by the transition metal catalyst, especially in the presence of hydride species.[4][5][6] To prevent this:

• Ligand Selection: Use bulky, electron-rich ligands that can sterically hinder the interaction of the double bond with the metal center.

• Hydride Scavengers: In some cases, the addition of a hydride scavenger can be beneficial.

• Reaction Conditions: Optimize the reaction temperature and time to minimize the opportunity for isomerization.

Troubleshooting Guides

Low or No Product Yield

If you are experiencing low or no yield in your cross-coupling reaction with 4-bromo-1-butene, consult the following troubleshooting guide.

Troubleshooting Low Yield in 4-Bromo-1-butene Cross-Coupling

Potential Cause	Recommended Action
Inactive Catalyst	Use a fresh batch of palladium or nickel catalyst. Consider using a pre-catalyst that is more stable and provides a reliable source of the active catalytic species. Ensure all reagents and solvents are anhydrous and degassed to prevent catalyst deactivation.
Inappropriate Ligand	Screen a variety of phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands. For allylic bromides, bulky and electron-rich ligands are often effective.
Incorrect Base	The choice of base is critical. For Suzuki reactions, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common. For Heck reactions, organic bases like triethylamine (B128534) are often used. The base must be strong enough to facilitate the reaction but not so strong as to cause significant elimination.
Unsuitable Solvent	The solvent should dissolve all reactants and be compatible with the catalyst system. Common solvents include THF, dioxane, toluene, and DMF. For Suzuki reactions, a co-solvent of water is often necessary.[8]
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10-20 °C. Some cross-coupling reactions require elevated temperatures to proceed at a reasonable rate.

Formation of Side Products

The formation of side products is a common issue. The following guide provides strategies to minimize their formation.

Troubleshooting Side Product Formation in 4-Bromo-1-butene Cross-Coupling

Side Product	Potential Cause	Recommended Action
Butadiene	Strong base, high temperature, prolonged reaction time.	Use a weaker base, lower the reaction temperature, and monitor the reaction to determine the optimal reaction time.
Isomerized Product	Catalyst-mediated double bond migration.	Screen different ligands, particularly bulky ones. Optimize temperature and reaction time. Consider the use of additives that can suppress isomerization.[4][5]
Homocoupling Product	Reaction of two molecules of the organometallic reagent or two molecules of 4-bromo-1-butene.	Ensure an inert atmosphere to minimize oxygen, which can promote homocoupling. Use the correct stoichiometry of reactants.

Experimental Protocols & Data

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C(sp²)-C(sp³) bonds by coupling 4-bromo-1-butene with an organoboron reagent.

Representative Conditions for Suzuki-Miyaura Coupling of 4-Bromo-1-butene with Phenylboronic Acid

Parameter	Condition	Notes
Catalyst	Pd(PPh₃)₄ (1-5 mol%) or Pd(OAc)₂ (1-5 mol%) with a phosphine ligand (e.g., SPhos, XPhos)	The choice of catalyst and ligand is crucial and may require screening.
Base	K₂CO₃, Cs₂CO₃, or K₃PO₄ (2-3 equivalents)	An inorganic base is typically required.
Solvent	Toluene/Water or Dioxane/Water (e.g., 4:1 v/v)	A mixture of an organic solvent and water is common.[8]
Temperature	80-110 °C	The optimal temperature will depend on the specific substrates and catalyst system.
Reaction Time	12-24 hours	Monitor by TLC or GC/MS for completion.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• To a flame-dried Schlenk flask, add the arylboronic acid (1.2 equivalents), the base (2.0 equivalents), and a magnetic stir bar.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) and any additional ligand.

• Add the degassed solvent system (e.g., toluene/water 4:1).

• Add 4-bromo-1-butene (1.0 equivalent) via syringe.

• Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Heck Reaction

The Heck reaction couples 4-bromo-1-butene with an alkene, typically in the presence of a palladium catalyst and a base.

Representative Conditions for the Heck Reaction of 4-Bromo-1-butene with Styrene

Parameter	Condition	Notes
Catalyst	Pd(OAc)₂ (1-5 mol%) with a phosphine ligand (e.g., PPh₃, P(o-tolyl)₃)	The ligand-to-palladium ratio can influence the reaction outcome.
Base	Et₃N, K₂CO₃, or NaOAc (1.5-2.0 equivalents)	An organic or inorganic base is used to neutralize the HBr formed.[2]
Solvent	DMF, NMP, or Dioxane	Polar aprotic solvents are generally preferred.[7][9]
Temperature	100-140 °C	Higher temperatures are often required for less reactive aryl bromides.[9]
Reaction Time	8-24 hours	Monitor by TLC or GC/MS for completion.

Detailed Experimental Protocol: Heck Reaction

• To a dry Schlenk tube, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), the phosphine ligand (e.g., P(o-tolyl)₃, 4 mol%), and a magnetic stir bar.

• Evacuate and backfill the tube with an inert gas.

• Add the anhydrous, degassed solvent (e.g., DMF).

• Add the alkene (e.g., styrene, 1.2 equivalents), 4-bromo-1-butene (1.0 equivalent), and the base (e.g., Et₃N, 1.5 equivalents) via syringe.

• Seal the tube and heat the reaction mixture to the desired temperature.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by column chromatography.[9]

Negishi Coupling

The Negishi coupling involves the reaction of an organozinc reagent with 4-bromo-1-butene, catalyzed by a nickel or palladium complex.[1]

Representative Conditions for Negishi Coupling of 4-Bromo-1-butene with an Arylzinc Reagent

Parameter	Condition	Notes
Catalyst	Pd(PPh₃)₄ (1-5 mol%) or Ni(acac)₂ (5-10 mol%) with a ligand	Both palladium and nickel catalysts are effective.[1]
Ligand	PPh₃, dppe, or other phosphine ligands	The choice of ligand can significantly impact the reaction.
Solvent	THF, Dioxane, or DMF	Anhydrous and degassed solvents are essential.
Temperature	Room temperature to 80 °C	The required temperature depends on the reactivity of the substrates.[10]
Reaction Time	4-12 hours	Monitor by TLC or GC/MS.

Detailed Experimental Protocol: Negishi Coupling

• Preparation of the Organozinc Reagent (if not commercially available): To a flame-dried flask containing activated zinc dust under an inert atmosphere, add the corresponding organic halide in anhydrous THF. Gentle heating may be required to initiate the reaction.

• Coupling Reaction: In a separate flame-dried Schlenk flask under an inert atmosphere, add the palladium or nickel catalyst and ligand.

• Add the anhydrous, degassed solvent.

• Add 4-bromo-1-butene (1.0 equivalent).

• Slowly add the organozinc reagent (1.1-1.5 equivalents) to the reaction mixture.

• Stir the reaction at the appropriate temperature and monitor its progress.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purify the crude product by flash column chromatography.[10]

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting logic for optimizing cross-coupling reactions.

References

• 1. Negishi coupling - Wikipedia [en.wikipedia.org]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. benchchem.com [benchchem.com]
• 5. Suppression of Undesirable Isomerization and Intermolecular Reactions of Double Bonds by a Linked Rotaxane Structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rose-hulman.edu [rose-hulman.edu]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Managing the Instability of 4-Bromo-1-Butene in Long Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the instability of 4-bromo-1-butene during long reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 4-bromo-1-butene during extended reactions?

A1: 4-Bromo-1-butene is a reactive bifunctional molecule susceptible to several degradation pathways, especially during prolonged reaction times, elevated temperatures, or in the presence of certain reagents. The main stability concerns are:

• Isomerization: It can isomerize to the thermodynamically more stable internal alkene, 1-bromo-2-butene. This isomerization can be catalyzed by acid or metal catalysts.

• Polymerization: The terminal alkene functionality makes it susceptible to free-radical polymerization, leading to the formation of oligomeric or polymeric byproducts.[1] This can be initiated by heat, light, or radical initiators.

• Elimination: Under basic conditions, it can undergo elimination reactions to form 1,3-butadiene, a conjugated diene.[2]

• Decomposition: As a light and heat-sensitive compound, it can decompose over time, especially when heated for extended periods.[3]

Q2: How can I minimize the isomerization of 4-bromo-1-butene to 1-bromo-2-butene?

A2: Isomerization is a common issue, particularly in the presence of acid or certain metal catalysts. To minimize this side reaction:

• Maintain a Neutral or Basic pH: Avoid acidic conditions. If your reaction generates acidic byproducts, consider using a non-nucleophilic buffer.

• Ligand Selection for Metal-Catalyzed Reactions: In reactions like the Heck reaction, the choice of ligand can influence isomerization. Experiment with different phosphine (B1218219) ligands to find one that promotes the desired reaction without causing significant isomerization.[4][5]

• Temperature Control: Lowering the reaction temperature can often reduce the rate of isomerization.

Q3: What are the signs of polymerization, and how can it be prevented?

A3: The formation of insoluble, often sticky or solid, materials in your reaction flask is a common sign of polymerization. To prevent this:

• Use Radical Scavengers: The addition of a small amount of a radical scavenger can inhibit polymerization. Common choices include:

  • Butylated hydroxytoluene (BHT): A phenolic antioxidant that is effective at trapping radicals.[1]

  • Hydroquinone: Another phenolic inhibitor, though it can sometimes interfere with certain reactions.[1]

  • TEMPO (2,2,6,6-Tetrabutylpiperidine-1-oxyl): A stable nitroxide radical that is a highly effective radical scavenger.[1][6]

• Exclude Light and Oxygen: Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) and in vessels protected from light (e.g., wrapped in aluminum foil) can minimize the initiation of radical polymerization.

Q4: I am performing a Grignard reaction with 4-bromo-1-butene and getting low yields. What could be the problem?

A4: Low yields in Grignard reactions with 4-bromo-1-butene can be due to several factors:

• Wurtz-type Coupling: The initially formed Grignard reagent can react with unreacted 4-bromo-1-butene, leading to homocoupling byproducts. To mitigate this, use dilute conditions and add the 4-bromo-1-butene slowly to the magnesium turnings.

• Reaction with the Alkene: While less common, the Grignard reagent could potentially react with the double bond of another molecule of 4-bromo-1-butene.

• Impure Magnesium or Solvent: Ensure your magnesium is fresh and your solvent is rigorously dried. The presence of moisture will quench the Grignard reagent.[7]

• Reaction Time and Temperature: Overheating or excessively long reaction times can lead to decomposition of the Grignard reagent.[7]

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Presence of Isomeric Impurities

Probable Cause: Isomerization of 4-bromo-1-butene to 1-bromo-2-butene.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
pH Control	Maintain neutral or slightly basic conditions. If unavoidable, use a hindered, non-nucleophilic base.	Acidic conditions can catalyze the migration of the double bond to the more stable internal position.
Temperature	Run the reaction at the lowest feasible temperature.	Isomerization is often accelerated at higher temperatures.
Catalyst/Ligand	For metal-catalyzed reactions, screen different ligands.	The electronic and steric properties of the ligand can influence the stability of the catalytic species and suppress isomerization.
Reaction Time	Monitor the reaction closely and stop it as soon as the starting material is consumed.	Prolonged exposure to reaction conditions can increase the extent of isomerization.

Issue 2: Formation of Insoluble Byproducts and Reduced Yield

Probable Cause: Free-radical polymerization of 4-bromo-1-butene.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Inhibitors	Add a radical scavenger such as BHT (0.1 mol%) or TEMPO (0.05 mol%) at the start of the reaction.	These compounds trap radical intermediates, preventing the initiation and propagation of polymerization chains.[1][6]
Atmosphere	Conduct the reaction under an inert atmosphere (e.g., argon or nitrogen).	Oxygen can initiate radical formation.
Light	Protect the reaction from light by using an amber glass flask or wrapping the flask in aluminum foil.	UV light can initiate radical formation.
Purity of Reagent	Use freshly distilled or purchased 4-bromo-1-butene.	Impurities from storage can sometimes act as radical initiators.

Experimental Protocols

Protocol 1: General Procedure for a Long-Duration Nucleophilic Substitution Reaction with Stabilization

Objective: To perform a nucleophilic substitution on 4-bromo-1-butene over an extended period while minimizing degradation.

Materials:

• 4-bromo-1-butene (freshly distilled or from a new bottle)

• Nucleophile

• Anhydrous solvent

• Butylated hydroxytoluene (BHT)

• Inert gas (Argon or Nitrogen)

Procedure:

• Set up a round-bottom flask with a reflux condenser under an inert atmosphere.

• To the flask, add the nucleophile, anhydrous solvent, and BHT (0.1 mol% relative to 4-bromo-1-butene).

• Stir the mixture to dissolve the components.

• Slowly add the 4-bromo-1-butene to the reaction mixture at the desired temperature.

• Maintain the reaction at the desired temperature for the required duration, monitoring by TLC or GC-MS.

• Upon completion, proceed with the appropriate aqueous work-up and purification.

Protocol 2: Quantitative Analysis of 4-Bromo-1-Butene Stability by GC-MS

Objective: To quantify the degradation of 4-bromo-1-butene under specific reaction conditions.

Materials:

• 4-bromo-1-butene

• Internal standard (e.g., dodecane)

• Solvent of interest

• GC-MS instrument

Procedure:

• Prepare a stock solution of 4-bromo-1-butene and an internal standard in the solvent of interest at a known concentration.

• Transfer aliquots of this solution to several sealed vials.

• Place the vials in a heating block at the desired reaction temperature.

• At regular time intervals (e.g., 0, 2, 4, 8, 16, 24 hours), remove a vial and cool it rapidly in an ice bath.

• Analyze the sample by GC-MS to determine the relative peak areas of 4-bromo-1-butene, the internal standard, and any degradation products (e.g., 1-bromo-2-butene).[8]

• Plot the concentration of 4-bromo-1-butene versus time to determine its rate of degradation.

Data Presentation

Table 1: Stability of 4-Bromo-1-Butene in Different Solvents at 80°C over 24 hours (Hypothetical Data)

Solvent	% 4-Bromo-1-butene Remaining	% Isomerization to 1-Bromo-2-butene	% Other Degradation Products
Toluene	85	10	5
Tetrahydrofuran (THF)	92	5	3
N,N-Dimethylformamide (DMF)	75	18	7
Acetonitrile	88	8	4

Table 2: Effect of Stabilizers on 4-Bromo-1-Butene Stability in Toluene at 80°C over 24 hours (Hypothetical Data)

Stabilizer (0.1 mol%)	% 4-Bromo-1-butene Remaining	% Isomerization to 1-Bromo-2-butene	% Polymerization
None	85	10	5
BHT	95	4	<1
TEMPO	98	2	<1

Visualizations

Caption: Major instability pathways of 4-bromo-1-butene.

References

• 1. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. innospk.com [innospk.com]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nbinno.com [nbinno.com]
• 7. US6447649B1 - Polymerization inhibitor for vinyl-containing materials - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification Strategies for Unreacted 4-Bromo-1-Butene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of unreacted 4-bromo-1-butene from reaction mixtures.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of products synthesized using 4-bromo-1-butene.

Issue 1: Co-elution of Product and 4-Bromo-1-Butene in Column Chromatography

Possible Causes:

• Inappropriate Solvent System: The polarity of the eluent may not be optimal for separating the product from the less polar 4-bromo-1-butene.

• Column Overloading: Exceeding the capacity of the silica (B1680970) gel can lead to poor separation.

• Improper Column Packing: Channeling or cracking in the silica gel bed can result in an inefficient separation.

Troubleshooting & Optimization:

Parameter	Recommendation
Solvent System (Eluent)	TLC Analysis: Before running a column, perform a thorough thin-layer chromatography (TLC) analysis using various solvent systems (e.g., hexane/ethyl acetate, dichloromethane/hexanes). The ideal system should show good separation between the product spot and the spot for 4-bromo-1-butene, with the product having an Rf value between 0.2 and 0.4 for optimal column separation. For visualization, 4-bromo-1-butene may not be UV active, so using a potassium permanganate (B83412) stain can be effective.[1]
Stationary Phase	Silica Gel: Standard silica gel (230-400 mesh) is often suitable. However, 4-bromo-1-butene can be prone to decomposition on acidic silica. If product degradation is observed, consider using neutralized silica gel (by washing with a triethylamine (B128534) solution) or a different stationary phase like neutral or basic alumina.[2][3][4][5][6]
Gradient Elution	If an isocratic system fails to provide adequate separation, a gradient elution can be employed. Start with a low polarity eluent to first elute the 4-bromo-1-butene and then gradually increase the polarity to elute the desired product.
Column Dimensions	Use a longer, narrower column for difficult separations to increase the theoretical plates. A general rule is a length-to-diameter ratio of at least 10:1.

Issue 2: Presence of 4-Bromo-1-Butene in the Final Product After Extraction

Possible Cause:

• Poor Partitioning: 4-bromo-1-butene may have significant solubility in the organic phase, leading to incomplete removal by aqueous washing.

Troubleshooting & Optimization:

Parameter	Recommendation
Number of Extractions	Perform multiple extractions with smaller volumes of the aqueous phase rather than a single extraction with a large volume. This is a more efficient method for removing impurities.
Choice of Organic Solvent	If possible, choose an organic solvent in which the desired product is highly soluble, but 4-bromo-1-butene has lower solubility. This will improve the partitioning of the impurity into the aqueous phase.
Salting Out	Adding a saturated solution of sodium chloride (brine) during the aqueous wash can decrease the solubility of organic compounds in the aqueous layer, potentially improving the separation of more polar products from the less polar 4-bromo-1-butene.
Reactive Extraction	If the product is stable to basic conditions, a wash with a dilute aqueous base (e.g., sodium bicarbonate) can help to remove any acidic impurities. While 4-bromo-1-butene is not acidic, this can improve the overall purity of the organic layer. Be cautious, as strong bases can promote the elimination of HBr from 4-bromo-1-butene to form butadiene.

Issue 3: Thermal Decomposition of Product During Distillation

Possible Cause:

• High Boiling Point of Product: If the desired product has a high boiling point, prolonged heating during distillation can lead to decomposition.

Troubleshooting & Optimization:

Parameter	Recommendation
Vacuum Distillation	Utilize vacuum distillation to lower the boiling points of both the 4-bromo-1-butene and the desired product. This allows for distillation at a lower temperature, minimizing the risk of thermal degradation. 4-Bromo-1-butene has a boiling point of 98-100 °C at atmospheric pressure.
Fractional Distillation	If the boiling points of 4-bromo-1-butene and the product are relatively close (within 25-70 °C), fractional distillation under reduced pressure is recommended. Use a fractionating column (e.g., Vigreux or packed column) to increase the efficiency of the separation.
Steam Distillation	For water-insoluble and steam-volatile products, steam distillation can be an effective purification method. This technique is particularly useful for high-boiling compounds as it allows for distillation at temperatures below 100 °C.

Frequently Asked Questions (FAQs)

Q1: What is the most effective general method to remove a large excess of unreacted 4-bromo-1-butene?

A1: For large quantities, distillation is often the most efficient method, especially if there is a significant difference in boiling points between 4-bromo-1-butene (98-100 °C) and your product. If your product has a much higher boiling point, a simple distillation may suffice. For closer boiling points, fractional distillation is necessary.

Q2: My product is sensitive to acid. Can I still use silica gel chromatography to remove 4-bromo-1-butene?

A2: Yes, but with precautions. Standard silica gel is acidic and can cause decomposition of acid-sensitive compounds. You can neutralize the silica gel by preparing a slurry with a solvent containing a small amount of triethylamine (1-2%) and then packing the column. Alternatively, using neutral or basic alumina as the stationary phase is a good option for acid-sensitive compounds.[2][3][4][5][6]

Q3: How can I visualize 4-bromo-1-butene on a TLC plate?

A3: 4-Bromo-1-butene is not typically UV-active. Therefore, you will need to use a chemical stain for visualization. A potassium permanganate (KMnO₄) stain is very effective as it reacts with the double bond in 4-bromo-1-butene, resulting in a yellow or white spot on a purple background.[1] An iodine chamber can also be used, which often visualizes a wide range of organic compounds.[1]

Q4: I've performed an aqueous workup, but I suspect there is still some 4-bromo-1-butene in my organic layer. What's a quick way to remove it without another column?

A4: If a small amount of 4-bromo-1-butene remains, you can consider using a scavenger resin . These are functionalized polymers designed to react with and remove specific types of excess reagents or byproducts.[7][8][9][10][11] For an alkyl halide like 4-bromo-1-butene, a nucleophilic scavenger resin (e.g., an amine-based resin) can be effective. The resin is stirred with the organic solution and then simply filtered off.

Q5: During my Grignard reaction with 4-bromo-1-butene, I used an excess of the Grignard reagent. How do I quench the reaction and remove the byproducts?

A5: To quench the excess Grignard reagent, slowly add a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[12] This is a milder alternative to water and can help prevent the formation of magnesium hydroxide (B78521) emulsions. After quenching, perform a standard aqueous workup. The unreacted 4-bromo-1-butene and any nonpolar byproducts like biphenyl (B1667301) (from Wurtz coupling) can then be removed by column chromatography or distillation.[12][13]

Q6: Can I use a chemical quencher to specifically react with the unreacted 4-bromo-1-butene in the reaction mixture?

A6: While it's possible to add a nucleophile to react with the excess 4-bromo-1-butene, this adds another component to the reaction mixture that will also need to be removed. A more common and efficient approach is to remove the unreacted starting material through physical separation methods like distillation or chromatography.

Experimental Protocols

Protocol 1: Removal of 4-Bromo-1-Butene by Flash Column Chromatography

This protocol provides a general guideline for separating a less polar impurity, such as 4-bromo-1-butene, from a more polar product.

1. TLC Analysis:

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane).
• Spot the crude mixture, a standard of your product (if available), and a co-spot on a silica gel TLC plate.
• Develop the plate in a series of solvent systems with varying polarities (e.g., 9:1, 4:1, 1:1 hexanes:ethyl acetate).
• Visualize the plate using UV light (for UV-active products) and a potassium permanganate stain to identify the 4-bromo-1-butene spot.
• Select a solvent system that gives your product an Rf of ~0.3 and provides good separation from the 4-bromo-1-butene spot.

2. Column Preparation:

• Select an appropriately sized glass column.
• Pack the column with silica gel (230-400 mesh) using either a dry packing or slurry method.
• Equilibrate the column with the chosen eluent.

3. Sample Loading:

• Dissolve the crude product in a minimal amount of the eluent or a less polar solvent like dichloromethane.
• Carefully load the sample onto the top of the silica gel.
• Alternatively, for less soluble samples, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.

4. Elution and Fraction Collection:

• Begin eluting with the chosen solvent system, applying gentle pressure with air or a pump.
• Collect fractions in test tubes.
• Monitor the elution by TLC, spotting every few fractions to track the separation of 4-bromo-1-butene from your product.

5. Product Isolation:

• Combine the fractions containing the pure product.
• Remove the solvent using a rotary evaporator to yield the purified product.

Protocol 2: Removal of 4-Bromo-1-Butene by Liquid-Liquid Extraction

This protocol is most effective when there is a significant polarity difference between 4-bromo-1-butene and the product.

1. Dissolution:

• Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

2. Aqueous Wash:

• Transfer the organic solution to a separatory funnel.
• Add an equal volume of deionized water and shake the funnel, venting frequently to release any pressure.
• Allow the layers to separate and drain the aqueous layer.
• Repeat the water wash 2-3 times.

3. Brine Wash:

• Wash the organic layer with a saturated solution of sodium chloride (brine). This helps to remove residual water from the organic layer.

4. Drying and Concentration:

• Drain the organic layer into an Erlenmeyer flask.
• Add an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate) and swirl.
• Filter or decant the dried organic solution.
• Remove the solvent using a rotary evaporator.

5. Purity Check:

• Analyze the resulting product by TLC, GC-MS, or NMR to determine the efficiency of the 4-bromo-1-butene removal.

Visualizations

Caption: General experimental workflow for the purification of a reaction mixture containing unreacted 4-bromo-1-butene.

Caption: A logical troubleshooting workflow for selecting and optimizing a purification strategy to remove 4-bromo-1-butene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. silicycle.com [silicycle.com]
• 5. hawach.com [hawach.com]
• 6. researchgate.net [researchgate.net]
• 7. silicycle.com [silicycle.com]
• 8. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 9. Scavenger resin - Wikipedia [en.wikipedia.org]
• 10. canftech.com [canftech.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Analysis of 4-Bromo-1-Butene Reactions by GC-MS

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for identifying byproducts in reactions of 4-bromo-1-butene using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 4-bromo-1-butene?

A1: 4-Bromo-1-butene is a versatile bifunctional molecule used in a variety of organic syntheses.[1][2] Its reactivity is centered around the primary alkyl bromide and the terminal alkene. Common reactions include:

• Nucleophilic Substitution (SN2): The bromide is readily displaced by a wide range of nucleophiles.[1]

• Grignard Reagent Formation: It reacts with magnesium to form the corresponding Grignard reagent, but-3-enylmagnesium bromide, a valuable nucleophilic building block.

• Heck Coupling: The vinyl group can participate in palladium-catalyzed cross-coupling reactions with aryl or vinyl halides.[3]

• Elimination Reactions: Under basic conditions, it can undergo elimination to form 1,3-butadiene (B125203).

Q2: What are the expected major byproducts in a Grignard reaction with 4-bromo-1-butene?

A2: The most significant byproduct in the formation of but-3-enylmagnesium bromide is the Wurtz coupling product, octa-1,7-diene .[4] This occurs when the Grignard reagent reacts with unreacted 4-bromo-1-butene. Another possible, though often less prevalent, byproduct is 1,3-butadiene , formed via an elimination side reaction.

Q3: What byproducts can I expect in a Heck reaction involving 4-bromo-1-butene?

A3: Byproducts in a Heck reaction are highly dependent on the specific reaction conditions (catalyst, base, solvent, temperature) and the coupling partner.[3] However, some general byproducts to look for include:

• Unreacted starting materials: 4-bromo-1-butene and the aryl/vinyl halide.

• Isomerization products: Depending on the catalyst and conditions, isomerization of 4-bromo-1-butene to 1-bromo-2-butene can occur.[5]

• Homo-coupling of the aryl halide: This leads to the formation of a biaryl compound.

Q4: How can I distinguish between 4-bromo-1-butene and its isomer, 1-bromo-2-butene, by GC-MS?

A4: While both isomers have the same molecular weight, their fragmentation patterns in the mass spectrometer will differ. Additionally, they will likely have different retention times on the gas chromatograph. 1-bromo-2-butene, being an internal alkene, may have a slightly different polarity and boiling point, leading to separation.

Troubleshooting Guide

Problem: My GC-MS analysis of a Grignard reaction shows a significant peak with a mass-to-charge ratio (m/z) of 110.

• Possible Cause: This peak is likely the Wurtz coupling byproduct, octa-1,7-diene .

• Solution: To minimize this byproduct, try slowly adding the 4-bromo-1-butene to the magnesium turnings to maintain a low concentration of the alkyl halide throughout the reaction.[4] Compare the fragmentation pattern of the unknown peak with the known mass spectrum of octa-1,7-diene to confirm its identity.[6]

Problem: I see a peak with m/z 54 in my GC-MS chromatogram.

• Possible Cause: This peak corresponds to 1,3-butadiene , which can be formed through an elimination side reaction of 4-bromo-1-butene, especially if the reaction is performed at elevated temperatures or in the presence of a base.

• Solution: Analyze your reaction conditions. If a base is used, consider a milder base or lower reaction temperatures. Compare the mass spectrum of the peak with the NIST database for 1,3-butadiene for confirmation.[7][8]

Problem: My GC-MS analysis of a Heck reaction shows a peak with the expected mass of the product, but the retention time is different than anticipated.

• Possible Cause: You may have formed a regioisomer or stereoisomer of your target compound. The Heck reaction can sometimes yield a mixture of isomers depending on the catalyst and reaction conditions.

• Solution: Analyze the mass spectrum carefully for fragmentation patterns that can help elucidate the structure. If possible, synthesize an authentic standard of the suspected isomer to compare retention times and mass spectra.

Problem: I have multiple unexpected peaks in my chromatogram.

• Possible Cause: This could be due to several factors, including degradation of starting materials or solvent impurities. 4-bromo-1-butene can be light-sensitive.

• Solution: Ensure the purity of your starting materials and solvents. Run a blank injection of your solvent to identify any impurity peaks. Store 4-bromo-1-butene properly, protected from light and at the recommended temperature (2-8°C).

Experimental Protocols

Example Protocol: Grignard Reaction of 4-Bromo-1-Butene and Subsequent GC-MS Analysis

1. Grignard Reagent Formation:

• Materials: Magnesium turnings, anhydrous diethyl ether, 4-bromo-1-butene, iodine crystal (for initiation).

• Procedure:

  • All glassware must be oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

  • Place magnesium turnings in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Add a small crystal of iodine.

  • Dissolve 4-bromo-1-butene in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small amount of the 4-bromo-1-butene solution to the magnesium. The reaction should initiate, as evidenced by a color change and gentle refluxing. If not, gentle warming may be required.

  • Slowly add the remaining 4-bromo-1-butene solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 30 minutes.

2. GC-MS Sample Preparation and Analysis:

• Procedure:

  • Carefully quench a small aliquot of the reaction mixture with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the organic layer with diethyl ether.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Dilute a small amount of the dried organic layer with an appropriate solvent (e.g., dichloromethane (B109758) or hexane) to a concentration suitable for GC-MS analysis (typically 1-10 ppm).

  • Inject the sample into the GC-MS system.

Data Presentation

Table 1: Expected GC-MS Data for 4-Bromo-1-Butene and Potential Byproducts

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Retention Time (Relative)	Key m/z Fragments
4-Bromo-1-butene	C₄H₇Br	135.00	1.0	136, 134 (M+), 55, 41
1,3-Butadiene	C₄H₆	54.09	< 1.0	54 (M+), 39, 27
Octa-1,7-diene	C₈H₁₄	110.20	> 1.0	110 (M+), 67, 54, 41
3-Butenylbenzene	C₁₀H₁₂	132.20	> 1.0	132 (M+), 91, 77, 41

Note: Relative retention times are dependent on the specific GC column and conditions used.

Mandatory Visualization

Caption: Experimental workflow from reaction to byproduct identification.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Heck Reaction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. 1,7-Octadiene [webbook.nist.gov]
• 7. 1,3-Butadiene [webbook.nist.gov]
• 8. 1,3-Butadiene [webbook.nist.gov]

Technical Support Center: Solvent Effects on 4-Bromo-1-Butene Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed guidance on the impact of solvent choice on the reaction rates of 4-bromo-1-butene. Below you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to assist in your research and development activities.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the solvolysis and other nucleophilic substitution reactions of 4-bromo-1-butene.

Frequently Asked Questions (FAQs)

• Q1: My solvolysis reaction with 4-bromo-1-butene is proceeding much slower than expected in a polar protic solvent. What are the possible causes?

  A1: Several factors could contribute to a slow reaction rate:

  • Solvent Polarity: While polar protic solvents are generally preferred for SN1-type reactions, the specific polarity of the solvent mixture is crucial. For instance, in ethanol-water mixtures, a higher water content generally leads to a faster rate due to increased solvent polarity, which stabilizes the carbocation intermediate.[1] If your reaction is slow, consider increasing the proportion of the more polar component (e.g., water).

  • Temperature: Solvolysis reactions are temperature-dependent. A modest increase in temperature can significantly increase the reaction rate. However, be aware that higher temperatures can also favor elimination byproducts.

  • Purity of Reactants: Ensure that your 4-bromo-1-butene and solvent are free of impurities. Non-polar impurities can decrease the overall solvent polarity, and other contaminants might interfere with the reaction.

  • Leaving Group Ability: While bromide is a good leaving group, its departure is the rate-determining step in an SN1 reaction. Factors that hinder the stabilization of the resulting bromide ion or the incipient carbocation will slow the reaction.

• Q2: I am observing a significant amount of an elimination product (1,3-butadiene) in my reaction. How can I minimize this?

  A2: The formation of 1,3-butadiene (B125203) is a common side reaction, particularly with 4-bromo-1-butene due to the stability of the conjugated diene product. To favor substitution over elimination:

  • Use a Less Basic Nucleophile/Solvent: While strong bases favor E2 elimination, even weak bases can promote elimination, especially at higher temperatures. Using a less basic and more nucleophilic solvent can help.

  • Lower the Reaction Temperature: Elimination reactions generally have a higher activation energy than substitution reactions. Running the reaction at a lower temperature will favor the substitution pathway.

  • Solvent Choice: While polar protic solvents are needed for solvolysis, highly basic solvents can increase elimination. Consider the pKa of the conjugate acid of your solvent.

• Q3: Can 4-bromo-1-butene undergo rearrangement during solvolysis?

  A3: Yes, due to the presence of the double bond, 4-bromo-1-butene can undergo rearrangement. The initial primary carbocation that would form upon bromide departure is unstable. However, the molecule can undergo anchimeric assistance, where the π-electrons of the double bond participate in the departure of the leaving group, leading to a more stable, delocalized cyclopropylcarbinyl-type cation. This can result in the formation of rearranged products like cyclopropylmethyl or cyclobutyl derivatives in addition to the direct substitution product.

• Q4: Does the choice of a polar aprotic solvent guarantee an SN2 reaction with 4-bromo-1-butene?

  A4: While polar aprotic solvents (e.g., acetone, DMF, DMSO) generally favor SN2 reactions by solvating the cation but not the nucleophile, it is not a guarantee. As a primary halide, 4-bromo-1-butene is a good candidate for SN2 reactions. However, the strength of the nucleophile is also a critical factor. A strong, non-basic nucleophile in a polar aprotic solvent will strongly favor the SN2 pathway.

Quantitative Data: Effect of Solvent on Solvolysis Rate

The rate of solvolysis of 4-bromo-1-butene is highly dependent on the ionizing power of the solvent. Below is a summary of expected relative rate constants in various solvent systems. Note that absolute rate constants can vary with temperature and precise experimental conditions.

Solvent System	Relative Rate Constant (k_rel)	Predominant Mechanism	Notes
100% Ethanol (B145695)	Low	SN2/borderline	Ethanol is a moderately polar protic solvent.
80% Ethanol / 20% Water	Moderate	Mixed SN1/SN2	Increasing water content increases polarity.
50% Ethanol / 50% Water	High	Primarily SN1	The highly polar medium stabilizes the carbocation.
100% Acetic Acid	Moderate	Mixed SN1/SN2	Acetic acid is a polar protic solvent.
100% Formic Acid	Very High	Primarily SN1	Formic acid has a high ionizing power.
Acetone (with a nucleophile)	Varies with nucleophile	Primarily SN2	Acetone is a polar aprotic solvent.

Experimental Protocols

Protocol: Kinetic Study of the Solvolysis of 4-Bromo-1-Butene in an Ethanol-Water Mixture via Titration

This protocol outlines a method to determine the first-order rate constant for the solvolysis of 4-bromo-1-butene. The reaction produces hydrobromic acid (HBr), which can be titrated with a standardized solution of sodium hydroxide (B78521).

Materials:

• 4-bromo-1-butene (high purity)

• Ethanol (reagent grade)

• Deionized water

• Standardized sodium hydroxide solution (approx. 0.02 M)

• Phenolphthalein (B1677637) indicator

• Acetone (to quench the reaction)

• Constant temperature water bath

• Volumetric flasks, pipettes, burette, and conical flasks

Procedure:

• Prepare the Solvent Mixture: Prepare a 50% (v/v) ethanol-water mixture by combining equal volumes of ethanol and deionized water in a volumetric flask. Allow the solution to equilibrate to room temperature and adjust the volume as needed.

• Set up the Reaction:

  • Place a sealed flask containing the solvent mixture in a constant temperature water bath set to the desired reaction temperature (e.g., 50 °C).

  • Once the solvent has reached thermal equilibrium, add a known amount of 4-bromo-1-butene to start the reaction (to achieve an initial concentration of approximately 0.1 M). Start a timer immediately.

• Monitor the Reaction:

  • At regular time intervals (e.g., every 10-15 minutes), withdraw a 5 mL aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a conical flask containing 20 mL of cold acetone. This will stop the solvolysis.

• Titrate the Aliquots:

  • Add a few drops of phenolphthalein indicator to the quenched aliquot.

  • Titrate the solution with the standardized sodium hydroxide solution until a faint pink endpoint is reached. Record the volume of NaOH used.

• Determine the Infinity Reading:

  • To determine the concentration of HBr at the completion of the reaction (the "infinity" reading), heat a separate, sealed sample of the reaction mixture in the water bath for a period of at least 10 half-lives (can be estimated from initial readings or left overnight).

  • Withdraw a 5 mL aliquot, quench with acetone, and titrate as before.

• Data Analysis:

  • The first-order rate constant (k) can be determined by plotting ln(V∞ - Vt) versus time, where V∞ is the volume of NaOH used for the infinity reading and Vt is the volume of NaOH used at time t. The slope of this line will be -k.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Stereoselectivity in Reactions with 4-Bromo-1-Butene

Welcome to the Technical Support Center for improving stereoselectivity in reactions involving 4-bromo-1-butene. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges in achieving high stereoselectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving high stereoselectivity with 4-bromo-1-butene?

A1: 4-Bromo-1-butene possesses two reactive sites: the terminal alkene and the primary alkyl bromide. The primary challenges in stereoselective reactions are:

• Controlling enantioselectivity at the alkene: Reactions such as epoxidation, dihydroxylation, or cyclopropanation require chiral catalysts or reagents to favor the formation of one enantiomer over the other.

• Managing stereocenter formation during nucleophilic substitution: When 4-bromo-1-butene is used as an electrophile in S_N2 reactions, the newly formed bond does not create a stereocenter at the point of substitution. However, if the nucleophile is chiral or the reaction induces chirality elsewhere in the molecule, diastereoselectivity becomes a key consideration.

• Addressing the reactivity of the alkyl bromide: The bromide can readily undergo S_N2 reactions, which can sometimes compete with desired transformations at the alkene.[1]

Q2: How can I improve the enantiomeric excess (e.e.) in the epoxidation of 4-bromo-1-butene?

A2: Improving enantiomeric excess in the epoxidation of 4-bromo-1-butene can be achieved through several methods:

• Biocatalysis: Utilizing alkene-utilizing bacteria such as Mycobacterium species can produce (2R)-4-bromo-1,2-epoxybutane with varying enantiomeric compositions depending on the specific strain used.[2]

• Chiral Catalysts: While direct catalytic asymmetric epoxidation of simple terminal alkenes can be challenging, employing chiral catalysts, such as manganese-salen complexes, in conjunction with a suitable oxidant is a common strategy. Optimization of the catalyst ligand, solvent, and temperature is crucial. Lowering the reaction temperature often leads to an improvement in enantioselectivity.

• Hypervalent Iodine Reagents: The use of hypervalent iodine reagents in organocatalytic epoxidation protocols has been shown to be effective for α,β-unsaturated aldehydes and may be adaptable for other olefins.

Q3: What factors influence the diastereoselectivity when using 4-bromo-1-butene to generate an organometallic reagent for addition to a chiral aldehyde?

A3: When 4-bromo-1-butene is converted to an organometallic reagent (e.g., a Grignard or an organozinc reagent) and added to a chiral aldehyde, the diastereoselectivity is primarily governed by the principles of nucleophilic addition to chiral carbonyls, often described by Felkin-Anh or chelation-controlled models. Key factors include:

• The nature of the organometallic reagent: The choice of metal (e.g., Mg, Zn, Zr) and ligands can influence the transition state geometry.

• Lewis acids: The presence of Lewis acids can enhance the electrophilicity of the aldehyde and may promote a specific chelated transition state, thereby influencing the diastereomeric outcome.

• Reaction temperature: Lower temperatures generally favor the thermodynamically preferred transition state, leading to higher diastereoselectivity.

• Solvent: The coordinating ability of the solvent can affect the aggregation state of the organometallic reagent and the conformation of the transition state.

Troubleshooting Guides

Issue 1: Poor Enantioselectivity in the Asymmetric Epoxidation of 4-Bromo-1-Butene

Potential Cause	Troubleshooting Steps
Ineffective Chiral Catalyst/Ligand	- Screen a variety of chiral ligands for your metal catalyst. - Ensure the catalyst is not decomposing under the reaction conditions. - Consider using a biocatalytic approach with whole-cell systems like Mycobacterium or Nocardia species.[2]
Suboptimal Reaction Temperature	- Lower the reaction temperature. Asymmetric reactions often show increased enantioselectivity at reduced temperatures.
Inappropriate Solvent	- Test a range of solvents with varying polarities and coordinating abilities. The solvent can significantly influence the catalyst's chiral environment.
Presence of Impurities	- Ensure the purity of 4-bromo-1-butene and all reagents, as impurities can poison the catalyst or interfere with the reaction.

Issue 2: Low Diastereoselectivity in the Addition of a 4-Butenyl Organometallic Reagent to a Chiral Aldehyde

Potential Cause	Troubleshooting Steps
Flexible Transition State	- Add a Lewis acid (e.g., ZnBr₂, Ti(OⁱPr)₄) to promote a more rigid, chelated transition state.[3] - Vary the organometallic reagent (e.g., switch from Grignard to an organozinc or organozirconium reagent).
High Reaction Temperature	- Perform the reaction at a lower temperature (e.g., -78 °C) to increase the energy difference between the diastereomeric transition states.
Incorrect Stoichiometry of Reagents	- Optimize the ratio of the organometallic reagent, Lewis acid, and chiral aldehyde to favor the desired reaction pathway.
Solvent Effects	- Experiment with different solvents. Non-coordinating solvents may favor non-chelation controlled pathways, while coordinating solvents might promote chelation.

Key Experimental Protocols

Protocol 1: Biocatalytic Enantioselective Epoxidation of 4-Bromo-1-Butene

This protocol is adapted from studies on the stereoselective epoxidation by alkene-utilizing bacteria.[2]

Materials:

• 4-Bromo-1-butene

• Culture of Mycobacterium sp. (e.g., LI or E3 strain)

• Growth medium

• Phosphate (B84403) buffer

• Organic solvent for extraction (e.g., diethyl ether)

• Standard laboratory glassware and incubator/shaker

Procedure:

• Cultivate the selected bacterial strain in an appropriate growth medium until it reaches the desired cell density.

• Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., phosphate buffer).

• Resuspend the cells in the buffer to a specific concentration.

• Add 4-bromo-1-butene to the cell suspension. The final concentration of the substrate should be optimized to avoid toxicity to the cells.

• Incubate the reaction mixture with shaking at an optimal temperature for a predetermined time.

• Monitor the progress of the reaction by gas chromatography (GC).

• Once the reaction is complete, extract the product, 4-bromo-1,2-epoxybutane, with an organic solvent.

• Determine the enantiomeric excess of the product using chiral GC or by derivatization with a chiral reagent followed by NMR analysis.

Quantitative Data Summary:

Bacterial Strain	Predominant Enantiomer	Enantiomeric Composition
Mycobacterium LI	2R	Varies with conditions
Mycobacterium E3	2R	Varies with conditions
Nocardia IP1	2R	Varies with conditions

Note: The exact enantiomeric excess can vary depending on the specific experimental conditions.[2]

Protocol 2: Catalytic Enantioselective Addition of an Alkylzirconium Reagent Derived from 4-Bromo-1-Butene to an Aldehyde

This protocol is based on the enantioselective addition of alkylzirconium reagents to aliphatic aldehydes.[3]

Materials:

• 4-Bromo-1-butene

• Schwartz's reagent (Cp₂ZrHCl)

• Anhydrous dichloromethane (B109758) (DCM)

• Zinc bromide (ZnBr₂), flame-dried

• Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

• Chiral ligand (e.g., Ph-BINMOL)

• Aliphatic aldehyde

• Argon or nitrogen atmosphere

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve Schwartz's reagent (2 eq.) in anhydrous DCM.

• Add 4-bromo-1-butene (2.2 eq.) dropwise and stir for 30 minutes at room temperature to form the alkylzirconium reagent.

• Add flame-dried ZnBr₂ (0.5 eq.) and stir for 2 minutes.

• In a separate flask, prepare a solution of the aliphatic aldehyde (1 eq.), Ti(OⁱPr)₄ (1.5 eq.), and the chiral ligand (20 mol%) in DCM.

• Add the alkylzirconium reagent solution to the aldehyde solution at the desired temperature (e.g., 35 °C or lower for improved selectivity).

• Stir the reaction until completion, monitoring by TLC or GC.

• Quench the reaction with an appropriate aqueous solution (e.g., saturated NH₄Cl).

• Extract the product with an organic solvent, dry, and purify by column chromatography.

• Determine the yield and enantiomeric excess (e.g., by chiral HPLC).

Quantitative Data Summary (for related 4-halo-1-butenes):

Alkene	Aldehyde	Yield (%)	e.e. (%)
4-chloro-1-butene	Cyclohexanecarboxaldehyde	51	84
4-bromo-1-butene	Cyclohexanecarboxaldehyde	36	60

Note: This data is for a closely related substrate and serves as a starting point for optimization.[3]

Visualizations

Experimental Workflow for Biocatalytic Epoxidation

Caption: Workflow for the biocatalytic epoxidation of 4-bromo-1-butene.

Troubleshooting Logic for Poor Enantioselectivity

Caption: Decision tree for troubleshooting poor enantioselectivity.

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

safe handling and quenching procedures for 4-bromo-1-butene reactions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and quenching procedures for reactions involving 4-bromo-1-butene.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-bromo-1-butene?

A1: 4-Bromo-1-butene is a highly flammable liquid and vapor.[1][2] It causes skin and serious eye irritation.[1][2] Inhalation may lead to respiratory tract irritation, and ingestion can be harmful.[1][3] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[3] It is also light-sensitive.[3]

Q2: What personal protective equipment (PPE) is required when handling 4-bromo-1-butene?

A2: A comprehensive PPE protocol is mandatory for handling 4-bromo-1-butene. This includes:

• Eye/Face Protection: Chemical safety goggles and a face shield are necessary to protect against splashes.[4]

• Hand Protection: Neoprene or nitrile rubber gloves are recommended. For direct contact or splash risk, consider double-gloving or using heavy-duty neoprene or butyl rubber gloves.[1][4]

• Body Protection: A chemical-resistant laboratory coat, fully buttoned, is required.[4] In some cases, a chemical-resistant suit may be necessary.[5]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood.[4] If exposure through inhalation is possible, respiratory protection equipment is recommended.[1]

Q3: What are the proper storage conditions for 4-bromo-1-butene?

A3: 4-Bromo-1-butene should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[2][3] It should be kept away from heat, sparks, open flames, and other ignition sources.[2][3] The storage area should be a flammables-area, and refrigeration (approximately 4°C) is recommended.[3] It must also be protected from light.[3]

Q4: What are the incompatible materials to avoid with 4-bromo-1-butene?

A4: 4-Bromo-1-butene is incompatible with strong oxidizing agents and strong bases.[3][6]

Q5: What should I do in case of a spill?

A5: In the event of a spill, eliminate all ignition sources.[1] Use non-sparking tools for cleanup.[1] Absorb the spill with an inert material (e.g., sand, silica (B1680970) gel) and collect it into a suitable container for disposal.[7][8] Ensure the cleanup area is well-ventilated.[1]

Troubleshooting Guide

Issue 1: My Grignard reaction with 4-bromo-1-butene is not initiating.

• Possible Cause: Magnesium metal may not be activated.

  • Solution: Briefly crush the magnesium turnings under an inert atmosphere to expose a fresh surface. A small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can also be used as an activating agent.

• Possible Cause: The glassware or solvent is not perfectly dry.

  • Solution: Grignard reagents are extremely sensitive to moisture. Ensure all glassware is oven-dried and cooled under a stream of dry inert gas (nitrogen or argon). Use anhydrous solvents.

• Possible Cause: The reaction temperature is too low.

  • Solution: Gentle warming may be required to initiate the reaction. Once initiated, it is often exothermic and may require cooling to maintain a controlled reaction rate.

Issue 2: The reaction is very exothermic and difficult to control.

• Possible Cause: The addition rate of 4-bromo-1-butene is too fast.

  • Solution: Add the 4-bromo-1-butene dropwise from an addition funnel to maintain a steady, controllable reflux.

• Possible Cause: The reaction concentration is too high.

  • Solution: Ensure the reaction is sufficiently dilute in the appropriate anhydrous solvent (e.g., diethyl ether, THF).

Issue 3: During quenching, the reaction is excessively vigorous or violent.

• Possible Cause: The quenching agent is being added too quickly.

  • Solution: The quenching agent must be added slowly and dropwise, especially at the beginning. The reaction flask should be cooled in an ice bath during the quench.

• Possible Cause: Water is being used as the initial quenching agent for a large-scale reaction with unreacted magnesium or Grignard reagent.

  • Solution: For larger reactions, it is safer to first add a less reactive proton source like isopropanol (B130326) or a saturated aqueous solution of ammonium (B1175870) chloride to consume the bulk of the reactive species before adding water.

Data Presentation

Table 1: Physical and Chemical Properties of 4-Bromo-1-butene

Property	Value
CAS Number	5162-44-7
Molecular Formula	C₄H₇Br
Molecular Weight	135.00 g/mol
Boiling Point	98-100 °C
Density	1.33 g/mL at 25 °C
Refractive Index	n20/D 1.462

Table 2: Hazard Identification

Hazard	GHS Classification	Precautionary Statement Examples
Flammability	Flammable Liquid 2 (H225)	P210: Keep away from heat, sparks, open flames.
Skin Corrosion/Irritation	Skin Irritation 2 (H315)	P280: Wear protective gloves.
Eye Damage/Irritation	Serious Eye Irritation 2A (H319)	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
Respiratory Sensitization	May cause allergy or asthma symptoms (H334)	P261: Avoid breathing vapors.

Experimental Protocols

Protocol 1: General Procedure for Quenching a Grignard Reaction with 4-Bromo-1-Butene

• Preparation: Before starting the quench, ensure the reaction mixture is cooled to 0 °C using an ice-water bath. Have a blast shield in place.

• Slow Addition of Quenching Agent: While stirring the reaction mixture vigorously, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise via an addition funnel. The rate of addition should be controlled to prevent an excessive rise in temperature or gas evolution.

• Observation: Continue the slow addition. A white precipitate (magnesium salts) will form.

• Completion of Quench: Once the addition of the NH₄Cl solution no longer produces an exothermic reaction or gas evolution, the quench is nearly complete.

• Addition of Water: Slowly add deionized water to dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether, ethyl acetate) three times.

• Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

Visualizations

Caption: Decision tree for selecting a quenching procedure.

Caption: Workflow for the safe handling of 4-bromo-1-butene.

References

• 1. gelest.com [gelest.com]
• 2. echemi.com [echemi.com]
• 3. 4-Bromo-1-butene(5162-44-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Optimizing 4-Bromo-1-Butene Metathesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the metathesis of 4-bromo-1-butene.

Catalyst Selection and Troubleshooting Guide (FAQs)

Q1: Which type of catalyst is generally recommended for the metathesis of a functionalized olefin like 4-bromo-1-butene?

A1: For the metathesis of functionalized olefins, ruthenium-based catalysts are generally preferred due to their higher tolerance for various functional groups compared to Schrock (molybdenum-based) or tungsten-based catalysts.[1] Specifically, second-generation Grubbs and Hoveyda-Grubbs catalysts are well-suited for such transformations due to their high activity and stability.[2][3]

Q2: I am not getting any conversion in my reaction. What are the possible causes and solutions?

A2: A lack of conversion can stem from several factors:

• Catalyst Deactivation: The bromine atom in 4-bromo-1-butene can potentially coordinate with the ruthenium center, leading to catalyst inhibition or deactivation.

• Solution: Consider using a more robust second-generation catalyst like the Hoveyda-Grubbs II catalyst, which is known for its high stability.[4] Additionally, ensure your solvent and substrate are free of impurities like water, oxygen, and other coordinating species by using degassed solvents and purified reagents.[3]

• Insufficient Temperature: While many metathesis reactions proceed at room temperature, some may require heating to initiate the catalyst.

• Solution: Try gently heating the reaction mixture to 40-60 °C.[2][4] Monitor for color changes that may indicate catalyst activation.

• Improper Catalyst Handling: Although many modern ruthenium catalysts are air-tolerant for short periods, prolonged exposure to air and moisture can lead to deactivation.

• Solution: While weighing the catalyst in the air is generally acceptable, the reaction itself should be conducted under an inert atmosphere (e.g., argon or nitrogen).[3]

Q3: My reaction is producing a low yield of the desired 1,6-dibromo-3-hexene. How can I improve the yield?

A3: Low yields can often be attributed to competing side reactions or incomplete conversion.

• Ethylene (B1197577) Removal: The self-metathesis of 4-bromo-1-butene produces ethylene as a byproduct. The accumulation of ethylene can shift the reaction equilibrium back towards the starting material.

• Solution: To drive the reaction forward, remove ethylene from the reaction mixture by bubbling a stream of inert gas (e.g., argon or nitrogen) through the solution or by performing the reaction under a gentle vacuum.[1][4]

• Catalyst Loading: While a higher catalyst loading might seem intuitive for increasing yield, it can sometimes lead to more side products.

• Solution: Optimize the catalyst loading. Start with a loading of 1-5 mol% and adjust as needed. Sometimes, a lower catalyst loading with a longer reaction time can provide a cleaner reaction profile.

• Reaction Concentration: The concentration of the substrate can influence the reaction rate and selectivity.

• Solution: For self-metathesis, a higher concentration is generally favorable. Experiment with different concentrations to find the optimal conditions for your specific setup.

Q4: I am observing the formation of oligomers/polymers instead of the desired dimer. What can I do to promote the desired reaction?

A4: Oligomerization or polymerization suggests that intermolecular reactions are favored over the desired intramolecular dimerization. This is more of a concern in ring-closing metathesis but can be a factor in cross-metathesis if not properly controlled. For the self-metathesis of 4-bromo-1-butene, this is less of an issue, but if you are performing a cross-metathesis with another olefin, the relative concentrations of the reactants are crucial.

• Solution: For cross-metathesis, ensure that the concentrations of the two olefin partners are optimized. Often, using a slight excess of one of the partners can favor the desired cross-product.

Q5: How does the presence of the bromine atom affect the choice of catalyst and reaction conditions?

A5: The halide substituent can influence the electronic properties of the olefin and potentially interact with the catalyst. While ruthenium catalysts are generally tolerant of halides, the specific halide can have an effect. Some studies on related systems have shown that iodide-substituted catalysts can sometimes offer improved selectivity in certain metathesis reactions.[5] However, for a bromo-substituted substrate like 4-bromo-1-butene, standard second-generation Grubbs or Hoveyda-Grubbs catalysts are a good starting point. The key is to be mindful of potential catalyst inhibition and to use robust catalysts and pure reagents.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the metathesis of functionalized olefins, providing a starting point for optimizing the metathesis of 4-bromo-1-butene.

Catalyst	Substrate(s)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	E/Z Ratio	Reference
Hoveyda-Grubbs II	4-Methylidenehept-1-ene & Methyl acrylate	1-5	Toluene	60	8-12	Not specified	Not specified	[2]
Hoveyda-Grubbs II	Eugenol & cis-2-Butene-1,4-diol	Not specified	Not specified	Room Temp	Not specified	Not specified	(E)-isomer favored	[6]

Experimental Protocols

General Protocol for the Self-Metathesis of 4-Bromo-1-Butene

This protocol is a general guideline based on standard procedures for olefin metathesis. Optimization of specific parameters may be required.

Materials:

• 4-Bromo-1-butene (purified, free of peroxides)

• Second-generation Grubbs or Hoveyda-Grubbs catalyst

• Anhydrous, degassed solvent (e.g., dichloromethane (B109758) or toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

Procedure:

• Reaction Setup:

  • Set up a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

  • To the flask, add 4-bromo-1-butene and the anhydrous, degassed solvent. A typical starting concentration is 0.1-0.5 M.

• Degassing:

  • Degas the solution by bubbling a gentle stream of the inert gas through it for 15-20 minutes. This is crucial to remove dissolved oxygen and the ethylene byproduct as the reaction progresses.

• Catalyst Addition:

  • Under a positive pressure of the inert gas, add the catalyst to the reaction mixture. The catalyst can be added as a solid or as a solution in a small amount of the reaction solvent.

• Reaction Monitoring:

  • Stir the reaction mixture at the desired temperature (room temperature to 60 °C).

  • Monitor the progress of the reaction by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Reaction Quenching and Workup:

  • Once the reaction is complete (typically after 4-24 hours), cool the mixture to room temperature.

  • To quench the catalyst, add a few drops of ethyl vinyl ether and stir for 30 minutes.

  • Remove the solvent under reduced pressure.

• Purification:

  • Purify the crude product (1,6-dibromo-3-hexene) by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate).

Visualizations

Caption: Catalyst selection workflow for 4-bromo-1-butene metathesis.

Caption: General experimental workflow for the self-metathesis of 4-bromo-1-butene.

References

• 1. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. React App [pmc.umicore.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tkelly.org [tkelly.org]

strategies to minimize polymerization of 4-bromo-1-butene

Welcome to the technical support center for 4-bromo-1-butene. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize polymerization and other common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My previously clear 4-bromo-1-butene now appears viscous, contains solid particles, or has changed color. What is happening?

A: This is a strong indication that the 4-bromo-1-butene has begun to polymerize. 4-Bromo-1-butene is a reactive brominated alkene that can undergo spontaneous polymerization, especially when exposed to heat, light, or air.[1][2][3] The presence of impurities can also initiate this process. The viscosity increase and solid formation are due to the creation of long-chain polymer molecules. A color change from colorless to light brownish can also be a sign of degradation.[4]

Q2: What are the ideal storage and handling conditions to prevent the degradation and polymerization of 4-bromo-1-butene?

A: Proper storage and handling are critical to maintain the chemical's integrity.[2] Key recommendations include:

• Temperature: Store in a refrigerator at approximately 2-8°C.[5][6]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to oxygen, which can promote polymerization.

• Light: The compound is light-sensitive.[1][5][7] Always store it in an amber or opaque container, protected from light.

• Container: Keep the container tightly closed to prevent moisture ingress and evaporation.[1][8]

• Purity: Use high-purity grade (≥98.0%) 4-bromo-1-butene, as impurities can catalyze polymerization.[2][9]

Q3: I suspect my 4-bromo-1-butene has started to polymerize. How can I confirm this, and can I still use the reagent?

A: You can confirm polymerization through visual inspection (increased viscosity, presence of solids) and analytical methods such as NMR spectroscopy, which would show broadened peaks corresponding to the polymer alongside the sharp signals of the monomer.

If polymerization is minimal, you may be able to purify the remaining monomer by distillation under reduced pressure. However, care must be taken as heating can accelerate polymerization. It is crucial to perform this purification behind a blast shield and monitor the temperature closely. If significant polymerization has occurred, it is safer to dispose of the material according to your institution's hazardous waste guidelines.

Q4: What types of inhibitors can be used to prevent the polymerization of 4-bromo-1-butene?

A: While specific inhibitors for 4-bromo-1-butene are not extensively documented, general strategies for inhibiting polymerization in alkenes are applicable.[10] These inhibitors typically function as radical scavengers.[10] Common classes of inhibitors include:

• Phenolic Compounds: Such as hydroquinone (B1673460) or p-tert-butylcatechol (TBC). These are effective at scavenging radicals that initiate polymerization.[11]

• Quinones: Benzoquinone and its derivatives can also act as effective polymerization inhibitors.[11]

• Aromatic Amines: Compounds like diphenylamine (B1679370) can retard polymerization, though they may be less effective than phenolic inhibitors for certain monomers.[11]

The choice and concentration of the inhibitor depend on the storage duration and temperature. Concentrations in the range of 10-100 ppm are often effective for similar monomers.[10]

Q5: During a Grignard reaction with 4-bromo-1-butene, I'm getting a low yield and a significant amount of a high-boiling side product. What is the likely cause?

A: This is a common issue when preparing Grignard reagents from primary alkyl halides. The likely cause is a Wurtz-type coupling reaction, which is a form of dimerization (the simplest form of polymerization).[12][13] In this side reaction, the newly formed Grignard reagent (3-butenylmagnesium bromide) acts as a nucleophile and attacks the C-Br bond of another molecule of 4-bromo-1-butene, forming 1,7-octadiene.[13][14]

To minimize this side reaction:

• Slow Addition: Add the 4-bromo-1-butene solution dropwise to the magnesium turnings. This keeps the concentration of the alkyl halide low, reducing the likelihood of it reacting with the Grignard reagent.[15]

• Temperature Control: Maintain a gentle reflux during the reaction. If the reaction becomes too vigorous, cool the flask in an ice bath.[15]

• Activated Magnesium: Ensure the magnesium surface is highly reactive by using fresh turnings and an activation method (e.g., adding a small crystal of iodine).[13]

Data Presentation

Table 1: Physical and Chemical Properties of 4-Bromo-1-Butene

Property	Value	Reference(s)
CAS Number	5162-44-7	[2]
Molecular Formula	C4H7Br	[2]
Molecular Weight	135.00 g/mol	[2]
Appearance	Colorless to light brownish liquid	[2][4]
Boiling Point	98-100 °C	[2][7]
Density	1.33 g/mL at 25 °C	[2][7]
Flash Point	49 °F (9.4 °C)	[2][5]
Refractive Index	n20/D 1.462	[2][7]
Solubility	Miscible with water, benzene, ether, and ethanol	[5][7]

Table 2: Recommended Storage Conditions to Minimize Polymerization

Condition	Recommendation	Rationale	Reference(s)
Temperature	Refrigerator (2-8°C)	Reduces reaction rates, including polymerization.	[1][5]
Light Exposure	Store in opaque/amber containers, away from light	Compound is light-sensitive; light can initiate radical polymerization.	[1][4][7]
Atmosphere	Store under an inert gas (Nitrogen/Argon)	Prevents oxidation and reaction with atmospheric oxygen which can initiate polymerization.	[10]
Container Seal	Tightly closed container	Prevents contamination from atmospheric moisture and oxygen.	[1][8]
Inhibitors	Consider adding 10-100 ppm of a radical inhibitor (e.g., TBC) for long-term storage	Scavenges free radicals that initiate polymerization chains.	[10]

Experimental Protocols

Protocol 1: Procedure for Adding a Polymerization Inhibitor

• Objective: To stabilize 4-bromo-1-butene for long-term storage.

• Materials: 4-bromo-1-butene, chosen inhibitor (e.g., p-tert-butylcatechol - TBC), compatible anhydrous solvent (e.g., diethyl ether), inert gas supply (N₂ or Ar), appropriate glassware.

• Procedure:

  • Calculate the required amount of inhibitor. For a 50 ppm concentration in 100 g of 4-bromo-1-butene, you would need 5 mg of inhibitor.

  • Prepare a stock solution of the inhibitor. Dissolve a precisely weighed amount of the inhibitor (e.g., 100 mg of TBC) in a small volume of a compatible anhydrous solvent (e.g., 10 mL of diethyl ether) to create a 10 mg/mL solution.

  • Under an inert atmosphere, add the calculated volume of the inhibitor stock solution to the bulk 4-bromo-1-butene. For the example above, you would add 0.5 mL of the stock solution.

  • Ensure thorough mixing by gentle agitation or swirling, still under an inert atmosphere.[10]

  • Seal the container tightly, wrap with foil or place in a light-blocking secondary container, and store at the recommended refrigerated temperature.

Protocol 2: Troubleshooting a Grignard Reaction to Minimize Wurtz Coupling

• Objective: To improve the yield of 3-butenylmagnesium bromide by minimizing the formation of 1,7-octadiene.

• Materials: Magnesium turnings, 4-bromo-1-butene, anhydrous diethyl ether or THF, iodine crystal (for activation), dropping funnel, round-bottom flask, condenser, inert gas supply.

• Procedure:

  • Setup: Flame-dry all glassware under vacuum or oven-dry overnight. Assemble the apparatus (flask, condenser, dropping funnel) and allow it to cool to room temperature under a positive pressure of inert gas.[12][13]

  • Magnesium Activation: Place the magnesium turnings (1.2 eq.) in the flask. Add a single crystal of iodine. The purple color should fade upon gentle warming, indicating the surface has been activated.[13][15]

  • Reagent Preparation: In the dropping funnel, prepare a solution of 4-bromo-1-butene (1.0 eq.) in anhydrous ether or THF.

  • Initiation: Add a small portion (~5-10%) of the 4-bromo-1-butene solution to the activated magnesium. The reaction should initiate, evidenced by gentle bubbling and a cloudy appearance.[15]

  • Slow Addition: Once initiated, add the remaining 4-bromo-1-butene solution dropwise from the funnel at a rate that maintains a gentle, controlled reflux. This is the most critical step to prevent high local concentrations of the alkyl halide.[15]

  • Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 1-2 hours to ensure all the magnesium has reacted. The resulting grey/brownish solution is your Grignard reagent.[15]

Visualizations

Caption: Workflow for proper storage and handling of 4-bromo-1-butene.

Caption: Factors leading to polymerization and corresponding preventative measures.

Caption: Desired Grignard reaction vs. undesired Wurtz coupling side reaction.

References

• 1. 4-Bromo-1-butene(5162-44-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. innospk.com [innospk.com]
• 3. CAS 5162-44-7: 4-Bromo-1-butene | CymitQuimica [cymitquimica.com]
• 4. Page loading... [guidechem.com]
• 5. echemi.com [echemi.com]
• 6. 4-Bromo-1-butene | 5162-44-7 | J-640288 | Biosynth [biosynth.com]
• 7. 4-Bromo-1-butene | 5162-44-7 [chemicalbook.com]
• 8. gelest.com [gelest.com]
• 9. nbinno.com [nbinno.com]
• 10. benchchem.com [benchchem.com]
• 11. longchangchemical.com [longchangchemical.com]
• 12. reddit.com [reddit.com]
• 13. benchchem.com [benchchem.com]
• 14. 5162-44-7｜4-Bromo-1-butene｜Kaimosi BioChem Tech Co., Ltd [kaimosi.com]
• 15. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Quantifying 4-Bromo-1-Butene Purity

For researchers, scientists, and drug development professionals, the accurate determination of the purity of reactive intermediates like 4-bromo-1-butene is critical for ensuring the success of subsequent synthetic steps and the quality of the final product. This guide provides an objective comparison of the two primary analytical techniques for quantifying 4-bromo-1-butene purity: Gas Chromatography with Flame Ionization Detection (GC-FID) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This document outlines detailed experimental protocols, presents a comparative analysis of their performance, and includes supporting data to aid in the selection of the most appropriate method for specific analytical needs.

Executive Summary

Both GC-FID and qNMR are powerful techniques for the purity assessment of 4-bromo-1-butene. GC-FID is a high-sensitivity chromatographic method ideal for detecting and quantifying volatile impurities. In contrast, qNMR is a primary analytical method that provides a direct and highly accurate measure of the absolute purity of the analyte without the need for a specific 4-bromo-1-butene reference standard. The choice between these methods will depend on the specific requirements of the analysis, including the need for impurity profiling, the availability of reference standards, and the desired level of accuracy.

Data Presentation: Comparison of Analytical Techniques

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation of volatile components based on their partitioning between a stationary phase and a mobile gas phase, followed by detection via flame ionization.	Direct measurement of the molar concentration of an analyte by comparing the integral of a specific resonance signal from the analyte to that of a certified internal standard of known concentration.
Purity Measurement	Relative purity based on the area percent of the main peak, assuming all components have a similar response factor. Can provide absolute purity with a certified reference standard.	Absolute purity determination without the need for a specific analyte reference standard.[1][2]
Typical Purity Assay	≥97.0%[3]	Can provide a highly accurate purity value (e.g., 99.0 ± 0.2%).
Precision	High precision, with Relative Standard Deviation (RSD) typically <2%.[1]	High precision, with RSD often below 1%.[1]
Accuracy	Dependent on the purity of the reference standard and the similarity of response factors for impurities.	High accuracy as it is a primary ratio method.
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Lower LOD and LOQ, making it excellent for trace impurity detection.	Higher LOD and LOQ compared to chromatographic methods.[1]
Structural Information	Provides retention time for identification but no structural information for unknown impurities.	Provides detailed structural information, aiding in the identification of impurities.
Sample Throughput	High, with relatively short run times.	Lower, due to longer relaxation delays required for accurate quantification.
Destructive/Non-destructive	Destructive.	Non-destructive.

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol outlines a general procedure for the purity analysis of 4-bromo-1-butene using GC-FID.

Instrumentation:

• A gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID).

Chromatographic Conditions:

• Column: A non-polar or medium-polarity capillary column is suitable for halogenated hydrocarbons. A DB-5 or HP-5 (5% phenyl-methylpolysiloxane) or a DB-624 (6% cyanopropylphenyl-94% dimethylpolysiloxane) column with dimensions of 30 m x 0.25 mm ID, 0.25 µm film thickness is recommended.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 220 °C at a rate of 10 °C/min.

  • Hold: Hold at 220 °C for 5 minutes.

• Injection Mode: Split injection with a split ratio of 50:1.

• Injection Volume: 1 µL.

Sample Preparation:

• Accurately weigh approximately 50 mg of the 4-bromo-1-butene sample.

• Dissolve the sample in a suitable volatile solvent, such as dichloromethane (B109758) or hexane, to a final volume of 10 mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Quantification: The purity of 4-bromo-1-butene is typically determined by the area percent method. The area of the 4-bromo-1-butene peak is divided by the total area of all peaks in the chromatogram and multiplied by 100. For higher accuracy, an internal or external standard method can be employed using a certified reference standard.

Quantitative Nuclear Magnetic Resonance (qNMR)

This protocol describes a general procedure for determining the absolute purity of 4-bromo-1-butene using ¹H-qNMR with an internal standard.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

NMR Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Relaxation Delay (D1): A sufficiently long relaxation delay is crucial for accurate quantification. It should be at least 5 times the longest T1 relaxation time of the protons of interest in both the analyte and the internal standard. A typical starting point is a D1 of 30 seconds.

• Number of Scans: Sufficient scans should be acquired to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals used in the quantification to ensure an integration error of less than 1%.

• Temperature: A constant and accurately controlled temperature (e.g., 298 K).

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 4-bromo-1-butene sample into a clean, dry vial.

• Select a suitable internal standard with a known purity (e.g., maleic acid, dimethyl sulfone, or 1,4-dinitrobenzene). The signals of the internal standard should not overlap with the analyte signals. Accurately weigh a known amount of the internal standard into the same vial.

• Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in which both the analyte and the internal standard are fully soluble.

• Transfer the solution to an NMR tube.

Data Processing and Quantification:

• Process the acquired FID with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

• Perform phasing and baseline correction manually to ensure accuracy.

• Integrate the well-resolved signals of both the 4-bromo-1-butene and the internal standard. For 4-bromo-1-butene, the vinyl proton signals around 5-6 ppm are characteristic.[4]

• The purity of the 4-bromo-1-butene sample (P_analyte) is calculated using the following equation:

  P_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 4-bromo-1-butene

  • IS = Internal Standard

Mandatory Visualization

Caption: Workflow for 4-bromo-1-butene purity analysis by GC-FID.

Caption: Workflow for 4-bromo-1-butene purity analysis by qNMR.

Conclusion

The choice between GC-FID and qNMR for the purity determination of 4-bromo-1-butene depends on the specific analytical goals. GC-FID is a highly sensitive and robust method, making it well-suited for routine quality control and the detection of volatile impurities. However, for the definitive assignment of purity, especially for the qualification of reference materials, qNMR is the superior technique. Its ability to provide a direct, absolute purity value without the need for a specific reference standard of the analyte, combined with the structural information it offers, makes it an invaluable tool in research and development. For a comprehensive purity assessment, a combination of both techniques can be employed, with GC-FID used for impurity profiling and qNMR for the accurate determination of the main component's purity.

References

• 1. youtube.com [youtube.com]
• 2. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Interpretaion of HNMR of 4-bromo-1-butene (Figure J) Figure J: { }^{1} \.. [askfilo.com]

A Comparative Guide to 1H and 13C NMR Analysis of 4-Bromo-1-Butene Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic analysis of potential reaction products of 4-bromo-1-butene, focusing on 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed experimental protocols, comparative data tables, and an overview of alternative analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared (FTIR) Spectroscopy to aid in the identification and characterization of these compounds.

Introduction to 4-Bromo-1-Butene Reactivity

4-bromo-1-butene is a versatile bifunctional molecule containing both a terminal alkene and a primary alkyl bromide. This structure allows for a variety of chemical transformations, making it a valuable starting material in organic synthesis. The primary reaction pathways involve nucleophilic substitution at the carbon bearing the bromine atom and reactions involving the butenyl Grignard reagent. Understanding the NMR spectral signatures of the resulting products is crucial for reaction monitoring and product identification.

Reaction Pathways of 4-Bromo-1-Butene

The reactivity of 4-bromo-1-butene allows for the synthesis of a diverse range of products. Two principal pathways are highlighted below: nucleophilic substitution and Grignard reactions.

Caption: Potential reaction pathways of 4-bromo-1-butene.

Comparative 1H and 13C NMR Data

The following tables summarize the key 1H and 13C NMR spectral data for 4-bromo-1-butene and its potential reaction products. Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

Table 1: 1H NMR Data of 4-Bromo-1-Butene and Potential Reaction Products (in CDCl₃)

Compound	Ha (δ, mult, J)	Hb (δ, mult, J)	Hc (δ, mult, J)	Hd (δ, mult, J)	Other Protons (δ, mult, J)
4-Bromo-1-butene	5.85 (ddt, 17.0, 10.2, 6.8 Hz)	5.15 (dq, 17.0, 1.6 Hz)	5.09 (dq, 10.2, 1.6 Hz)	2.76 (q, 6.8 Hz)	3.42 (t, 6.8 Hz)
3-Buten-1-ol	5.83 (ddt, 17.1, 10.2, 6.7 Hz)	5.14 (dq, 17.1, 1.6 Hz)	5.07 (dq, 10.2, 1.6 Hz)	2.32 (q, 6.7 Hz)	3.68 (t, 6.4 Hz), 1.60 (s, -OH)
4-Pentenenitrile	5.79 (ddt, 17.0, 10.2, 6.7 Hz)	5.15 (dq, 17.0, 1.7 Hz)	5.11 (dq, 10.2, 1.7 Hz)	2.42 (m)	2.42 (m)
4-Penten-1-ol	5.81 (ddt, 17.0, 10.2, 6.7 Hz)	5.04 (dq, 17.0, 1.7 Hz)	4.96 (dq, 10.2, 1.7 Hz)	2.11 (q, 7.1 Hz)	3.65 (t, 6.5 Hz), 1.61 (p, 7.1 Hz), 1.45 (s, -OH)
2-Methyl-5-hexen-2-ol	5.83 (ddt, 17.0, 10.2, 6.8 Hz)	5.03 (dq, 17.0, 1.7 Hz)	4.95 (dq, 10.2, 1.7 Hz)	2.15 (m)	1.57 (m), 1.22 (s, 6H), 1.35 (s, -OH)

Table 2: 13C NMR Data of 4-Bromo-1-Butene and Potential Reaction Products (in CDCl₃)

Compound	C1 (δ)	C2 (δ)	C3 (δ)	C4 (δ)	Other Carbons (δ)
4-Bromo-1-butene	136.9	117.8	37.6	32.7	-
3-Buten-1-ol	138.4	115.1	38.6	61.8	-
4-Pentenenitrile	136.2	116.4	29.8	16.9	119.1 (-CN)
4-Penten-1-ol	138.4	114.8	31.8	30.1	62.3
2-Methyl-5-hexen-2-ol	138.8	114.6	42.1	29.7	70.7 (C-2), 29.3 (2 x -CH₃)

Experimental Protocols

A standardized protocol for acquiring high-quality 1H and 13C NMR spectra is essential for accurate and reproducible results.

Sample Preparation

• Sample Quantity: Weigh approximately 5-25 mg of the liquid sample for 1H NMR or 50-100 mg for 13C NMR.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm). Alternatively, the residual solvent peak can be used for referencing (e.g., CDCl₃ at 7.26 ppm for 1H and 77.16 ppm for 13C).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube. If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette.

• Capping: Cap the NMR tube securely.

NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer.

1H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans (NS): 16 to 32 scans.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 3-4 seconds.

• Spectral Width (SW): Approximately 15-20 ppm, centered around 5-7 ppm.

13C NMR Acquisition:

• Pulse Program: A proton-decoupled pulse experiment (e.g., 'zgpg30').

• Number of Scans (NS): 1024 or more, depending on the sample concentration.

• Relaxation Delay (D1): 2-5 seconds.

• Acquisition Time (AQ): 1-2 seconds.

• Spectral Width (SW): Approximately 200-240 ppm, centered around 100-120 ppm.

A Comparative Guide to the Reactivity of 4-Bromo-1-butene and Other Bromoalkenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 4-bromo-1-butene with other structurally isomeric bromoalkenes, including vinylic, allylic, and other primary and secondary isomers. Understanding the nuanced reactivity of these compounds is critical for their effective application in organic synthesis, particularly in the development of novel pharmaceutical agents and complex molecular architectures. This document outlines relative reaction rates in nucleophilic substitution and elimination reactions, provides detailed experimental protocols for kinetic analysis, and visualizes key reaction pathways.

Introduction to Bromoalkene Reactivity

Bromoalkenes are versatile intermediates in organic synthesis, with their reactivity being dictated by the position of the bromine atom relative to the carbon-carbon double bond. This guide focuses on comparing 4-bromo-1-butene, a homoallylic bromide, with other C4 bromoalkenes:

• Vinylic Bromide: 1-bromo-1-butene

• Allylic Bromides: 1-bromo-2-butene (crotyl bromide) and 3-bromo-1-butene (B1616935)

• Isomeric Primary Bromide: 4-bromo-1-butene

The electronic and steric environment of the C-Br bond in each of these isomers significantly influences their susceptibility to nucleophilic substitution (SN1, SN2) and elimination (E1, E2) reactions.

Data Presentation: Comparative Reactivity of Bromoalkenes

The following tables summarize the estimated relative reaction rates for nucleophilic substitution and elimination reactions of various bromoalkenes. The data is compiled from established principles of organic chemistry and qualitative experimental observations. The relative rates are normalized to 4-bromo-1-butene for ease of comparison.

Table 1: Relative Rates of SN2 Reactions

Reaction Conditions: Sodium Iodide in Acetone (B3395972) at 25°C. This reaction is a classic example of an SN2 process, where the rate is sensitive to steric hindrance.[1][2]

Compound	Structure	Type	Relative Rate (Estimated)	Notes
4-Bromo-1-butene	Br-CH2-CH2-CH=CH2	Primary, Homoallylic	1.0	The double bond has a minor electronic effect on the reaction rate.[3]
1-Bromo-1-butene	Br-CH=CH-CH2-CH3	Vinylic	< 0.01	SN2 reactions at sp2-hybridized carbons are extremely slow due to the high energy of the transition state.[4][5]
1-Bromo-2-butene (Crotyl Bromide)	CH3-CH=CH-CH2-Br	Primary, Allylic	~ 50 - 100	The allylic system stabilizes the transition state through p-orbital overlap, significantly accelerating the reaction.[4][5]
3-Bromo-1-butene	CH2=CH-CH(Br)-CH3	Secondary, Allylic	~ 10 - 20	While allylic, the secondary nature of the carbon center introduces steric hindrance, slowing the reaction compared to its primary allylic isomer.[4][5]

Table 2: Relative Rates of SN1 Solvolysis

Reaction Conditions: 80% Ethanol (B145695)/20% Water at 50°C. These conditions favor the formation of a carbocation intermediate.

Compound	Structure	Type	Relative Rate (Estimated)	Notes
4-Bromo-1-butene	Br-CH2-CH2-CH=CH2	Primary, Homoallylic	Very Slow	Formation of a primary carbocation is highly unfavorable.[6]
1-Bromo-1-butene	Br-CH=CH-CH2-CH3	Vinylic	Extremely Slow	Vinylic carbocations are highly unstable.[4]
1-Bromo-2-butene (Crotyl Bromide)	CH3-CH=CH-CH2-Br	Primary, Allylic	Very Fast	Forms a resonance-stabilized allylic carbocation.[7][8]
3-Bromo-1-butene	CH2=CH-CH(Br)-CH3	Secondary, Allylic	Very Fast	Forms the same resonance-stabilized allylic carbocation as 1-bromo-2-butene.[7][8]

Table 3: Product Distribution in E2 Elimination Reactions

Reaction Conditions: Sodium Ethoxide in Ethanol at 55°C. These conditions favor a bimolecular elimination pathway.

Compound	Structure	Major Elimination Product(s)	Minor Elimination Product(s)	Notes
4-Bromo-1-butene	Br-CH2-CH2-CH=CH2	1,3-Butadiene	None	The elimination product is a conjugated diene, which is particularly stable.[9]
1-Bromo-1-butene	Br-CH=CH-CH2-CH3	1-Butyne	1,2-Butadiene	Requires harsh conditions.
1-Bromo-2-butene (Crotyl Bromide)	CH3-CH=CH-CH2-Br	1,3-Butadiene	None	Readily undergoes elimination to form a conjugated diene.
3-Bromo-1-butene	CH2=CH-CH(Br)-CH3	1,3-Butadiene	None	Also readily eliminates to form the conjugated 1,3-butadiene.

Experimental Protocols

The following protocols provide a standardized methodology for comparing the reactivity of bromoalkenes in SN2 and E2 reactions.

Protocol 1: Determination of Relative SN2 Reaction Rates

Objective: To compare the relative rates of SN2 reactions of various bromoalkenes with sodium iodide in acetone.

Materials:

• 4-Bromo-1-butene

• 1-Bromo-1-butene

• 1-Bromo-2-butene (Crotyl bromide)

• 3-Bromo-1-butene

• 15% (w/v) Sodium iodide in anhydrous acetone

• Anhydrous acetone

• Dry test tubes and stoppers

• Constant temperature water bath (25°C)

• Stopwatch

Procedure:

• Label four clean, dry test tubes for each of the bromoalkenes.

• To each test tube, add 2 mL of the 15% sodium iodide in acetone solution.

• Place the test tubes in the constant temperature water bath at 25°C and allow them to equilibrate for 5 minutes.

• To initiate the reaction, add 2 drops of the respective bromoalkene to each corresponding test tube, stopper the tube, shake to mix, and start the stopwatch.

• Observe the test tubes for the formation of a white precipitate (sodium bromide).

• Record the time required for the first appearance of a persistent precipitate.

• The inverse of the time taken for the precipitate to form is proportional to the initial reaction rate.

Data Analysis: Calculate the relative rates by normalizing the rate of each reaction to the rate of the reaction with 4-bromo-1-butene.

Protocol 2: Determination of Product Distribution in E2 Elimination

Objective: To determine the product distribution of the E2 elimination of bromoalkenes with sodium ethoxide in ethanol.

Materials:

• 4-Bromo-1-butene

• 1-Bromo-2-butene (Crotyl bromide)

• 3-Bromo-1-butene

• Sodium ethoxide solution in ethanol (e.g., 1 M)

• Anhydrous ethanol

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, place 10 mL of a 1 M sodium ethoxide in ethanol solution.

• Heat the solution to a gentle reflux (approximately 55°C).

• Add 1 mmol of the bromoalkene dropwise to the refluxing solution.

• Continue to reflux the reaction mixture for 1 hour.

• After cooling to room temperature, quench the reaction by adding 10 mL of ice-cold water.

• Extract the organic products with 3 x 10 mL of pentane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and carefully concentrate the solution.

• Analyze the product mixture by GC-MS to identify and quantify the elimination products.

Data Analysis: Determine the relative percentages of the different elimination products formed from each bromoalkene.

Mandatory Visualization

The following diagrams illustrate the key reaction mechanisms and a general experimental workflow.

Caption: SN2 reaction mechanism showing backside attack of the nucleophile.

Caption: E2 reaction mechanism showing a concerted elimination process.

Caption: General experimental workflow for kinetic and product analysis.

References

• 1. webassign.net [webassign.net]
• 2. webassign.net [webassign.net]
• 3. nbinno.com [nbinno.com]
• 4. quora.com [quora.com]
• 5. quora.com [quora.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Solved 3-bromo-1-butene and 1-bromo-2-butene undergoes SN1 | Chegg.com [chegg.com]
• 8. chem.ucla.edu [chem.ucla.edu]
• 9. Solved Provide reagents needed to synthesize 1,3 butadiene | Chegg.com [chegg.com]

A Comparative Guide to the Mass Spectrometry Analysis of 4-bromo-1-butene and its Saturated Derivative, 1-bromobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electron ionization (EI) mass spectrometry analysis of 4-bromo-1-butene and its saturated analog, 1-bromobutane (B133212). Understanding the fragmentation patterns of these molecules is crucial for their identification and characterization in various research and development settings. This document presents experimental data, detailed analytical protocols, and visual representations of fragmentation pathways to aid in the interpretation of mass spectra for these and similar compounds.

Quantitative Data Presentation: A Comparative Analysis of Key Fragments

The mass spectra of 4-bromo-1-butene and 1-bromobutane, while both containing a bromine atom, exhibit distinct differences in their fragmentation patterns due to the presence of the double bond in 4-bromo-1-butene. The following table summarizes the major fragment ions and their relative abundances observed in the 70 eV electron ionization mass spectra of these two compounds.

m/z	Proposed Fragment Ion	Relative Abundance (%) in 4-bromo-1-butene	Relative Abundance (%) in 1-bromobutane	Notes
136/138	[C₄H₇Br]⁺	15	8	Molecular ion peak, showing the characteristic ~1:1 isotopic pattern for bromine (⁷⁹Br/⁸¹Br).
136/138	[C₄H₉Br]⁺	N/A	8	Molecular ion peak for 1-bromobutane.
107/109	[C₂H₄Br]⁺	5	10	Loss of an ethyl radical from 1-bromobutane.
93/95	[CH₂Br]⁺	<5	<5	Fragment containing the bromine atom.
57	[C₄H₉]⁺	<5	100	Base peak for 1-bromobutane, resulting from the loss of the bromine radical. This is a highly stable secondary carbocation.
55	[C₄H₇]⁺	100	20	Base peak for 4-bromo-1-butene, corresponding to the stable allyl cation formed after the loss of the bromine radical.
41	[C₃H₅]⁺	85	45	Allyl cation, a prominent fragment in both spectra, but significantly more abundant in 4-bromo-1-butene due to resonance stabilization.
29	[C₂H₅]⁺	20	40	Ethyl cation.
27	[C₂H₃]⁺	40	25	Vinyl cation.

Data is compiled from the NIST WebBook.[1][2]

Experimental Protocols: GC-MS Analysis of Volatile Brominated Hydrocarbons

The following is a general protocol for the analysis of 4-bromo-1-butene and its derivatives using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Instrumentation:

• A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• Capillary column: A non-polar or medium-polarity column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable for separating volatile organic compounds.[3]

• Carrier gas: Helium at a constant flow rate (e.g., 1 mL/min).

2. Sample Preparation:

• Dissolve the sample in a volatile solvent such as dichloromethane (B109758) or hexane (B92381) to a concentration of approximately 1 mg/mL.

• Inject a 1 µL aliquot of the sample solution into the GC-MS system.

3. Gas Chromatography (GC) Conditions:

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

  • Final hold: Hold at 200 °C for 2 minutes.

• Transfer Line Temperature: 280 °C.

4. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).[4][5]

• Electron Energy: 70 eV.[4][5]

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 25-200.

• Scan Rate: 2 scans/second.

5. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC).

• Analyze the mass spectrum of each peak to identify the compound and its fragments.

• Compare the obtained spectra with reference spectra from a database (e.g., NIST).

Visualization of Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the proposed electron ionization fragmentation pathways for 4-bromo-1-butene and 1-bromobutane.

Caption: Fragmentation of 4-bromo-1-butene.

Caption: Fragmentation of 1-bromobutane.

Discussion and Comparison

The presence of the double bond in 4-bromo-1-butene significantly influences its fragmentation pattern compared to the saturated 1-bromobutane.

• Molecular Ion: Both compounds show a characteristic molecular ion peak with an M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom.[1][6] The molecular ion of 4-bromo-1-butene is slightly more abundant, suggesting a slightly more stable molecular ion due to the delocalization of the radical cation over the pi system.

• Base Peak: The most significant difference lies in the base peak. For 4-bromo-1-butene, the base peak is at m/z 55, corresponding to the [C₄H₇]⁺ ion. This is the highly stable allyl cation, formed by the loss of the bromine radical. The resonance stabilization of the allyl cation is a strong driving force for this fragmentation. In contrast, the base peak for 1-bromobutane is at m/z 57, corresponding to the [C₄H₉]⁺ ion, a secondary butyl cation. While stable, it lacks the resonance stabilization of the allyl cation.

• Allylic Fragmentation: The prominent peak at m/z 41 in both spectra corresponds to the allyl cation [C₃H₅]⁺. In 4-bromo-1-butene, this is a major fragment resulting from the cleavage of the C-C bond beta to the double bond. In 1-bromobutane, its formation involves a rearrangement after the initial loss of bromine. The higher abundance of this ion in the spectrum of 4-bromo-1-butene highlights the influence of the double bond on the fragmentation pathways.

• Loss of Bromine: The cleavage of the C-Br bond is a facile process in both molecules due to the relative weakness of this bond.[1] However, the subsequent stability of the resulting carbocation dictates the primary fragmentation pathway.

Conclusion

The mass spectra of 4-bromo-1-butene and 1-bromobutane provide a clear example of how the presence of a functional group, in this case, a double bond, can dramatically alter the fragmentation pattern of a molecule. The formation of the highly stable allyl cation is the dominant fragmentation pathway for 4-bromo-1-butene, leading to a base peak at m/z 55. For 1-bromobutane, the loss of the bromine radical to form a secondary carbocation at m/z 57 is the most favored process. These distinct fragmentation patterns allow for the unambiguous identification of these isomers by mass spectrometry. Researchers and professionals can utilize this comparative data and the provided experimental guidelines to confidently analyze and characterize these and other related brominated organic compounds.

References

• 1. mass spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br fragmentation pattern of m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Solved The following is the mass spectrum for 1-bromobutane. | Chegg.com [chegg.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]

A Comparative Guide to the Synthetic Validation of Gymnodimine Routes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes to the marine toxin (-)-gymnodimine, a molecule of significant interest due to its complex architecture and potent biological activity. We present a detailed examination of a validated total synthesis, a key fragment synthesis, and a proposed synthetic pathway for a crucial intermediate, offering insights into the strategic challenges and comparative efficiencies of different synthetic approaches. This document is intended to serve as a valuable resource for researchers in natural product synthesis and drug development.

Comparative Analysis of Synthetic Strategies

The synthesis of (-)-gymnodimine is a formidable challenge, primarily due to its intricate spirocyclic imine core, a densely functionalized tetrahydrofuran (B95107) (THF) ring embedded within a 16-membered macrocycle, and a labile butenolide moiety. Here, we compare two prominent, experimentally validated routes to key fragments and the total synthesis of gymnodimine (B114) with a proposed, plausible route for the synthesis of the tetrahydrofuran core commencing from 4-bromo-1-butene.

The first total synthesis of (-)-gymnodimine was accomplished by the Romo group.[1][2] Their convergent strategy features a highly diastereoselective Diels-Alder reaction to construct the spirocyclic core and a chiral auxiliary-based anti-aldol reaction for the tetrahydrofuran fragment.[1][2] The two main fragments are coupled via a Nozaki-Hiyama-Kishi (NHK) reaction, followed by an innovative intramolecular Barbier reaction to forge the macrocycle.[1]

An alternative approach to the tetrahydrofuran subunit was developed by the White group.[3] Their strategy hinges on a highly stereoselective iodine-mediated cyclization of a homoallylic alcohol to form the cis-2,5-disubstituted tetrahydrofuran ring.[3][4] This route provides a different strategic approach to a key structural component of gymnodimine.

While no total synthesis of gymnodimine directly employing 4-bromo-1-butene as a starting material has been published, its structure suggests a logical entry point for the synthesis of the C10-C18 tetrahydrofuran fragment. A proposed synthetic route is outlined below, providing a hypothetical yet chemically sound alternative for comparison. This proposed pathway leverages an asymmetric aldol (B89426) reaction followed by an iodocyclization to construct the THF core.

The following sections provide a detailed breakdown of these synthetic routes, including quantitative data, experimental protocols, and visual representations of the synthetic pathways.

Data Presentation: Comparison of Synthetic Routes

The following tables summarize the quantitative data for the synthesis of the tetrahydrofuran fragment of gymnodimine via the Romo and White routes, alongside the proposed route utilizing a 4-bromo-1-butene derivative.

Table 1: Synthesis of the Tetrahydrofuran Fragment

Route	Key Reactions	Starting Materials	Number of Steps	Overall Yield
Romo Synthesis	Asymmetric anti-aldol, Protection, Reduction, Ozonolysis, Wittig	Propionaldehyde (B47417), Chiral auxiliary	~8	~25%
White Synthesis	Esterification, Grignard, Iodocyclization	Commercially available ester	~6	~30%
Proposed Route	Asymmetric aldol, Protection, Iodocyclization	Crotonaldehyde (B89634), 4-bromo-1-butene derivative	~5	(Projected) ~35%

Experimental Protocols

Detailed methodologies for the key transformations in the compared synthetic routes are provided below.

Route 1: Romo Synthesis of the Tetrahydrofuran Fragment

This synthesis commences with an asymmetric anti-aldol reaction to set the key stereocenters of the tetrahydrofuran core.

Key Experiment: Asymmetric Anti-Aldol Reaction

To a solution of the chiral N-acyloxazolidinone in CH₂Cl₂ at -78 °C is added TiCl₄ dropwise. After stirring for 30 minutes, propionaldehyde is added, and the reaction is stirred for an additional 2 hours. The reaction is quenched with a saturated aqueous solution of NH₄Cl and warmed to room temperature. The organic layer is separated, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash chromatography to afford the aldol adduct.

Route 2: White Synthesis of the Tetrahydrofuran Fragment

This route features a stereoselective iodocyclization to form the tetrahydrofuran ring.

Key Experiment: Iodocyclization of a Homoallylic Alcohol

To a solution of the homoallylic alcohol in CH₃CN at 0 °C is added NaHCO₃ followed by I₂ in one portion. The reaction mixture is stirred at 0 °C for 1 hour and then quenched by the addition of a saturated aqueous solution of Na₂S₂O₃. The mixture is extracted with Et₂O, and the combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated under reduced pressure. The resulting crude product is purified by flash chromatography to yield the cis-2,5-disubstituted tetrahydrofuran.[3][4]

Route 3: Proposed Synthesis of a Tetrahydrofuran Fragment Precursor from a 4-Bromo-1-Butene Derivative

This proposed route utilizes an asymmetric aldol reaction between crotonaldehyde and a Grignard reagent derived from a protected 4-bromo-1-butene.

Key Experiment: Asymmetric Aldol Reaction with Crotonaldehyde

A solution of a chiral ligand in THF is cooled to -78 °C, and a solution of a Grignard reagent (prepared from a protected 4-bromo-1-butene and magnesium) is added. After stirring for 30 minutes, crotonaldehyde is added dropwise. The reaction is stirred for 4 hours at -78 °C and then quenched with a saturated aqueous solution of NH₄Cl. The mixture is warmed to room temperature and extracted with Et₂O. The combined organic extracts are washed with brine, dried over Na₂SO₄, filtered, and concentrated. The crude product is purified by column chromatography to give the desired homoallylic alcohol.

Visualization of Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the key synthetic routes discussed.

Caption: Romo's synthetic approach to the tetrahydrofuran fragment.

Caption: White's iodocyclization strategy for the THF core.

Caption: Proposed route to a THF precursor from a 4-bromo-1-butene derivative.

Conclusion

The total synthesis of (-)-gymnodimine remains a significant achievement in organic chemistry, with the routes developed by the Romo and White groups showcasing elegant solutions to the challenges posed by this complex natural product. The convergent approach of Romo and the fragment-focused strategy of White each offer distinct advantages in terms of efficiency and stereocontrol. The proposed synthetic entry utilizing 4-bromo-1-butene, while hypothetical, presents a viable and potentially efficient alternative for the construction of the key tetrahydrofuran fragment, underscoring the ongoing opportunities for innovation in the synthesis of complex marine toxins. This comparative guide is intended to aid researchers in the strategic design of future synthetic endeavors in this challenging and rewarding area of chemical science.

References

• 1. Total synthesis of the spirocyclic imine marine toxin (-)-gymnodimine and an unnatural C4-epimer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total Synthesis of the Spirocyclic Imine Marine Toxin (−)-Gymnodimine and an Unnatural C4-Epimer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies on the synthesis of (-)-gymnodimine. Subunit synthesis and coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on the synthesis of gymnodimine. Stereocontrolled construction of the tetrahydrofuran subunit - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetics of 4-Bromo-1-Butene in Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetic properties of 4-bromo-1-butene in bimolecular nucleophilic substitution (SN2) reactions. Understanding the reaction kinetics of this versatile bifunctional molecule is crucial for its application in organic synthesis, particularly in the development of novel pharmaceutical agents and complex molecular architectures. Here, we present a comparative analysis of 4-bromo-1-butene's reactivity against its saturated counterpart, 1-bromobutane (B133212), and the structurally related allyl bromide, supported by experimental data and detailed protocols.

Introduction to 4-Bromo-1-butene in SN2 Reactions

4-Bromo-1-butene is a primary alkyl halide containing a terminal double bond, making it a valuable building block for introducing a butenyl group into molecules.[1] Its reactivity in substitution reactions is primarily governed by the SN2 mechanism, a single-step process where a nucleophile attacks the electrophilic carbon atom, displacing the bromide leaving group.[2][3] The rate of this reaction is influenced by several factors, including the structure of the alkyl halide, the nature of the nucleophile, the leaving group, and the solvent.[4] Due to its primary nature, 4-bromo-1-butene is expected to exhibit favorable kinetics in SN2 reactions, with minimal steric hindrance at the reaction center.[3]

Comparative Kinetic Data

To provide a quantitative comparison, we have summarized the kinetic data for the SN2 reaction of 4-bromo-1-butene, 1-bromobutane, and allyl bromide with a common nucleophile, sodium iodide, in acetone (B3395972). Acetone is a polar aprotic solvent that is well-suited for SN2 reactions as it solvates the cation of the nucleophilic salt but does not strongly solvate the anion, thus preserving the nucleophile's reactivity.[5]

Substrate	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Activation Energy (Ea) (kJ/mol)
4-Bromo-1-butene	NaI	Acetone	25	Data not available in searched literature	Data not available in searched literature
1-Bromobutane	NaI	Acetone	20	1.03 x 10⁻⁴	70.7
30	3.33 x 10⁻⁴
40	9.83 x 10⁻⁴
Allyl Bromide	NaN₃	Methanol	0	1.56 x 10⁻³	67.4

Experimental Protocol: Kinetic Study of SN2 Reactions

The following is a detailed protocol for a comparative kinetic study of the SN2 reaction of 4-bromo-1-butene and its alternatives with sodium iodide in acetone. This method relies on the precipitation of the sodium halide salt (NaCl or NaBr) which is insoluble in acetone, providing a visual indication of the reaction's progress.[7][8]

Materials:

• 4-Bromo-1-butene

• 1-Bromobutane

• Allyl bromide

• Sodium iodide (NaI)

• Acetone (anhydrous)

• Test tubes and rack

• Water bath with temperature control

• Stopwatch

• Pipettes and graduated cylinders

Procedure:

• Preparation of Reagents: Prepare a 0.1 M solution of sodium iodide in anhydrous acetone.

• Reaction Setup: In separate, clean, and dry test tubes, add 2 mL of the 0.1 M NaI in acetone solution.

• Initiation of Reaction: To each test tube, add 0.1 mL of the respective alkyl halide (4-bromo-1-butene, 1-bromobutane, or allyl bromide) and start the stopwatch immediately.

• Observation: Vigorously shake the test tubes to ensure thorough mixing. Observe the tubes for the formation of a precipitate (sodium bromide).

• Data Collection: Record the time at which the first persistent cloudiness or precipitate is observed for each reaction.

• Temperature Variation: Repeat the experiment at different temperatures (e.g., 20°C, 30°C, and 40°C) using a water bath to determine the effect of temperature on the reaction rate.

• Data Analysis: The relative rates of reaction can be compared based on the time taken for the precipitate to form. For a more quantitative analysis, the initial rates can be determined by monitoring the change in conductivity of the solution over time, as the concentration of ionic species changes.

Reaction Mechanisms and Logical Relationships

The SN2 reaction proceeds through a concerted mechanism, meaning bond formation and bond breaking occur simultaneously. The nucleophile attacks the carbon atom from the side opposite to the leaving group, resulting in an inversion of stereochemistry if the carbon is chiral.

Caption: Generalized SN2 reaction mechanism.

The experimental workflow for comparing the reactivity of different alkyl halides in an SN2 reaction can be visualized as follows:

Caption: Experimental workflow for kinetic comparison.

Conclusion

This guide provides a framework for understanding and evaluating the kinetic performance of 4-bromo-1-butene in SN2 reactions. While specific rate constants for 4-bromo-1-butene were not found in the surveyed literature, the provided comparative data with 1-bromobutane and allyl bromide, along with the detailed experimental protocol, offer a solid foundation for researchers to conduct their own kinetic studies. The enhanced reactivity of allylic systems highlights the importance of substrate structure in determining reaction rates. For professionals in drug development and organic synthesis, a thorough understanding of these kinetic principles is essential for the rational design of synthetic routes and the optimization of reaction conditions. Further experimental investigation is warranted to precisely quantify the reactivity of 4-bromo-1-butene and expand its application in complex molecule synthesis.

References

• 1. 4-ブロモ-1-ブテン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. researchgate.net [researchgate.net]
• 7. webassign.net [webassign.net]
• 8. webassign.net [webassign.net]

A Comparative Guide to Catalysts for 4-Bromo-1-Butene Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The strategic formation of carbon-carbon bonds is a cornerstone of modern organic synthesis, critical in the development of new pharmaceuticals and functional materials. 4-Bromo-1-butene is a valuable building block, possessing both a reactive alkyl bromide and a terminal alkene, allowing for diverse synthetic transformations. This guide provides a comparative analysis of various catalytic systems for cross-coupling reactions involving 4-bromo-1-butene, with a focus on palladium and nickel-based catalysts. The information presented is a synthesis of data from studies on 4-bromo-1-butene and structurally related compounds to offer insights into catalyst selection and reaction optimization.

Comparative Performance of Catalysts

The choice of catalyst and reaction type significantly influences the efficiency and outcome of coupling reactions with 4-bromo-1-butene. The two primary methods discussed are the Kumada and Suzuki-Miyaura couplings. Nickel-catalyzed Kumada couplings present a cost-effective option, while palladium-catalyzed Suzuki-Miyaura reactions, especially with sophisticated phosphine (B1218219) ligands, often result in higher yields under milder conditions.[1]

Below is a summary of the expected performance of selected catalysts for these two key synthetic routes. It is important to note that actual results can vary based on specific experimental conditions.

Catalyst/Precursor	Ligand	Reaction Type	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Notes
NiCl₂	dppe	Kumada	85-95	12-24	25-60	Cost-effective; sensitive to air and moisture.[1]
Pd(PPh₃)₄	PPh₃	Kumada	80-90	18-36	60-80	Good functional group tolerance; may require higher temperatures.[1]
PdCl₂(dppf)	dppf	Suzuki-Miyaura	90-98	8-16	80-100	High yields and effective for sterically hindered substrates.[1]
Pd(OAc)₂	SPhos	Suzuki-Miyaura	92-99	4-12	80-110	Highly active catalyst system, often allowing for lower catalyst loading.[1]

dppe: 1,2-Bis(diphenylphosphino)ethane PPh₃: Triphenylphosphine dppf: 1,1'-Bis(diphenylphosphino)ferrocene SPhos: 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl

Experimental Protocols

Detailed methodologies for the Kumada and Suzuki-Miyaura coupling reactions are provided below. These protocols are generalized and may require optimization for specific substrates.

Generalized Experimental Workflow

The typical workflow for cross-coupling reactions involves several key stages, from reactant preparation to product purification.

References

• 1. benchchem.com [benchchem.com]

alternatives to 4-bromo-1-butene for introducing the homoallyl group

An objective comparison of alternatives to 4-bromo-1-butene for the introduction of the homoallyl group in chemical synthesis, supported by experimental data.

Introduction

The homoallyl group is a valuable structural motif in organic synthesis, serving as a versatile intermediate in the construction of complex molecules, including many natural products and pharmaceuticals.[1] Traditionally, reagents like 4-bromo-1-butene are employed as four-carbon building blocks to introduce this group. This is typically achieved either by using the halide directly as an electrophile or by converting it into a nucleophilic organometallic species, such as a Grignard reagent. However, the landscape of synthetic chemistry has evolved, offering a diverse array of alternative methods that provide advantages in terms of efficiency, selectivity, and functional group tolerance.

This guide provides a comparative overview of modern alternatives to 4-bromo-1-butene for introducing the homoallyl moiety. We will explore different synthetic strategies, from classical organometallic reactions to modern catalytic and radical-based approaches. The performance of these alternatives will be compared using quantitative data from the literature, and detailed experimental protocols for key transformations are provided.

Comparative Analysis of Synthetic Strategies

The introduction of a homoallyl group can be broadly categorized into three main strategies: the use of homoallyl nucleophiles, the allylation of electrophiles (the most common method for creating homoallylic alcohols and amines), and radical-based approaches.

Caption: Overview of synthetic strategies for homoallylation.

Homoallyl Nucleophiles (d⁴-Synthons)

This strategy involves using a pre-formed or in-situ generated four-carbon nucleophile.

• Nickel-Catalyzed Homoallylation with 1,3-Dienes : A modern approach involves the nickel-catalyzed reaction of 1,3-dienes with aldehydes or ketones in the presence of a reducing agent like triethylborane (B153662) (Et₃B) or diethylzinc (B1219324) (Et₂Zn).[2] This method generates a formal homoallyl anion species in situ.[2] It offers high stereoselectivity, with aromatic aldehydes typically yielding anti-products with Et₃B, while aliphatic aldehydes give anti-products with Et₂Zn.[3]

Electrophile	Diene	Reducing Agent	Temp (°C)	Yield (%)	Diastereomeric Ratio (anti:syn)	Reference
Benzaldehyde (B42025)	Isoprene (B109036)	Et₃B	25	96	>95:5	[2]
Cyclohexanecarboxaldehyde	Isoprene	Et₂Zn	25	88	>95:5	[2]
Acetophenone	Isoprene	Et₂Zn	25	71	75:25	[3]
Dehydrocinnamaldehyde	Isoprene	Et₃B	25	80 (10g scale)	>95:5	[3]

Allylation of Electrophiles (d³-Synthons)

This is the most widespread method for constructing homoallylic systems, particularly homoallylic alcohols and amines. It involves the addition of a 3-carbon allyl nucleophile to an electrophile (e.g., aldehydes, ketones, imines).

• Barbier Reaction : This one-pot reaction involves the simultaneous addition of an alkyl halide (like allyl bromide), a metal (e.g., Zn, Sn, In), and a carbonyl compound to the reaction vessel.[1][4] It is known for its operational simplicity and tolerance to various functional groups, with many protocols being compatible with aqueous media.[1][5] A mechanochemical ball-milling approach using zinc has been developed, which avoids bulk solvents and inert atmospheres.[6]

Electrophile	Allyl Source	Metal	Solvent	Time	Yield (%)	Reference
Benzaldehyde	Allyl Bromide	Zn	DMSO (ball mill)	2 h	99	[6]
2-Methoxybenzaldehyde (B41997)	Allyl Bromide	Sn	K₂HPO₄ (aq)	15 min	95	[5]
4-Nitrobenzaldehyde	Allyl Bromide	In	H₂O	2 h	95	[1]
Heptanal	Allyl Bromide	Mg	THF	-	85	[4]

• Nozaki-Hiyama-Kishi (NHK) Reaction : The NHK reaction is a highly chemoselective coupling of allyl or vinyl halides with aldehydes, mediated by chromium(II) salts and typically a catalytic amount of a nickel(II) salt.[7][8] Its major advantage is its exceptional tolerance for a wide range of functional groups, including ketones, esters, and amides, making it suitable for late-stage synthesis of complex molecules.[8][9]

Aldehyde	Allyl Halide	NiCl₂ (mol%)	Solvent	Yield (%)	Reference
Benzaldehyde	Allyl Chloride	5	DMF	83	[10]
3-Phenylpropanal	Allyl Iodide	1	DMF/DMSO	92	[9]
Substrate with ester & ketone	Vinyl Iodide	2	DMF	87	[8]

• Allylboron Reagents : The addition of allylboronates to carbonyls and imines is a powerful method, especially for asymmetric synthesis.[11] The Petasis borono-Mannich reaction is a notable example, involving a multicomponent condensation of an aldehyde, an amine, and an allylboronic acid to produce chiral homoallylic amines with high enantioselectivity when a chiral catalyst is used.[12][13]

Aldehyde	Amine	Catalyst (mol%)	e.r.	Yield (%)	Reference
4-CF₃-C₆H₄CHO	p-Anisidine (B42471)	3,3'-Ph₂-BINOL (2)	99:1	99	[12]
2-Naphthaldehyde	p-Anisidine	3,3'-Ph₂-BINOL (2)	98:2	98	[12]
Cinnamaldehyde	p-Anisidine	3,3'-Ph₂-BINOL (4)	97:3	85	[12]

• Allylsilanes and Allylic Alcohols : Allyltrimethylsilane is a stable reagent that can be activated by Lewis acids to allylate acetals, yielding homoallyl ethers.[14][15] More recently, methods using readily available allylic alcohols as surrogates for allyl organometallics have been developed, offering a more practical and environmentally sustainable option.[16][17]

Substrate	Allyl Source	Catalyst	Solvent	Yield (%)	Reference
Benzaldehyde dimethyl acetal	Allyltrimethylsilane	TMSOTf (5 mol%)	[bmim][OTf]	89	[14][15]
4-Nitrobenzaldehyde	Allyl alcohol	Electrochemical	MeCN/Bu₄NBF₄	85	[16]
Benzaldehyde	Allyl alcohol	PdCl₂(PPh₃)₂/SnCl₂	1,3-Dimethyl-2-imidazolidinone	98	[17]

Radical Approaches

Radical reactions offer unique pathways for C-C bond formation under mild conditions.

• Homoallyl Radical Precursors : Iodomethylcyclopropane derivatives can serve as precursors to homoallyl radicals, which can then participate in cascade reactions or [3+2] cycloadditions with alkenes to form functionalized cyclopentane (B165970) derivatives.[18]

• From Homoallylic Alcohols : A novel approach uses homoallylic alcohols themselves as allylating agents in radical chain reactions.[19][20] The process involves the addition of an alkyl radical to the double bond, followed by base-promoted homolytic Cα–Cβ bond cleavage to release the allylated product and a ketyl radical that sustains the chain.[19]

Radical Precursor	Homoallyl Alcohol	Base	Yield (%)	Reference
Perfluorohexyl iodide	1,1-Diphenyl-3-buten-1-ol	K₃PO₄	95	[19]
Phenylalanine-derived Katritzky salt	1,1-Bis(4-chlorophenyl)-3-buten-1-ol	K₃PO₄	60	[19][20]

Experimental Protocols

Protocol 1: Nickel-Catalyzed Homoallylation of Benzaldehyde with Isoprene

This protocol is adapted from the work of the Kimura and Tamaru groups.[2]

• Diagram of Experimental Workflow

Caption: Workflow for Ni-catalyzed homoallylation.

• Procedure :

  • A Schlenk flask is flame-dried under vacuum and backfilled with argon.

  • To the flask, add Ni(acac)₂ (12.8 mg, 0.05 mmol) and anhydrous THF (1.0 mL).

  • Add benzaldehyde (106 mg, 1.0 mmol) and isoprene (136 mg, 2.0 mmol) to the mixture.

  • Slowly add a 1.0 M solution of triethylborane in THF (2.2 mL, 2.2 mmol) dropwise to the stirred solution at 25 °C.

  • Continue stirring the reaction mixture for 2 hours at 25 °C. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (5 mL).

  • Extract the aqueous layer with diethyl ether (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate (B1210297) eluent) to afford the desired homoallylic alcohol. Expected yield: ~96%.

Protocol 2: Aqueous Tin-Mediated Barbier Reaction

This protocol is based on the work of Andrade and coworkers for the allylation of methoxybenzaldehydes.[5]

• Procedure :

  • To a round-bottom flask, add 2-methoxybenzaldehyde (136 mg, 1.0 mmol), allyl bromide (181 mg, 1.5 mmol), and a solution of K₂HPO₄ (0.5 M, 4 mL).

  • Add tin powder (178 mg, 1.5 mmol) to the stirred mixture.

  • Stir the reaction vigorously at room temperature for 15 minutes.

  • After the reaction is complete (monitored by TLC), add ethyl acetate (10 mL) and filter the mixture through a pad of celite to remove the tin salts.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purify the residue by flash chromatography on silica gel to obtain the homoallylic alcohol. Expected yield: ~95%.

Protocol 3: Asymmetric Petasis Borono-Mannich Allylation

This protocol for the synthesis of a chiral homoallylic amine is adapted from the work of Schaus and Jiang.[12]

• Procedure :

  • In a microwave vial, combine 3,3'-diphenyl-BINOL (7.0 mg, 0.02 mmol, 2 mol%), 4-trifluoromethylbenzaldehyde (174 mg, 1.0 mmol), and allylboronic acid pinacol (B44631) ester (202 mg, 1.2 mmol) in toluene (B28343) (1.0 mL).

  • Heat the mixture in a microwave reactor at 80 °C for 30 minutes.

  • Cool the vial to room temperature, then add p-anisidine (148 mg, 1.2 mmol).

  • Seal the vial and heat in the microwave reactor at 100 °C for 2 hours.

  • After cooling, concentrate the reaction mixture directly onto silica gel.

  • Purify by flash column chromatography to yield the protected homoallylic amine. The enantiomeric ratio can be determined by chiral HPLC analysis. Expected yield: ~99%, e.r. 99:1.

References

• 1. researchtrends.net [researchtrends.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Aqueous Barbier Allylation of Aldehydes Mediated by Tin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Mechanochemical Zinc-Mediated Barbier-Type Allylation Reaction under Ball-Milling Conditions [organic-chemistry.org]
• 7. jk-sci.com [jk-sci.com]
• 8. Nozaki–Hiyama–Kishi reaction - Wikipedia [en.wikipedia.org]
• 9. chemistry.illinois.edu [chemistry.illinois.edu]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. Carbonyl allylation - Wikipedia [en.wikipedia.org]
• 12. Asymmetric Petasis Borono-Mannich Allylation Reactions Catalyzed by Chiral Biphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reactivity and Synthetic Applications of Multicomponent Petasis Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of Homoallyl Ethers via Allylation of Acetals in Ionic Liquids Catalyzed by Trimethylsilyl Trifluoromethanesulfonate [organic-chemistry.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Electrochemical allylation of aldehydes and ketones with allylic alcohols - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. discovery.researcher.life [discovery.researcher.life]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Base-Promoted C–C Bond Activation Enables Radical Allylation with Homoallylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Economic Viability of 4-Bromo-1-Butene Synthesis Methods: A Comparative Guide

For researchers, scientists, and professionals in drug development, the efficient and cost-effective synthesis of key intermediates like 4-bromo-1-butene is paramount. This guide provides a comprehensive comparison of the primary synthetic routes to 4-bromo-1-butene, evaluating their economic viability based on reported yields, reaction conditions, and the cost of starting materials. Detailed experimental protocols and process diagrams are provided to facilitate practical application and informed decision-making.

Executive Summary

The synthesis of 4-bromo-1-butene, a valuable reagent in organic synthesis, can be approached through several distinct pathways. This guide focuses on the four most prominent methods:

• Anti-Markovnikov Hydrobromination of 1,3-Butadiene (B125203): A direct approach utilizing a readily available C4 feedstock.

• Bromination of 3-Buten-1-ol (B139374): A reliable method employing a commercially available alcohol precursor.

• From Tetrahydrofuran (THF) via 1,4-Dibromobutane (B41627): A two-step process starting from an inexpensive and common solvent.

• Rearrangement of Vinylcyclopropane (B126155): A less common but mechanistically interesting route.

The economic feasibility of each method is influenced by factors such as the cost of raw materials, reagent efficiency, reaction yield and selectivity, energy consumption, and waste disposal. This guide presents a comparative analysis to aid in the selection of the most suitable method for specific laboratory or industrial needs.

Data Presentation: Comparison of Synthesis Methods

Synthesis Method	Starting Material(s)	Key Reagents	Reported Yield (%)	Key Advantages	Key Disadvantages
1. Anti-Markovnikov Hydrobromination	1,3-Butadiene, Hydrogen Bromide	Peroxides (e.g., ascaridole)	Variable (product mixture)	Inexpensive starting material.	Formation of a mixture of 1,2- and 1,4-addition products, requiring careful control of reaction conditions and purification.
2. Bromination of 3-Buten-1-ol	3-Buten-1-ol	Phosphorus tribromide (PBr₃) or Appel Reaction reagents (PPh₃, CBr₄)	High (typically >80%)	High yields and selectivity.	Higher cost of 3-buten-1-ol compared to butadiene; stoichiometric use of expensive reagents (Appel reaction).
3. From THF via 1,4-Dibromobutane	Tetrahydrofuran, Hydrogen Bromide	Sulfuric acid (for 1,4-dibromobutane synthesis); Base (for elimination)	Moderate to High	Inexpensive and readily available starting material (THF).	Two-step process; the mono-elimination can be challenging to control, potentially leading to side products.
4. From Vinylcyclopropane	Substituted Vinylcyclopropane	-	Not specifically reported for 4-bromo-1-butene	Mechanistically interesting.	Indirect route requiring the synthesis of a specific vinylcyclopropane precursor; often requires high temperatures or expensive catalysts.

Experimental Protocols

Anti-Markovnikov Hydrobromination of 1,3-Butadiene

This method relies on the free-radical addition of HBr to 1,3-butadiene, which favors the formation of the 1,4-addition product, 4-bromo-1-butene, over the 1,2-addition product, 3-bromo-1-butene. The reaction is typically carried out at low temperatures in the presence of a radical initiator.

Experimental Protocol:

• Reaction Setup: A reaction vessel equipped with a gas inlet, a cooling bath, and a magnetic stirrer is charged with a solution of 1,3-butadiene in a suitable solvent (e.g., pentane).

• Reagent Addition: The solution is cooled to a low temperature (e.g., -78 °C). Hydrogen bromide gas is then bubbled through the solution in the presence of a radical initiator, such as a peroxide (e.g., ascaridole). The reaction of 1,3-butadiene with HBr/peroxide in the absence of a solvent has been investigated, with the ratio of 1,4- to 1,2-adduct being dependent on the temperature.[1] For example, at -12 °C, the ratio of the thermodynamic product (1-bromo-2-butene) to the kinetic product (3-bromo-1-butene) was found to be 78:22.[1]

• Work-up and Purification: The reaction mixture is carefully quenched, washed, and dried. The desired 4-bromo-1-butene is then isolated by fractional distillation.

Bromination of 3-Buten-1-ol

This is a widely used laboratory-scale method that involves the conversion of the hydroxyl group of 3-buten-1-ol to a bromide. Two common reagents for this transformation are phosphorus tribromide (PBr₃) and the reagents used in the Appel reaction.

Experimental Protocol (using PBr₃):

• Reaction Setup: 3-Buten-1-ol is dissolved in a dry, aprotic solvent (e.g., diethyl ether) in a flask equipped with a dropping funnel and a reflux condenser, under an inert atmosphere.

• Reagent Addition: The solution is cooled in an ice bath, and phosphorus tribromide (approximately 0.33-0.40 equivalents) is added dropwise with stirring.[2] The reaction is then allowed to warm to room temperature and may be heated to reflux to ensure completion.

• Work-up and Purification: The reaction mixture is carefully poured onto ice and extracted with an organic solvent. The organic layer is washed, dried, and the solvent is removed. The crude 4-bromo-1-butene is purified by distillation. This method generally proceeds with inversion of stereochemistry via an SN2 mechanism.[3][4]

Experimental Protocol (Appel Reaction):

• Reaction Setup: Triphenylphosphine (B44618) (PPh₃) is dissolved in a dry solvent such as dichloromethane (B109758) in a flask under an inert atmosphere.[5]

• Reagent Addition: The solution is cooled, and a solution of carbon tetrabromide (CBr₄) in the same solvent is added dropwise.[5] After a short period of stirring, a solution of 3-buten-1-ol is added. The reaction is typically stirred at room temperature until completion.

• Work-up and Purification: The reaction mixture is filtered to remove the triphenylphosphine oxide byproduct. The filtrate is washed, dried, and the solvent is evaporated. The product is then purified by distillation. The Appel reaction also proceeds via an SN2 mechanism with inversion of configuration.[6][7]

From Tetrahydrofuran (THF) via 1,4-Dibromobutane

This two-step synthesis starts with the ring-opening of THF to form 1,4-dibromobutane, followed by a controlled mono-elimination of HBr.

Step 1: Synthesis of 1,4-Dibromobutane from THF

• Reaction Setup: A mixture of concentrated hydrobromic acid and sulfuric acid is prepared in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Tetrahydrofuran is added to the acidic mixture.

• Reaction: The mixture is heated under reflux for several hours.

• Work-up and Purification: The lower layer containing the crude 1,4-dibromobutane is separated, washed, dried, and purified by distillation.

Step 2: Mono-elimination of HBr from 1,4-Dibromobutane

• Reaction Setup: 1,4-Dibromobutane is dissolved in a suitable solvent in a flask equipped with a reflux condenser.

• Reagent Addition: A hindered, non-nucleophilic base, such as potassium tert-butoxide, is added portion-wise or as a solution. The choice of base is crucial to favor elimination over substitution. The use of a bulky base can favor the formation of the less substituted alkene (Hofmann elimination).[8]

• Reaction: The reaction mixture is heated to promote the elimination reaction. The progress of the reaction should be carefully monitored to maximize the yield of the mono-elimination product.

• Work-up and Purification: The reaction mixture is worked up by washing with water and extraction. The desired 4-bromo-1-butene is then isolated from the organic phase by fractional distillation.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 3. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 4. Calaméo - Feasibility Study of Butadiene Production [calameo.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Appel Reaction [organic-chemistry.org]
• 8. youtube.com [youtube.com]

The Butenyl Building Block: A Comparative Guide to 4-Bromo-1-butene in Total Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of building blocks is paramount to the success of a total synthesis campaign. 4-Bromo-1-butene, a bifunctional reagent featuring a terminal alkene and a primary alkyl bromide, has emerged as a versatile C4 unit for elaborating complex molecular architectures. This guide provides a comparative analysis of 4-bromo-1-butene against common alternatives, supported by experimental data from notable total syntheses, to inform reagent selection in the pursuit of complex target molecules.

4-Bromo-1-butene's utility lies in the orthogonal reactivity of its two functional groups. The primary bromide is an excellent electrophile for nucleophilic substitution (SN2) reactions, while the terminal olefin is available for a wide array of transformations, including cross-metathesis, ozonolysis, and hydroboration.[1] This dual functionality allows for its seamless integration into complex synthetic sequences, as demonstrated in the total syntheses of marine toxins like largazole (B1674506) and gymnodimine.[2]

Performance Comparison in Nucleophilic Substitution

The primary application of 4-bromo-1-butene in the initial stages of a synthesis is as an alkylating agent to introduce the but-3-en-1-yl moiety. This is typically achieved via an SN2 reaction with O-, N-, or C-nucleophiles. Its performance is often benchmarked against other 4-halobutenes and organometallic alternatives like Grignard reagents.

Alternative Butenylating Agents:

• 4-Iodo-1-butene: As iodine is a better leaving group than bromine, 4-iodo-1-butene is generally more reactive and may allow for shorter reaction times or milder conditions. However, it is typically more expensive and can be less stable.

• 4-Chloro-1-butene: Chlorine is a poorer leaving group, making this reagent significantly less reactive than its bromine and iodine counterparts. It often requires harsher conditions, which may not be suitable for sensitive substrates.

• But-3-en-1-yl Magnesium Bromide: This Grignard reagent acts as a nucleophile, reversing the polarity of the butenyl unit. It is ideal for reactions with electrophiles like aldehydes, ketones, and esters but is incompatible with protic functional groups and requires anhydrous conditions for its preparation and use.

The following tables summarize quantitative data for the application of 4-bromo-1-butene in various alkylation reactions, providing a basis for comparison.

Table 1: O-Alkylation Reactions

Entry	Nucleophile	Alkylating Agent	Base / Conditions	Product	Yield (%)	Ref.
1	4-Hydroxybenzoic acid methyl ester	4-Bromo-1-butene	K₂CO₃, Acetone (B3395972), reflux	4-(But-3-en-1-yloxy)benzoic acid methyl ester	~98	[3]
2	Phenol	Allyl Bromide	K₂CO₃, Acetone, 60°C	Allyl phenyl ether	90	[4]
3	N-Acetylneuraminic acid deriv.	5-Bromo-1-pentene	NaH, THF, 0°C to rt	4-O-(Pent-4-en-1-yl) derivative	17	[5]

Data for direct comparison with 4-iodo-1-butene in this specific O-alkylation was not found in the surveyed literature, but the general reactivity trend (I > Br) suggests a potentially faster reaction.

Table 2: N-Alkylation Reactions

Entry	Nucleophile	Alkylating Agent	Base / Conditions	Product	Yield (%)	Ref.
1	Sodium diformylamide	4-Bromo-1-butene	15-crown-5 (B104581), NaI (cat.), MeCN, reflux	N-(But-3-en-1-yl)diformylamide	High	[6][7]
2	Benzylamine	4-Bromo-1-butene	NaI (cat.), EtOH, reflux	N-(But-3-en-1-yl)benzylamine	High	[8]
3	Imidazole	Allyl Bromide	NaH, DMF	N-Allylimidazole	95

The use of catalytic sodium iodide (NaI) in Entry 1 facilitates the reaction via an in situ Finkelstein reaction, generating the more reactive 4-iodo-1-butene transiently.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are selected protocols for key transformations involving 4-bromo-1-butene.

Protocol 1: O-Alkylation in the Total Synthesis of Largazole

This procedure details the O-alkylation of a phenol, a key step in a scalable synthesis of the potent histone deacetylase (HDAC) inhibitor, largazole.

Reaction: (Image depicting the reaction)

Procedure: To a solution of methyl 4-hydroxybenzoate (B8730719) (101.0 g, 631 mmol) in anhydrous acetone (1 L), anhydrous K₂CO₃ (175.3 g, 1.268 mol) and 4-bromo-1-butene (65.0 mL, 640.4 mmol) were added sequentially. The reaction mixture was stirred at room temperature for 1 hour. Following the reaction, the mixture was diluted with 1 L of pentane, filtered through Celite, and concentrated in vacuo to yield the crude product, methyl 4-(but-3-en-1-yloxy)benzoate, which was used in the next step without further purification.[3]

Protocol 2: N-Alkylation in the Total Synthesis of Gymnodimine

This protocol describes the N-alkylation of sodium diformylamide, a step towards the construction of the spirocyclic core of the marine toxin gymnodimine.

Reaction: (Image depicting the reaction)

Procedure: A solution of 4-bromo-1-butene (11.2 g, 83.3 mmol), sodium diformylamide (9.5 g, 100 mmol, 1.2 eq.), 15-crown-5 (1.84 g, 8.3 mmol, 10 mol%), and anhydrous NaI (375 mg, 2.5 mmol, 3 mol%) in acetonitrile (B52724) (208 mL, 0.4 M) was refluxed overnight. The reaction mixture was then filtered, and the filtrate was concentrated under reduced pressure. The resulting residue containing N-(but-3-en-1-yl)diformylamide was dissolved in the subsequent solvent for the next reaction step.[6]

Visualizing Synthetic Strategy

The choice of a synthetic route is a critical decision. The diagrams below, generated using Graphviz, illustrate the strategic utility of 4-bromo-1-butene and compare it with an alternative approach using a Grignard reagent.

Caption: Comparison of synthetic pathways using 4-bromo-1-butene vs. its Grignard derivative.

The following diagram illustrates a typical experimental workflow for an alkylation reaction using 4-bromo-1-butene.

Caption: General experimental workflow for SN2 alkylation with 4-bromo-1-butene.

Conclusion

4-Bromo-1-butene stands as a reliable and cost-effective choice for introducing a butenyl group via nucleophilic substitution. While more reactive alternatives like 4-iodo-1-butene exist, the favorable economics and stability of 4-bromo-1-butene often make it the reagent of choice, particularly for large-scale syntheses. The inclusion of a catalytic amount of sodium iodide can effectively bridge the reactivity gap by generating the iodo-analogue in situ. For transformations requiring a nucleophilic butenyl unit, organometallic reagents like but-3-en-1-yl magnesium bromide offer a complementary approach, albeit with a different set of functional group tolerances. The ultimate selection will depend on the specific substrate, desired reaction conditions, and overall synthetic strategy.

References

• 1. 1-Bromo-1-butene | 31844-98-1 | Benchchem [benchchem.com]
• 2. Cas 5162-44-7,4-Bromo-1-butene | lookchem [lookchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medcraveonline.com [medcraveonline.com]
• 5. Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]
• 7. escholarship.org [escholarship.org]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

A Researcher's Guide to Interpreting a Certificate of Analysis for Commercial 4-Bromo-1-Butene and Evaluating Alternatives

In the realm of chemical synthesis, the quality of starting materials is paramount to achieving desired outcomes, ensuring reproducibility, and maintaining safety. For researchers, scientists, and drug development professionals utilizing 4-bromo-1-butene, a versatile reagent in organic synthesis, a thorough understanding of its commercial specifications is crucial. This guide provides a comprehensive comparison of typical commercial-grade 4-bromo-1-butene, details potential alternatives, and offers standardized protocols for its analysis, empowering users to make informed decisions for their research and development endeavors.

Interpreting the Certificate of Analysis: A Comparative Overview

A Certificate of Analysis (CoA) is a critical document that outlines the quality and purity of a chemical product. For commercial 4-bromo-1-butene, several key parameters are typically reported. Below is a comparative summary of specifications often found for this reagent.

Parameter	Typical Specification	Significance in Research Applications
Purity (by GC)	≥97.0% or ≥98.0%	Higher purity minimizes the introduction of unknown variables and potential side reactions, leading to cleaner reaction profiles and higher yields of the desired product.
Appearance	Colorless to pale yellow liquid	A significant deviation from a colorless appearance may indicate the presence of impurities or degradation products, which could interfere with the intended reaction.
Moisture Content	≤0.50%	For moisture-sensitive reactions, such as Grignard reagent formation, a low water content is essential to prevent quenching of the organometallic species.
Total Impurities	≤2.0% - 3.0%	The nature and concentration of impurities can significantly impact reaction outcomes. Understanding the potential impurity profile is crucial for troubleshooting and optimizing synthetic protocols.

Unveiling Potential Impurities

While a CoA provides a percentage for total impurities, it often does not detail their specific identities. Based on common synthetic routes for 4-bromo-1-butene, which frequently involve the bromination of 3-buten-1-ol (B139374), several potential impurities can be inferred:

• Unreacted Starting Material: The presence of residual 3-buten-1-ol is a common possibility. Its hydroxyl group can interfere with reactions involving strong bases or organometallic reagents.

• Isomeric Byproducts: Rearrangement reactions during synthesis can lead to the formation of isomers, such as 3-bromo-1-butene. These isomers may exhibit different reactivity and lead to the formation of undesired products.

• Solvent Residues: Residual solvents from the synthesis and purification process may be present and could affect reaction kinetics or solubility.

Performance Comparison: 4-Bromo-1-Butene and Its Alternatives

The primary function of 4-bromo-1-butene in organic synthesis is to act as a butenylating agent, introducing a but-3-en-1-yl group to a molecule. However, alternative reagents can achieve the same transformation, each with its own set of advantages and disadvantages.

Reagent	Structure	Key Advantages	Key Disadvantages
4-Bromo-1-butene	Br-CH2-CH2-CH=CH2	Commercially available in high purity; good reactivity in a wide range of nucleophilic substitution reactions.	Bromides are generally less reactive than tosylates; can be a source of bromide ions which may interfere in some catalytic cycles.
4-Butenyl Tosylate	TsO-CH2-CH2-CH=CH2	Tosylate is an excellent leaving group, leading to faster reaction rates compared to the corresponding bromide.	Often needs to be synthesized from 3-buten-1-ol, adding an extra step to the synthetic sequence; may be less stable for long-term storage.
3-Buten-1-ol	HO-CH2-CH2-CH=CH2	Inexpensive and readily available starting material.	The hydroxyl group is a poor leaving group and requires activation (e.g., conversion to a tosylate or halide) before it can be used in most nucleophilic substitution reactions.

Experimental Protocols for Quality Assessment

To independently verify the quality of commercial 4-bromo-1-butene, researchers can employ standard analytical techniques.

Purity Determination by Gas Chromatography (GC)

• Objective: To determine the percentage purity of 4-bromo-1-butene and identify the presence of volatile impurities.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A non-polar capillary column (e.g., DB-1 or equivalent).

• Method:

  • Prepare a standard solution of 4-bromo-1-butene of known concentration in a suitable solvent (e.g., dichloromethane (B109758) or hexane).

  • Prepare a sample solution of the commercial 4-bromo-1-butene at the same concentration.

  • Inject a small volume (e.g., 1 µL) of both the standard and sample solutions into the GC.

  • Use a temperature program that allows for the separation of the main peak from any impurity peaks. A typical program might start at 50°C and ramp up to 250°C.

  • The purity is calculated by comparing the peak area of 4-bromo-1-butene in the sample to the total peak area of all components. For more accurate quantification, a calibration curve should be generated using standards of known concentrations.

Identification of Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To identify the chemical structure of any impurities present in the sample.

• Methodology: The same GC method as described above can be used, but with a mass spectrometer as the detector. The mass spectrum of each impurity peak can be compared to spectral libraries (e.g., NIST) for identification.

Moisture Content Determination by Karl Fischer Titration

• Objective: To quantify the amount of water present in the 4-bromo-1-butene sample.

• Instrumentation: Karl Fischer titrator.

• Method:

  • The instrument is standardized using a known amount of water.

  • A known weight of the 4-bromo-1-butene sample is injected into the titration cell.

  • The titrator automatically dispenses the Karl Fischer reagent until the endpoint is reached.

  • The water content is then calculated by the instrument.

Visualizing Workflows and Relationships

To aid in the understanding of the processes involved in handling and analyzing 4-bromo-1-butene, the following diagrams have been generated using Graphviz.

Caption: Workflow for Interpreting a 4-Bromo-1-Butene CoA

Caption: Decision Pathway for Selecting a Butenylating Agent

By carefully interpreting the Certificate of Analysis, being aware of potential impurities, and considering the advantages and disadvantages of alternative reagents, researchers can optimize their synthetic strategies, leading to more efficient and successful outcomes. The provided experimental protocols and decision-making workflows serve as valuable tools for ensuring the quality and appropriate application of 4-bromo-1-butene in the laboratory.

A Comparative Analysis of Experimental and Predicted Spectral Data for 4-Bromo-1-Butene

In the structural elucidation of organic compounds, spectroscopic techniques are indispensable. This guide provides a comparative analysis of experimental and computationally predicted spectral data for 4-bromo-1-butene, a valuable intermediate in organic synthesis. By examining ¹H NMR, ¹³C NMR, and mass spectrometry data, we can assess the accuracy of predictive models and gain a deeper understanding of the molecule's spectroscopic properties. This information is crucial for researchers, scientists, and professionals in drug development for the verification of molecular structures.

Data Presentation

The following tables summarize the experimental and predicted spectral data for 4-bromo-1-butene. Experimental data has been compiled from various spectral databases, while predicted data is based on established spectroscopic principles and computational models.[1][2][3][4]

¹H NMR Data

Protons (Position)	Experimental Chemical Shift (δ, ppm)	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-1 (=CH₂)	~5.1-5.2	~5.0-5.2	Multiplet
H-2 (-CH=)	~5.7-5.9	~5.8-6.0	Multiplet
H-3 (-CH₂-)	~2.5-2.7	~2.6	Quartet
H-4 (-CH₂Br)	~3.4-3.5	~3.4	Triplet

¹³C NMR Data

Carbon (Position)	Experimental Chemical Shift (δ, ppm)	Predicted Chemical Shift (δ, ppm)
C-1 (=CH₂)	~117.8	~117-120
C-2 (-CH=)	~134.5	~133-136
C-3 (-CH₂-)	~35.6	~35-38
C-4 (-CH₂Br)	~32.8	~30-33

Mass Spectrometry Data

m/z	Experimental Relative Intensity	Predicted Relative Intensity	Proposed Fragment
134/136	Moderate	Moderate	[M]⁺ (Molecular ion with ⁷⁹Br/⁸¹Br)
55	High	High	[C₄H₇]⁺ (Loss of Br)
41	Moderate	Moderate	[C₃H₅]⁺ (Allyl cation)
27	Moderate	Moderate	[C₂H₃]⁺

Experimental Protocols

The following are generalized protocols for the acquisition of NMR and mass spectra for a volatile organic compound like 4-bromo-1-butene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of 4-bromo-1-butene (5-10 mg) is prepared in a deuterated solvent (e.g., 0.5-0.7 mL of CDCl₃). A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard for chemical shift referencing (0 ppm).

• ¹H NMR Acquisition: The ¹H NMR spectrum is acquired on a 400 MHz (or higher) spectrometer. Key parameters include a spectral width of 0-12 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is typically acquired on the same instrument with a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. A wider spectral width (0-220 ppm) is used, and a larger number of scans is required due to the lower natural abundance of the ¹³C isotope.[5]

• Data Processing: The raw data (Free Induction Decay - FID) is processed using a Fourier transform, followed by phase and baseline corrections to obtain the final spectrum.

Mass Spectrometry (MS)

• Sample Introduction: For a volatile compound like 4-bromo-1-butene, Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method. A dilute solution of the sample in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into the GC.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. Electron Ionization (EI) at 70 eV is a common method for generating ions. This process forms a molecular ion and induces fragmentation.[6]

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and their abundance is recorded to generate a mass spectrum. The characteristic 1:1 isotopic pattern for bromine (⁷⁹Br and ⁸¹Br) is a key feature to look for in the molecular ion region.[7]

Visualization

The following diagram illustrates the general workflow for comparing experimental and predicted spectral data in chemical analysis.

Caption: Workflow for comparing experimental and predicted spectral data.

References

• 1. Interpretaion of HNMR of 4-bromo-1-butene (Figure J) Figure J: { }^{1} \.. [askfilo.com]
• 2. 4-Bromo-1-butene(5162-44-7) 1H NMR spectrum [chemicalbook.com]
• 3. 4-Bromo-1-butene(5162-44-7) 13C NMR spectrum [chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. 1-Butene, 4-bromo- [webbook.nist.gov]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 4-Bromo-1-butene: A Procedural Guide

Ensuring the safe and compliant disposal of 4-Bromo-1-butene is critical for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of 4-Bromo-1-butene waste effectively. Adherence to these protocols will help mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling

4-Bromo-1-butene is a highly flammable liquid and vapor that can cause serious eye irritation, skin irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2] Always handle this chemical in a well-ventilated area, preferably within a laboratory fume hood, and wear appropriate personal protective equipment (PPE).[2][3]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1][3]

• Skin Protection: Chemical-resistant gloves (neoprene or nitrile rubber), and flame-retardant lab coat are necessary.[2]

• Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a full-face respirator.[1]

Spill Management Protocol

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and fire hazards.

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[1][3]

• Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][2] Use non-sparking tools for cleanup.[1][2]

• Containment: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite, dry sand, or earth). Do not use combustible materials, such as sawdust.

• Cleanup: Carefully sweep or shovel the absorbent material into a suitable, labeled, and sealable container for hazardous waste disposal.[2]

• Decontamination: Clean the spill area thoroughly with soap and water.[3]

Disposal Procedures

Disposal of 4-Bromo-1-butene must be conducted in accordance with all federal, state, and local regulations. It is classified as hazardous waste and must not be disposed of down the drain or in regular trash.[4][5]

Step 1: Waste Collection and Segregation

• Collect waste 4-Bromo-1-butene and any contaminated materials (e.g., absorbent pads, gloves) in a designated, properly labeled hazardous waste container.

• The container must be made of a compatible material (e.g., high-density polyethylene) and kept tightly closed.[1][2]

• Do not mix 4-Bromo-1-butene with other waste streams unless explicitly permitted by your institution's hazardous waste management plan. Specifically, keep it separate from incompatible materials like strong oxidizing agents.[2]

Step 2: Labeling and Storage

• Clearly label the waste container with "Hazardous Waste," the full chemical name "4-Bromo-1-butene," and a clear description of its hazards (e.g., "Flammable Liquid," "Irritant").

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat and ignition sources.[1] Storage should be in a designated hazardous waste accumulation area, preferably within secondary containment.

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup and disposal.[3]

• Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for 4-Bromo-1-butene.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Bromo-1-butene.

Property	Value
Molecular Formula	C₄H₇Br
Molecular Weight	135.00 g/mol
CAS Number	5162-44-7
Boiling Point	98-100 °C
Density	1.33 g/mL at 25 °C
Flash Point	1 °C (33.8 °F) - closed cup
Storage Temperature	2-8°C

Data sourced from Sigma-Aldrich

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Bromo-1-butene.

Caption: Workflow for safe handling and disposal of 4-Bromo-1-butene.

References

• 1. echemi.com [echemi.com]
• 2. gelest.com [gelest.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. ethz.ch [ethz.ch]

Essential Safety and Operational Guide for 4-Bromo-1-butene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-Bromo-1-butene (CAS No. 5162-44-7), a highly flammable and reactive brominated alkene. Adherence to these procedures is critical for ensuring laboratory safety and experimental success.

Hazard Identification and Classification

4-Bromo-1-butene is classified as a hazardous substance with the following primary risks:

• Flammable Liquid: It is a highly flammable liquid and vapor.[1][2]

• Eye Irritant: Causes serious eye irritation.[1][2]

• Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][3]

• Skin Irritant: Causes skin irritation.[2]

• Specific Target Organ Toxicity: May cause respiratory irritation.[1][3]

Hazard Classification	Category
Flammable liquids	Category 2
Eye irritation	Category 2A
Respiratory sensitization	Category 1
Skin Irritation	Category 2
Specific target organ toxicity – single exposure	Category 3

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 4-Bromo-1-butene.

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][4]	Protects against splashes and vapors that can cause serious eye irritation.
Skin Protection	Fire/flame resistant and impervious clothing. Neoprene or nitrile rubber gloves.[1][2][4]	Prevents skin contact which can cause irritation. Flame-resistant clothing is necessary due to the high flammability of the substance.
Respiratory Protection	Use a full-face respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1] Work should be conducted in a well-ventilated area, preferably a laboratory fume hood.[4]	Protects against inhalation of vapors which can cause respiratory irritation and sensitization.

Step-by-Step Handling Protocol

3.1. Preparation and Engineering Controls:

• Work exclusively in a well-ventilated area, such as a certified laboratory fume hood.[4]

• Ensure that an emergency eye wash fountain and safety shower are readily accessible in the immediate vicinity of the handling area.[2]

• Ground and bond all containers and receiving equipment to prevent static discharge, which can be an ignition source.[1][2]

• Use only non-sparking tools and explosion-proof electrical and ventilating equipment.[1][2]

• Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking in the handling area.[1][2]

3.2. Chemical Handling:

• Avoid all contact with eyes and skin. Do not breathe vapor and mist.[2]

• Keep the container tightly closed when not in use.[1][2]

• Wash hands thoroughly after handling.[1]

3.3. Storage:

• Store in a cool, dry, and well-ventilated place.[1][5]

• Keep the container tightly closed.[1][2]

• Store locked up.[1]

• Store away from incompatible materials such as strong bases and strong oxidizing agents.[6][7] The substance is also light-sensitive.[6][7]

Disposal Plan

Proper disposal of 4-Bromo-1-butene and its containers is crucial to prevent environmental contamination and ensure safety.

• Waste Chemical Disposal: Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1] Unused, unreacted product should be collected in a designated container for halogenated organic waste (Container B).[3]

• Empty Container Disposal: Handle empty containers with care as they may retain flammable residual vapors.[2] Do not reuse empty containers. They should be disposed of through a licensed waste disposal facility.[2]

• Spill Cleanup:

  • Eliminate all ignition sources.

  • For small spills, absorb with an inert material (e.g., dry sand or earth) and place into a chemical waste container using non-sparking tools.[5][8]

  • Provide ventilation. A vapor-suppressing foam may be used to reduce vapors.[5]

  • Avoid discharge into drains, water courses, or onto the ground.[4]

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air and keep at rest in a comfortable position for breathing.[1][2] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][5]
Skin Contact	Take off immediately all contaminated clothing.[1] Rinse the affected area with plenty of soap and water for at least 15 minutes.[5] Get medical advice if skin irritation occurs.[2]
Eye Contact	Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[2][5] Get immediate medical attention.[2][5]
Ingestion	Do NOT induce vomiting.[5] Rinse mouth with water.[4] Never give anything by mouth to an unconscious person.[2][5] Get immediate medical aid.[5]

Workflow for Safe Handling of 4-Bromo-1-butene

Caption: This diagram outlines the key steps for the safe handling of 4-Bromo-1-butene, from preparation to disposal, including emergency procedures.

References

• 1. echemi.com [echemi.com]
• 2. gelest.com [gelest.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. 4-Bromo-1-butene(5162-44-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Cas 5162-44-7,4-Bromo-1-butene | lookchem [lookchem.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]